Bromocresol green sodium

• CAS: 67763-24-0

Core Science & Biosynthesis

Technical Guide: The Acid Dissociation Constant (pKa) of Bromocresol Green Sodium Salt

This technical guide provides a comprehensive overview of the acid dissociation constant (pKa) of bromocresol green (BCG), a vital pH indicator for researchers, scientists, and professionals in drug development. This document outlines the quantitative pKa values, detailed experimental protocols for its determination, and logical diagrams to illustrate key processes.

Introduction to Bromocresol Green

Bromocresol green (BCG) is a triphenylmethane (B1682552) dye belonging to the sulfonephthalein class of indicators.[1][2] It is widely utilized as a pH indicator in acid-base titrations and for visualizing acidic compounds in thin-layer chromatography.[3][4] BCG is available as a free acid (a light brown solid) or as its sodium salt (a dark green solid).[1][4] In aqueous solutions, BCG undergoes a distinct color change from yellow in acidic conditions (pH below 3.8) to blue in basic conditions (pH above 5.4).[2][3] This color transition is governed by its acid dissociation constant (pKa).

pKa of Bromocresol Green

The pKa value of bromocresol green represents the pH at which the acidic (yellow) and basic (blue) forms of the indicator are present in equal concentrations.[3][5] The equilibrium reaction in an aqueous solution involves the deprotonation of the monoanionic form (yellow) to the dianionic form (blue).[1] The reported pKa values for bromocresol green are consistent across various sources.

Data Presentation: pKa Values of Bromocresol Green

pKa Value	Temperature (°C)	Source
4.8	Not Specified	Wikipedia[1]
4.7	25	ChemBK[6]
4.7	Not Specified	Scribd[7]
4.90	Not Specified	Macsen Labs[2]
~4.7	Not Specified	Fiveable[5]
4.90	Not Specified	Learning Chemistry[3]
4.7	Not Specified	Scribd[8][9]

Experimental Protocol for pKa Determination via Spectrophotometry

The pKa of bromocresol green can be accurately determined using UV-Visible spectrophotometry. This method relies on the principle that the acidic and basic forms of BCG have different absorption spectra. The Beer-Lambert law is applied to relate the absorbance of the solutions to the concentrations of the two forms.[10]

Objective: To determine the acid dissociation constant (pKa) of bromocresol green by measuring the absorbance of its solutions at various pH values.

Materials:

• Bromocresol green sodium salt

• Spectrophotometer

• pH meter

• Volumetric flasks (100 mL)

• Pipettes

• Cuvettes

• Acetic acid (1.0 M)

• Sodium acetate (B1210297) (1.0 M)

• Hydrochloric acid (to prepare acidic solution)

• Sodium hydroxide (B78521) (to prepare basic solution)

• Deionized water

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of bromocresol green by dissolving a known mass of its sodium salt in deionized water.

  • Prepare a series of buffer solutions with varying pH values by mixing different volumes of 1.0 M acetic acid and 1.0 M sodium acetate.[11] The pH of each buffer can be calculated using the Henderson-Hasselbalch equation.[11]

  • Prepare a fully acidic solution of BCG by adding a small amount of hydrochloric acid to the stock solution to achieve a pH well below 3.8.[12][13]

  • Prepare a fully basic solution of BCG by adding a small amount of sodium hydroxide to the stock solution to achieve a pH well above 5.4.[12][13]

• Spectrophotometric Measurements:

  • Turn on the spectrophotometer and allow it to warm up.

  • Determine the wavelength of maximum absorbance (λmax) for both the acidic (yellow) and basic (blue) forms of bromocresol green by scanning their respective solutions across the visible spectrum (approximately 400-700 nm).[11][12] The acidic form typically shows a λmax around 453 nm, while the basic form has a λmax around 610 nm.[11]

  • Set the spectrophotometer to the λmax of the basic form.

  • Measure the absorbance of the fully acidic solution (Aa) and the fully basic solution (Ab) at this wavelength.[11]

  • Measure the absorbance of each of the prepared buffer solutions containing bromocresol green at the same wavelength.

• Data Analysis and pKa Calculation:

  • For each buffer solution, the measured pH and absorbance are recorded.

  • The ratio of the concentrations of the basic form ([In⁻]) to the acidic form ([HIn]) can be calculated from the absorbance values.

  • The pKa can be determined graphically by plotting absorbance versus pH; the inflection point of the resulting curve corresponds to the pKa.[7]

  • Alternatively, the pKa can be calculated for each buffer solution using a rearranged Henderson-Hasselbalch equation incorporating the absorbance values.

Visualizations

Diagram 1: Acid-Base Equilibrium of Bromocresol Green

This diagram illustrates the equilibrium between the acidic and basic forms of bromocresol green, corresponding to its color change.

Caption: Acid-base equilibrium of bromocresol green.

Diagram 2: Experimental Workflow for pKa Determination

This diagram outlines the key steps in the spectrophotometric determination of the pKa of bromocresol green.

References

• 1. Bromocresol green - Wikipedia [en.wikipedia.org]
• 2. macsenlab.com [macsenlab.com]
• 3. priyamstudycentre.com [priyamstudycentre.com]
• 4. ijac.journals.pnu.ac.ir [ijac.journals.pnu.ac.ir]
• 5. fiveable.me [fiveable.me]
• 6. chembk.com [chembk.com]
• 7. scribd.com [scribd.com]
• 8. scribd.com [scribd.com]
• 9. pKa Determination of Bromocresol Green | PDF | Acid Dissociation Constant | Ph [scribd.com]
• 10. coconote.app [coconote.app]
• 11. ulm.edu [ulm.edu]
• 12. staff.u-szeged.hu [staff.u-szeged.hu]
• 13. kbcc.cuny.edu [kbcc.cuny.edu]

Bromocresol green sodium salt chemical structure and properties.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromocresol green (BCG) sodium salt is a versatile triphenylmethane (B1682552) dye widely employed in various scientific disciplines. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and diverse applications, with a particular focus on its utility for researchers, scientists, and professionals in drug development. Detailed experimental protocols for its principal uses are presented, alongside visualizations of its pH-dependent color transition and a representative experimental workflow.

Chemical Structure and Properties

Bromocresol green sodium salt, systematically named sodium 3',3'',5',5''-tetrabromo-m-cresolsulfonphthalein, is the sodium salt of bromocresol green.[1][2] The presence of the sodium sulfonate group confers water solubility to the molecule, a key property for its use in aqueous systems.

The chemical structure of bromocresol green sodium salt is characterized by a central carbon atom bonded to three aromatic rings. Two of these are brominated phenolic rings, and the third is a sulfonic acid-containing ring. The extensive conjugation in this molecule is responsible for its intense color and its pH-dependent chromic properties.

Physicochemical Properties

A summary of the key physicochemical properties of bromocresol green sodium salt is provided in the table below for easy reference and comparison.

Property	Value	Reference(s)
CAS Number	62625-32-5	[2][3]
Molecular Formula	C₂₁H₁₃Br₄NaO₅S	[2][4]
Molecular Weight	720.02 g/mol	[3][5]
Appearance	Dark green to brown or black powder	[6]
Melting Point	230 °C	[3][7]
pKa	4.8 - 4.9	[1][8]
Solubility	Sparingly soluble in water; very soluble in ethanol (B145695) and diethyl ether.[1] The sodium salt is highly soluble in water.	[1]
pH Transition Range	3.8 (yellow) to 5.4 (blue)	[9][10]
Absorption Maxima (λmax)	438 - 443 nm (at pH 3.8); 615 - 618 nm (at pH 5.4)	[3]
Isosbestic Point	~515 nm	[1]

pH-Dependent Color Change Mechanism

The utility of bromocresol green as a pH indicator stems from a structural rearrangement that occurs as the pH of the solution changes. In acidic conditions (pH < 3.8), the molecule exists predominantly in its monoanionic, lactone form, which absorbs light in the blue-green region of the spectrum, thus appearing yellow. As the pH increases, a proton is abstracted from one of the hydroxyl groups, leading to the opening of the lactone ring and the formation of a dianionic, quinoidal structure. This form is stabilized by resonance and has an extended conjugated system, causing a bathochromic shift in the absorption maximum to the red-orange region, resulting in a blue appearance. The transition between these two forms is responsible for the observed color change from yellow to blue over the pH range of 3.8 to 5.4.[1][9]

Caption: pH-dependent equilibrium of Bromocresol Green.

Applications in Research and Development

Bromocresol green sodium salt is a valuable tool in a wide range of scientific applications due to its distinct color change and its ability to interact with certain biomolecules.

pH Indicator in Titrations

Its well-defined pH transition range makes it an excellent indicator for acid-base titrations, particularly for weak acids with a pKa in or near its transition range.[11] It is commonly used in the standardization of acidic and basic solutions.

Tracking Dye in Agarose (B213101) Gel Electrophoresis

In molecular biology, bromocresol green is frequently used as a tracking dye in DNA agarose gel electrophoresis.[6][12] Its migration rate through the gel is dependent on the agarose concentration and allows for the visual monitoring of the electrophoresis progress.

Quantification of Serum Albumin

A significant application, particularly in clinical diagnostics and drug development, is the colorimetric determination of serum albumin concentration.[1][5] In an acidic buffer, bromocresol green binds to albumin, causing a shift in its absorption maximum. The intensity of the resulting blue-green color is directly proportional to the albumin concentration. This method is widely used due to its simplicity, speed, and suitability for automation.

Staining in Thin-Layer Chromatography (TLC)

An ethanol solution of bromocresol green can be used as a staining agent in TLC to visualize acidic compounds, such as carboxylic acids and sulfonic acids, which appear as yellow spots on a blue background.[1][13]

Potential Use in Studying Cellular Processes

While not directly involved in signaling pathways, bromocresol green's pH sensitivity can be leveraged to study cellular processes that involve changes in extracellular or intracellular pH. For instance, it could be used to monitor the acidification of the extracellular medium by cancer cells (the Warburg effect), which is a hallmark of many signaling pathway dysregulations.

Detailed Experimental Protocols

Protocol for Spectrophotometric Determination of pH

This protocol outlines the steps for determining the pH of an unknown solution using bromocresol green sodium salt and a spectrophotometer.

Materials:

• Bromocresol green sodium salt

• Deionized water

• 0.5 M HCl

• 0.4 M NaOH

• Volumetric flasks (100 mL and 500 mL)

• Pipettes

• Spectrophotometer

• Cuvettes

• Unknown solution

Procedure:

• Preparation of Bromocresol Green Stock Solution: Accurately weigh 40.0 mg of bromocresol green sodium salt and dissolve it in deionized water. Dilute to a final volume of 500 mL in a volumetric flask.[2]

• Determination of Absorption Spectra of Acid and Base Forms:

  • Pipette 25.00 mL of the bromocresol green stock solution into two separate 100 mL volumetric flasks.

  • To one flask, add 25 mL of 0.5 M HCl (acid form).

  • To the other flask, add 25 mL of 0.4 M NaOH (base form).

  • Dilute both flasks to the 100 mL mark with deionized water and mix thoroughly.

  • Using a spectrophotometer, measure the absorbance spectra of both solutions from 400 nm to 650 nm, using deionized water as a blank. Record the absorbance maxima (λmax) for the acid and base forms.[2]

• pH Determination of Unknown Solution:

  • Pipette 50.0 mL of the unknown solution and 25.00 mL of the bromocresol green stock solution into a 100 mL volumetric flask.

  • Dilute to the mark with deionized water and mix well.

  • Measure the absorbance of this solution at the two λmax values determined in the previous step.[2]

• Calculation: The pH of the unknown solution can be calculated using the Henderson-Hasselbalch equation adapted for spectrophotometric measurements: pH = pKa + log ([A⁻]/[HA]) where the ratio of the concentrations of the base form (A⁻) to the acid form (HA) can be determined from the measured absorbances.

Protocol for Serum Albumin Quantification

This protocol describes a colorimetric assay for the determination of serum albumin concentration.

Materials:

• Bromocresol green reagent (buffered at pH 4.2)

• Albumin standard solution

• Serum or plasma samples

• Spectrophotometer or microplate reader

• Pipettes

• Test tubes or microplate

Procedure:

• Preparation of Reagents: Prepare a working bromocresol green reagent by dissolving the dye in a succinate (B1194679) buffer (pH 4.2).[1] Commercial kits are also widely available.

• Assay Procedure:

  • Label test tubes or microplate wells for a blank, standards, and samples.

  • Pipette a small volume (e.g., 10 µL) of deionized water (for the blank), albumin standard, or sample into the appropriately labeled tubes/wells.[10]

  • Add a larger volume (e.g., 2.5 mL) of the bromocresol green reagent to each tube/well.[10]

  • Mix thoroughly and incubate at room temperature for a specified time (e.g., 5-10 minutes).

• Measurement:

  • Set the spectrophotometer or microplate reader to a wavelength of 628 nm.[1][10]

  • Zero the instrument with the blank.

  • Measure the absorbance of the standards and samples.

• Calculation:

  • Construct a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the albumin concentration in the samples by interpolating their absorbance values on the standard curve.

Caption: Workflow for Serum Albumin Assay.

Synthesis

Bromocresol green is synthesized via the bromination of m-cresolsulfonphthalein (cresol purple).[1][13] The sodium salt is then prepared by reacting the bromocresol green with sodium hydroxide (B78521).[9]

A general synthesis procedure involves:

• Dissolving m-cresol (B1676322) purple in glacial acetic acid.

• Slowly adding a solution of bromine in glacial acetic acid while maintaining the temperature below 80°C.

• The reaction mixture is stirred and heated for an extended period.

• The precipitated crude bromocresol green is filtered, washed, and dried.

• The crude product can be recrystallized from a suitable solvent like benzene (B151609) or glacial acetic acid.

• To obtain the sodium salt, the purified bromocresol green is dissolved in a sodium hydroxide solution, and the resulting solution is evaporated to dryness.[3][9]

Safety and Handling

Bromocresol green sodium salt should be handled in accordance with good laboratory practices. It is advisable to wear personal protective equipment, including gloves and safety glasses. Store the compound in a cool, dry place, protected from light. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

Bromocresol green sodium salt is a highly valuable and versatile chemical for a multitude of applications in research, diagnostics, and drug development. Its well-characterized physicochemical properties, particularly its pH-dependent color change, make it an indispensable tool for pH measurements, endpoint determinations, and quantitative assays. The detailed protocols provided in this guide offer a practical resource for scientists and researchers to effectively utilize this compound in their work.

References

• 1. Albumin standards and the measurement of serum albumin with bromcresol green. 1971 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Procedure [chem.fsu.edu]
• 3. Page loading... [guidechem.com]
• 4. betalab-eg.com [betalab-eg.com]
• 5. atlas-medical.com [atlas-medical.com]
• 6. gspchem.com [gspchem.com]
• 7. CN102285959A - Method for preparing bromocresol green - Google Patents [patents.google.com]
• 8. wordpress.clarku.edu [wordpress.clarku.edu]
• 9. CN102321065A - Preparation method of water-soluble bromcresol green - Google Patents [patents.google.com]
• 10. med.libretexts.org [med.libretexts.org]
• 11. homework.study.com [homework.study.com]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. Bromocresol green - Wikipedia [en.wikipedia.org]

A Technical Guide to the pH-Induced Color Change Mechanism of Bromocresol Green

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromocresol green (BCG) is a pH-sensitive dye belonging to the triphenylmethane (B1682552) and sulfonephthalein families.[1][2] It is widely employed in analytical chemistry, molecular biology, and clinical diagnostics as a pH indicator for titrations, a tracking dye in DNA agarose (B213101) gel electrophoresis, and for measuring serum albumin concentrations.[1][2] The efficacy of BCG in these applications hinges on its distinct, pH-dependent color transition from yellow in acidic media to blue in alkaline media.[2] This guide provides an in-depth examination of the structural and electronic transformations that constitute the core mechanism of this color change, presents key quantitative spectrophotometric data, and details a standard experimental protocol for determining its acid dissociation constant (pKa).

The Core Mechanism: A pH-Mediated Structural Transformation

The color change of bromocresol green is not merely a superficial response to pH but a profound alteration of its molecular structure. As a weak acid, BCG exists in a chemical equilibrium between two distinct tautomeric forms: a lactone structure in its acidic, protonated state and a quinonoid structure in its basic, deprotonated state.[1][3]

• Acidic Form (Monoanionic, HIn): At a pH below 3.8, the molecule exists predominantly in its monoanionic form.[2] This form is characterized by a central carbon atom bonded to three phenyl rings, with one of these bonds being to a sultone (a cyclic sulfonic ester) ring.[4][5] This structure, often referred to as the sultone or lactone form, has a limited system of conjugated pi bonds. Consequently, it absorbs light at a shorter wavelength in the visible spectrum, which the human eye perceives as yellow .[1][6]

• Basic Form (Dianionic, In²⁻): As the pH of the solution increases above 5.4, the phenolic hydroxyl group deprotonates.[1][2] This deprotonation induces a significant structural rearrangement: the sultone ring cleaves, and the molecule opens into a highly resonant, quinonoid structure.[3] This open-ring form possesses an extended conjugated system across all three rings, which delocalizes the pi electrons over a much larger area. This delocalization lowers the energy required for electronic excitation, causing the molecule to absorb light at a longer wavelength (a bathochromic shift).[3] This absorption in the higher-wavelength region of the visible spectrum results in the characteristic blue color of the solution.[6]

The equilibrium between these two forms is the fundamental mechanism of the color change. The intermediate green color, observed between pH 3.8 and 5.4, is a result of the coexistence of both the yellow acidic and blue basic forms in solution.[2]

Caption: The pH-driven equilibrium of Bromocresol Green.

Spectrophotometric Properties and Quantitative Data

The structural changes in bromocresol green are directly observable through UV-Visible spectrophotometry. The acidic and basic forms have distinct absorption maxima (λmax). As the pH of a BCG solution is varied, the absorbance at these wavelengths changes, while at a specific wavelength, known as the isosbestic point, the absorbance remains constant.[1] The existence of a sharp isosbestic point, typically around 515 nm, confirms that the two forms interconvert directly without the formation of any intermediate species.[1][7]

The following table summarizes the key quantitative parameters for bromocresol green.

Parameter	Acidic Form (HIn)	Basic Form (In²⁻)	Notes
Appearance	Yellow	Blue	The intermediate color is green.
pH Range	< 3.8	> 5.4	The transition range is 3.8 to 5.4.[2]
pKa	\multicolumn{2}{c	}{4.7 - 4.9}	The pH at which [HIn] = [In²⁻].[1][2][8]
λmax	430 - 444 nm	610 - 620 nm	Wavelength of maximum absorbance.[9]
Isosbestic Point	\multicolumn{2}{c	}{~515 nm}	Wavelength where absorbance is constant regardless of pH.[1][10]

Experimental Protocol: pKa Determination via Spectrophotometry

This section details a standard methodology for determining the pKa of bromocresol green using UV-Visible spectrophotometry, a technique that leverages the Beer-Lambert law and the Henderson-Hasselbalch equation.[8][11]

4.1 Objective To experimentally determine the acid dissociation constant (pKa) of bromocresol green by measuring pH-dependent changes in its absorption spectrum.

4.2 Principle The pKa is the pH at which the concentrations of the acidic (HIn) and basic (In²⁻) forms are equal. By preparing a series of buffer solutions of known pH containing BCG, the ratio of [In²⁻]/[HIn] can be determined from their absorbance values at the λmax of the basic form. The pKa can then be calculated using the Henderson-Hasselbalch equation:

pH = pKa + log([In²⁻]/[HIn])

4.3 Materials and Reagents

• Bromocresol Green (solid or stock solution)

• Buffer solutions covering a pH range from ~3.5 to ~6.0 (e.g., citric acid/phosphate buffers)[11]

• 0.1 M HCl (for preparing a fully acidic solution)

• 0.1 M NaOH (for preparing a fully basic solution)

• Deionized water

• UV-Vis Spectrophotometer

• Matched cuvettes (e.g., 1 cm path length quartz or polystyrene)

• Calibrated pH meter

• Standard volumetric glassware (flasks, pipettes)

4.4 Procedure

• Preparation of Stock Solutions:

  • Prepare a concentrated stock solution of Bromocresol Green in ethanol (B145695) or by dissolving it in a small amount of NaOH and diluting with deionized water.[11]

  • Prepare a series of buffer solutions with precisely known pH values (e.g., at intervals of 0.2-0.3 pH units from pH 3.5 to 6.0).

• Preparation of Analytical Samples:

  • "Acid" Sample: Add a small, precise volume of BCG stock solution to a volumetric flask and dilute to the mark with 0.1 M HCl to ensure the indicator is fully in its acidic (HIn) form.

  • "Base" Sample: Add the same volume of BCG stock solution to another volumetric flask and dilute to the mark with 0.1 M NaOH to ensure the indicator is fully in its basic (In²⁻) form.

  • Buffer Samples: Add the same volume of BCG stock solution to a series of volumetric flasks and dilute each to the mark with a different buffer solution.[8]

• Spectrophotometric Measurement:

  • Scan the "Acid" sample across the visible spectrum (e.g., 400-700 nm) to determine the λmax for the HIn form (λmax,acid).[12]

  • Scan the "Base" sample across the same spectrum to determine the λmax for the In²⁻ form (λmax,base).[12]

  • Set the spectrophotometer to λmax,base. Measure and record the absorbance of all prepared samples (Acid, Base, and all Buffer samples) at this wavelength.

• Data Analysis and pKa Calculation:

  • Let A_acid be the absorbance of the "Acid" sample and A_base be the absorbance of the "Base" sample at λmax,base.

  • For each buffer sample with absorbance A, calculate the ratio of the basic to acidic form using the following relationship derived from the additivity of Beer's Law: [In²⁻]/[HIn] = (A - A_acid) / (A_base - A)

  • Plot pH (y-axis) versus log([In²⁻]/[HIn]) (x-axis). The y-intercept of the resulting linear plot is the pKa.

  • Alternatively, calculate the pKa for each buffer sample individually using the Henderson-Hasselbalch equation and determine the average value.

Caption: Experimental workflow for pKa determination.

Conclusion

The color change of bromocresol green is a well-defined process rooted in a pH-dependent tautomeric equilibrium between a closed-ring sultone structure (yellow) and an open-ring, resonance-stabilized quinonoid structure (blue). This structural transformation directly alters the molecule's electronic conjugation, leading to a significant shift in its light absorption profile. Understanding this mechanism, supported by quantitative spectrophotometric data and established experimental protocols, is crucial for its effective application in research, diagnostics, and industrial quality control.

References

• 1. Bromocresol green - Wikipedia [en.wikipedia.org]
• 2. macsenlab.com [macsenlab.com]
• 3. researchgate.net [researchgate.net]
• 4. Bromocresol Green | C21H14Br4O5S | CID 6451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ブロモクレゾールグリーン、スルトン型 | Sigma-Aldrich [sigmaaldrich.com]
• 6. quora.com [quora.com]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. ivypanda.com [ivypanda.com]
• 12. staff.u-szeged.hu [staff.u-szeged.hu]

An In-Depth Technical Guide to the Absorption Spectrum Analysis of Bromocresol Green Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the absorption spectrum of bromocresol green sodium salt, a vital pH indicator and analytical reagent. The document outlines the core principles of its spectral behavior, detailed experimental protocols for its analysis, and a summary of its key quantitative data.

Core Principles

Bromocresol green is a triphenylmethane (B1682552) dye that exhibits distinct color changes in response to pH variations.[1] This property is underpinned by a structural transformation between its protonated (acidic) and deprotonated (basic) forms, each possessing a unique absorption spectrum in the visible range. In acidic solutions, it appears yellow, while in basic solutions, it is blue.[1][2] The transition between these two forms occurs over a pH range of 3.8 to 5.4.[3][4] An isosbestic point, where the molar absorptivity of the two forms is equal, is observed around 515 nm.[5]

Quantitative Spectral Data

The spectrophotometric properties of bromocresol green sodium salt are summarized in the table below. These values are critical for various analytical applications, including pH determination and protein binding assays.

Property	Acidic Form (Yellow)	Basic Form (Blue)	pH Transition Range	Isosbestic Point
λmax (nm)	435 - 443	615 - 628	3.8 - 5.4	~515 nm
Appearance	Yellow	Blue	Yellow to Blue	-

Note: The exact λmax can vary slightly depending on the solvent and specific buffer conditions.[1][6][7]

Experimental Protocols

This section details the methodology for determining the absorption spectrum of bromocresol green sodium salt.

I. Preparation of Stock and Working Solutions

A. Bromocresol Green Stock Solution (0.04%)

• Weigh 40.0 mg of bromocresol green sodium salt.[8]

• Dissolve the salt in deionized water.[8]

• Adjust the pH with 0.01 M NaOH to ensure the dye is in its divalent anionic (blue) form.[1]

• Transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water.

B. Acidic and Basic Working Solutions

• Transfer 25.00 mL aliquots of the bromocresol green stock solution into two separate 100 mL volumetric flasks.[8]

• To one flask, add 25 mL of 0.5 M HCl to create the acidic (yellow) solution.[8]

• To the other flask, add 25 mL of 0.4 M NaOH to create the basic (blue) solution.[8]

• Dilute both flasks to the 100 mL mark with deionized water and mix thoroughly.[8]

II. Spectrophotometric Analysis

• Turn on the spectrophotometer and allow it to warm up for at least 15-20 minutes.

• Set the wavelength range for scanning from 400 nm to 700 nm.

• Use deionized water as a blank to zero the spectrophotometer.[8]

• Measure the absorbance of the acidic bromocresol green solution across the specified wavelength range.

• Record the absorbance values, paying close attention to the wavelength of maximum absorbance (λmax).

• Rinse the cuvette thoroughly with deionized water.

• Measure the absorbance of the basic bromocresol green solution across the same wavelength range.

• Record the absorbance values and identify the λmax.

Visualizing Key Processes

The following diagrams illustrate the chemical equilibrium of bromocresol green and the general workflow for its spectral analysis.

Caption: Chemical equilibrium of bromocresol green indicator.

Caption: Experimental workflow for spectrophotometric analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. quora.com [quora.com]
• 3. micromasterlab.com [micromasterlab.com]
• 4. homework.study.com [homework.study.com]
• 5. Bromocresol green - Wikipedia [en.wikipedia.org]
• 6. merckmillipore.com [merckmillipore.com]
• 7. med.libretexts.org [med.libretexts.org]
• 8. Procedure [chem.fsu.edu]

A Technical Guide to the Synthesis and Purification of Bromocresol Green

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and purification of Bromocresol Green (BCG), a vital pH indicator and analytical reagent. The document details the underlying chemical pathways, experimental protocols, and purification methodologies, presenting quantitative data in a clear, tabular format for ease of comparison and implementation in a laboratory setting.

Introduction

Bromocresol green (3,3',5,5'-tetrabromo-m-cresolsulfonphthalein) is a triphenylmethane (B1682552) dye belonging to the sulfonephthalein class of indicators.[1] It is widely utilized in various scientific applications, including as a pH indicator in microbiological growth media and titrations, and for the colorimetric determination of serum albumin.[1][2] The synthesis of BCG is primarily achieved through the electrophilic bromination of m-cresol (B1676322) purple (m-cresolsulfonphthalein).[1] However, commercial preparations of BCG often contain impurities that can affect the accuracy of sensitive analytical measurements.[3][4][5] Therefore, robust purification methods are essential to obtain high-purity BCG for demanding applications.

Synthesis of Bromocresol Green

The synthesis of Bromocresol Green involves the bromination of m-cresol purple in a suitable solvent, typically glacial acetic acid.[6][7][8] The reaction proceeds via an electrophilic aromatic substitution mechanism, where bromine atoms are introduced onto the phenolic rings of the m-cresol purple molecule.

Synthesis Pathway

The chemical transformation from m-cresol purple to bromocresol green is a direct bromination reaction.

Caption: Synthesis of Bromocresol Green from m-Cresol Purple.

Experimental Protocol for Synthesis

The following protocol is a synthesized method based on established literature.[6][7][8]

Materials:

• m-Cresol purple (pure)

• Bromine

• Glacial acetic acid

• Benzene (B151609) or Glacial acetic acid (for recrystallization)

• Sodium hydroxide (B78521) (for preparation of the sodium salt)

• Distilled water

Equipment:

• Three-necked flask

• Dropping funnel

• Stirrer

• Heating mantle

• Condenser

• Buchner funnel and flask

• Drying oven

Procedure:

• Dissolution of Reactants:

  • In a three-necked flask equipped with a stirrer, dropping funnel, and condenser, dissolve 2 kg of pure m-cresol purple in 2.5 liters of glacial acetic acid.

  • Separately, prepare a solution of 1.5 kg of bromine in 1.25 liters of glacial acetic acid.

• Bromination Reaction:

  • Slowly add the bromine-glacial acetic acid solution to the m-cresol purple solution from the dropping funnel. Maintain the reaction temperature below 80°C.

  • After the addition is complete, continue stirring and maintain the temperature between 80-90°C for 3 to 24 hours. A precipitate of crude bromocresol green will form.

• Isolation of Crude Product:

  • Cool the reaction mixture to room temperature.

  • Filter the precipitate using a Buchner funnel.

  • Wash the crude product twice with glacial acetic acid.

  • Dry the crude bromocresol green at 50-60°C.

Quantitative Data for Synthesis

Reactant/Product	Molar Mass ( g/mol )	Quantity	Molar Ratio (approx.)
m-Cresol Purple	382.44	2.0 kg	1
Bromine	159.808	1.5 kg	1.8
Theoretical Yield	698.01	~3.65 kg

Note: The molar ratio of bromine to m-cresol purple is slightly in excess to ensure complete bromination.

Purification of Bromocresol Green

Purification is a critical step to remove unreacted starting materials and side-products. Common methods include recrystallization and high-performance liquid chromatography (HPLC).

Purification Workflow

The general workflow for purifying crude bromocresol green involves initial purification by recrystallization followed by more stringent purification using HPLC if very high purity is required.

Caption: General workflow for the purification of Bromocresol Green.

Experimental Protocol for Recrystallization

Recrystallization is an effective method for removing a significant portion of impurities.[6][7]

Procedure:

• Dissolve the crude bromocresol green in a minimal amount of hot benzene or glacial acetic acid.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Collect the crystals by filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the purified crystals. The melting point of pure bromocresol green is 218-219°C.[6]

Experimental Protocol for HPLC Purification

For applications requiring very high purity, preparative HPLC is the method of choice.[3][4]

Instrumentation:

• Preparative High-Performance Liquid Chromatography (HPLC) system

• Preparative C18 column

Mobile Phase:

• A mixture of acetonitrile (B52724) (ACN), water (H₂O), and trifluoroacetic acid (TFA). A common isocratic mobile phase is 75:25:0.1 (ACN:H₂O:TFA).[3]

Procedure:

• Prepare a concentrated solution of bromocresol green in the mobile phase (e.g., 7.5 mg/mL).[3]

• Inject a large volume (e.g., 10 mL) onto the preparative column.[3]

• Run the separation under isocratic conditions.

• Collect the fraction corresponding to the main bromocresol green peak. The retention time is typically around 52 minutes under the specified conditions.[3]

• Remove the majority of the mobile phase using a rotary evaporator.

• Allow the remaining solvent to evaporate at room temperature in a dark, open container to obtain the pure crystalline dye.[3]

Quantitative Data for HPLC Purification

Parameter	Value	Reference
Mobile Phase	75:25:0.1 ACN:H₂O:TFA	[3]
Flow Rate	31.2 mL/min	[3]
Initial Purity (Example)	85.4%	[3][4]
Final Purity (Example)	99.3% - 99.6%	[3][4]
Yield per Injection (approx.)	50 mg (from 75 mg injected)	[4]
Recovery	60% - 70%	[4]

Preparation of Water-Soluble Sodium Salt

For many applications, the water-soluble sodium salt of bromocresol green is required.[6][8]

Experimental Protocol

Procedure:

• Prepare a solution of sodium hydroxide in distilled water (e.g., 57.3 g of NaOH in 2000 mL of water).[6]

• Add 500 g of purified bromocresol green to the sodium hydroxide solution.[6]

• Heat the mixture to 80°C and stir until the bromocresol green is completely dissolved.[6][8]

• Continue stirring for two hours.[6][8]

• Filter the solution to remove any insoluble impurities.

• Concentrate the filtrate by evaporation to dryness to obtain the sodium salt as brown-red crystals with a metallic luster.[6]

Conclusion

The synthesis of bromocresol green via the bromination of m-cresol purple is a well-established method. However, the purity of the final product is highly dependent on the subsequent purification steps. For routine applications, recrystallization from benzene or glacial acetic acid can provide a product of sufficient purity. For high-precision analytical work, such as spectrophotometric measurements, purification by preparative HPLC is recommended to achieve purities exceeding 99%. This guide provides the necessary theoretical background and practical protocols to enable researchers to synthesize and purify bromocresol green to a high degree of purity suitable for their specific applications.

References

• 1. Bromocresol green - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. OS - Impact of impurities in bromocresol green indicator dye on spectrophotometric total alkalinity measurements [os.copernicus.org]
• 4. os.copernicus.org [os.copernicus.org]
• 5. researchgate.net [researchgate.net]
• 6. Page loading... [wap.guidechem.com]
• 7. CN102285959A - Method for preparing bromocresol green - Google Patents [patents.google.com]
• 8. CN102321065A - Preparation method of water-soluble bromcresol green - Google Patents [patents.google.com]

Navigating the Handling of Bromocresol Green Sodium Salt: A Technical Safety Guide

For Researchers, Scientists, and Drug Development Professionals

Bromocresol green sodium salt is a widely utilized pH indicator in various scientific applications. While indispensable, its handling necessitates a thorough understanding of its potential hazards and the implementation of stringent safety protocols. This technical guide provides an in-depth overview of the safety and handling precautions for bromocresol green sodium salt, designed to safeguard researchers and maintain a secure laboratory environment.

Physicochemical Properties

A foundational aspect of safe handling is the awareness of a substance's physical and chemical characteristics. Below is a summary of the key properties of bromocresol green sodium salt.

Property	Value	Reference
Chemical Formula	C21H13Br4NaO5S	[1]
Molecular Weight	~720 g/mol	[1][2]
Appearance	Dark greenish-brown to brown or green powder/solid	[1][2]
Odor	Odorless
Solubility	Soluble in water	[1]
Melting Point	Approximately 230°C (decomposes)	[3]

Hazard Identification and Classification

The classification of bromocresol green sodium salt can vary between suppliers and regulatory frameworks. It is crucial to consult the specific Safety Data Sheet (SDS) for the product in use. The following table summarizes the potential hazards as identified in various sources.

Hazard Statement	Classification	Notes
Acute Health Effects	Very hazardous in case of skin contact (irritant, permeator), eye contact (irritant), ingestion, and inhalation.[3] May cause skin, eye, and respiratory tract irritation.[4]	Some sources state it is not a hazardous substance according to GHS classification criteria.[4][5][6]
Chronic Health Effects	The substance is reported to be toxic to the kidneys, nervous system, and liver.[3] Repeated or prolonged exposure can produce target organ damage.[3]	Carcinogenic, mutagenic, and teratogenic effects are not available or not classified.[3][6][7]
WHMIS (Canada)	CLASS D-2B: Material causing other toxic effects (TOXIC).[3]

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following table outlines the recommended protective equipment when handling bromocresol green sodium salt.

Body Part	Recommended Protection	Specifications and Remarks
Eyes/Face	Chemical splash goggles or safety glasses.[4][5]	An eyewash station should be readily available.[4][5]
Skin	Chemically resistant gloves (e.g., natural rubber, neoprene, PVC), lab coat, or apron.[3][1][4][5]	Inspect gloves for breakthrough and wash hands thoroughly after handling.[4][5]
Respiratory	A NIOSH or European Standard EN 149 approved dust respirator should be used when ventilation is insufficient or if dust is generated.[3][4]	Use in a well-ventilated area is recommended to keep airborne concentrations low.[2][4]

Emergency Protocols

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[3] For serious contact, wash with a disinfectant soap and cover with an anti-bacterial cream, then seek medical attention.[3]
Inhalation	Remove the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[3]
Ingestion	Do NOT induce vomiting unless directed to do so by medical personnel. Never give anything by mouth to an unconscious person. If large quantities are swallowed, call a physician immediately.[3]

Spill Response

A systematic approach to spill cleanup is essential to prevent contamination and exposure.

References

• 1. fishersci.com [fishersci.com]
• 2. lobachemie.com [lobachemie.com]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. dudley-chem.com [dudley-chem.com]
• 5. beta.lakeland.edu [beta.lakeland.edu]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. carlroth.com [carlroth.com]

A Technical Guide to Bromocresol Green Sodium Salt: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bromocresol green sodium salt, a versatile triphenylmethane (B1682552) dye. This document details its chemical and physical properties, explores its primary applications in research and clinical diagnostics, and provides a detailed experimental protocol for a key application.

Core Chemical and Physical Properties

Bromocresol green sodium salt is the sodium salt of 3',3'',5',5''-tetrabromo-m-cresolsulfonphthalein. Its fundamental properties are summarized in the table below.

Property	Value	References
Molecular Formula	C₂₁H₁₃Br₄NaO₅S	[1][2]
Molecular Weight	720.00 g/mol	[1][2][3]
Appearance	Dark green to brown powder	[4]
pH Indicator Range	pH 3.8 (Yellow) to pH 5.4 (Blue)	[3][4]
CAS Number	62625-32-5	[1][2]

Key Applications in Research and Diagnostics

Bromocresol green sodium salt has several important applications in scientific research and clinical settings, primarily leveraging its pH-sensitive color change and its ability to bind to proteins.

• pH Indicator : It is widely used as a pH indicator in various titrations and to monitor the pH of cell culture media.[4] The color transition from yellow in acidic conditions to blue in basic conditions provides a clear visual endpoint.[4]

• Serum Albumin Measurement : A common clinical application is the colorimetric determination of serum albumin concentration.[5][6] This method is based on the principle that albumin binds to bromocresol green, causing a shift in the dye's absorbance maximum, which can be measured spectrophotometrically.[5][7]

• DNA Agarose (B213101) Gel Electrophoresis : It is utilized as a tracking dye in DNA agarose gel electrophoresis to monitor the progress of the electrophoresis.[6][8]

• Inhibitor of Prostaglandin (B15479496) E2 Transport : Bromocresol green is also known to be an inhibitor of the prostaglandin E2 (PGE2) transport protein.[6][9] This property makes it a useful tool in research studying the pathways and physiological effects of prostaglandins.[9][10][11]

Experimental Protocol: Serum Albumin Determination

The following is a detailed methodology for the determination of serum albumin concentration using bromocresol green. This method is valued for its simplicity, speed, and reliability.[7]

Principle: At a buffered pH of 4.2, albumin specifically binds to bromocresol green, leading to the formation of a colored complex.[12][13] This binding causes a shift in the absorbance maximum of the dye, and the resulting increase in absorbance at 628-630 nm is directly proportional to the albumin concentration in the sample.[7][12]

Materials:

• Bromocresol green (BCG) reagent (0.12 mmol/L in a pH 4.2 buffer)[13]

• Albumin standard (e.g., 5 g/dL)[13][14]

• Spectrophotometer capable of reading at 630 nm[13]

• Cuvettes (1 cm light path)[13]

• Micropipettes and tips

• Test tubes

• Serum or plasma samples[13]

Procedure:

• Reagent Preparation : Prepare a reagent blank, standards with known albumin concentrations, and tubes for each unknown sample.[5]

• Sample Addition : To appropriately labeled tubes, add a small volume of the sample (e.g., 10 µL) or standard. To the reagent blank tube, add the same volume of deionized water.[5]

• Reagent Addition : Add a larger volume of the BCG reagent (e.g., 2.5 mL) to all tubes.[5]

• Incubation : Mix the contents of the tubes thoroughly and incubate at room temperature for a specified time (e.g., 5 minutes).[14]

• Measurement : Measure the absorbance of each standard and sample at 630 nm against the reagent blank.[5][12]

• Calculation : Construct a standard curve by plotting the absorbance of the standards against their known concentrations. Determine the albumin concentration of the unknown samples from the standard curve.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. homework.study.com [homework.study.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. micromasterlab.com [micromasterlab.com]
• 5. med.libretexts.org [med.libretexts.org]
• 6. Bromocresol green - Wikipedia [en.wikipedia.org]
• 7. Albumin standards and the measurement of serum albumin with bromcresol green. 1971 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gspchem.com [gspchem.com]
• 9. Inhibitors of prostaglandin transport and metabolism augment protease-activated receptor-2-mediated increases in prostaglandin E2 levels and smooth muscle relaxation in mouse isolated trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A role of prostaglandin transporter in regulating PGE₂ release from human bronchial epithelial BEAS-2B cells in response to LPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of pulmonary prostaglandin metabolism by inhibitors of prostaglandin biotransport (probenecid and bromcresol green) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. betalab-eg.com [betalab-eg.com]
• 13. atlas-medical.com [atlas-medical.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Isosbestic point of bromocresol green and its significance.

An In-Depth Technical Guide to the Isosbestic Point of Bromocresol Green and Its Significance

Introduction

In the realm of spectrophotometric analysis, the concept of an isosbestic point is of paramount importance, offering a unique window into the dynamics of chemical equilibria. This technical guide provides a comprehensive overview of the isosbestic point of bromocresol green, a widely used pH indicator. It is intended for researchers, scientists, and professionals in drug development who utilize spectrophotometric techniques. This guide will delve into the theoretical underpinnings of the isosbestic point, its practical significance, and the experimental protocols for its determination.

Understanding the Isosbestic Point

An isosbestic point is a specific wavelength at which the molar absorptivity of two or more chemical species in a system is identical.[1][2] Consequently, the total absorbance of a sample at this wavelength remains constant during a chemical reaction or a change in physical conditions, such as pH, as long as the total concentration of the interconverting species remains constant.[1][3] The term "isosbestic" is derived from the Greek words "iso," meaning "equal," and "sbestos," meaning "extinguishable," highlighting the constant absorbance at this particular point.[3]

The existence of an isosbestic point is a strong indication that a chemical reaction involves a direct interconversion between two species without the formation of any stable intermediates.[4][5]

Bromocresol Green: A pH-Dependent Equilibrium

Bromocresol green (BCG) is a triphenylmethane (B1682552) dye that functions as a pH indicator, typically changing color over a pH range of 3.8 to 5.4.[6][7] In an aqueous solution, bromocresol green exists in two principal forms: a monoanionic, yellow form in acidic conditions and a dianionic, blue form in basic conditions.[5][6][8] This transition is a reversible equilibrium, and the acid dissociation constant (pKa) for this reaction is approximately 4.8 to 4.9.[5][8]

The equilibrium between the acidic (HIn) and basic (In²⁻) forms of bromocresol green can be represented as follows:

HIn (Yellow) ⇌ H⁺ + In²⁻ (Blue)

The Isosbestic Point of Bromocresol Green

The acid and basic forms of bromocresol green exhibit an isosbestic point in their UV-Visible absorption spectra at approximately 515 nm.[5][6][8][9] At this specific wavelength, both the yellow and blue forms of the dye have the same molar absorptivity.[1][2] Therefore, the absorbance of a bromocresol green solution at 515 nm is directly proportional to the total concentration of the dye, irrespective of the pH of the solution. One experimental study determined the isosbestic point to be 509.5 nm.[10]

Significance of the Isosbestic Point of Bromocresol Green

The isosbestic point of bromocresol green has several important applications in analytical chemistry and biochemistry:

• Accurate Determination of Total Dye Concentration: Since the absorbance at the isosbestic point is independent of pH, it allows for the precise determination of the total concentration of bromocresol green in a sample without needing to know the exact pH or control it.

• Determination of pKa: The isosbestic point is crucial in the spectrophotometric determination of the pKa of bromocresol green. By measuring the absorbance at the isosbestic point and at a wavelength where the two forms have different absorbances (e.g., the λmax of the basic form at around 615 nm), the relative concentrations of the acidic and basic forms can be calculated at various pH values, leading to an accurate pKa determination.[11]

• Reaction Monitoring: In reactions where bromocresol green is used as an indicator, monitoring the absorbance at the isosbestic point can confirm that the total dye concentration remains constant, ensuring that any observed absorbance changes at other wavelengths are due to the pH change and not to dye degradation or other side reactions.

• Spectrophotometer Wavelength Accuracy: The well-defined isosbestic point of indicators like bromocresol green can be used as a reference to verify the wavelength accuracy of a spectrophotometer.[3][12]

Quantitative Data Summary

The following table summarizes the key spectrophotometric and chemical properties of bromocresol green.

Parameter	Value	Reference
Isosbestic Point	~515 nm	[5][6][9]
pKa	4.8 - 4.9	[5][8]
λmax (Acidic Form)	~435 nm	[11]
λmax (Basic Form)	~615 nm	[11]
pH Range for Color Change	3.8 - 5.4	[6]

Experimental Protocol for the Determination of the Isosbestic Point of Bromocresol Green

This section details the methodology for the experimental determination of the isosbestic point of bromocresol green.

Reagents and Equipment

• Bromocresol green (sodium salt)

• Buffer solutions of varying pH (e.g., pH 3, 4, 4.8, 6, and 7)

• Deionized water

• Spectrophotometer (UV-Visible)

• pH meter

• Volumetric flasks and pipettes

Preparation of Solutions

• Stock Bromocresol Green Solution: Prepare a stock solution of bromocresol green by accurately weighing a known amount of the dye and dissolving it in a known volume of deionized water. A typical concentration is 0.04%.[11]

• Working Bromocresol Green Solutions: Prepare a series of working solutions by diluting the stock solution with the different pH buffer solutions. It is critical that the final total concentration of bromocresol green is the same in all working solutions.

Spectrophotometric Measurement

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelength range to scan from approximately 350 nm to 700 nm.

• Blank Measurement: Use the appropriate buffer solution (without the dye) as a blank to zero the spectrophotometer.

• Sample Measurement: Record the absorption spectrum of each of the bromocresol green solutions prepared at different pH values.

Data Analysis

• Overlay Spectra: Plot the absorption spectra of all the solutions on a single graph with absorbance on the y-axis and wavelength on the x-axis.

• Identify Isosbestic Point: The point where all the spectra intersect is the isosbestic point. At this wavelength, the absorbance is the same for all solutions, regardless of the pH.

Visualizations

Bromocresol Green Equilibrium

Caption: Equilibrium of Bromocresol Green.

Experimental Workflow for Isosbestic Point Determination

Caption: Workflow for Isosbestic Point Determination.

References

• 1. proprep.com [proprep.com]
• 2. Isobestic point: Significance and symbolism [wisdomlib.org]
• 3. Isosbestic point - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Bromocresol green - Wikipedia [en.wikipedia.org]
• 6. macschem.us [macschem.us]
• 7. reddit.com [reddit.com]
• 8. Bromocresol_green [chemeurope.com]
• 9. researchgate.net [researchgate.net]
• 10. alexeiproskourine.wordpress.com [alexeiproskourine.wordpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Isosbestic_point [chemeurope.com]

Bromocresol Green Sodium Salt: A Comprehensive Technical Guide for Researchers

An In-depth Examination of a Versatile Sulfonephthalein Dye in Scientific Applications

Abstract

Bromocresol green (BCG) sodium salt, a member of the sulfonephthalein family of dyes, is a widely utilized pH indicator and colorimetric reagent in various scientific disciplines.[1] Its pronounced color transition from yellow in acidic media to blue in alkaline conditions makes it an invaluable tool for pH determination, while its ability to bind with proteins, particularly albumin, has cemented its role in clinical diagnostics and biochemical research.[2][3] This technical guide provides a detailed overview of the core properties, synthesis, and key applications of bromocresol green sodium salt, with a focus on experimental protocols and quantitative data for researchers, scientists, and drug development professionals.

Introduction to Bromocresol Green Sodium Salt

Bromocresol green (3,3′,5,5′-tetrabromo-m-cresolsulfonphthalein) is a triphenylmethane (B1682552) dye characterized by its sulfonephthalein structure.[3] It is commonly available as its sodium salt, which exhibits good solubility in water and ethanol.[4] The core utility of BCG lies in its function as a pH indicator, with a distinct color change occurring between pH 3.8 and 5.4. Below pH 3.8, the dye is in its monoanionic, yellow form. As the pH increases, it undergoes deprotonation to form a dianionic, blue species, which is stabilized by resonance. The intermediate pH range presents a green color due to the equilibrium between the two forms.[3]

Physicochemical Properties

A summary of the key physicochemical properties of bromocresol green is presented in Table 1. This data is essential for the accurate preparation of solutions and for understanding the behavior of the dye in various experimental conditions.

Property	Value	References
Chemical Formula	C₂₁H₁₃Br₄NaO₅S	[5]
Molar Mass	720.00 g/mol	[5]
Appearance	Dark green to brown crystalline powder	[4]
pKa	4.8	[3]
pH Transition Range	3.8 (Yellow) - 5.4 (Blue)
Absorbance Maximum (λmax), Acidic Form	~444 nm	[6]
Absorbance Maximum (λmax), Basic Form	~617 nm	[7]
Isosbestic Point	~515 nm	[3]
Solubility	Soluble in water and ethanol	[4]
Molar Extinction Coefficient (ε) at 444 nm	16545 L mol⁻¹ cm⁻¹	[6][8]
Molar Extinction Coefficient (ε) at 616 nm	7490 L mol⁻¹ cm⁻¹	[6][8]
Molar Extinction Coefficient (ε) at 510 nm (Isosbestic Point)	7.02 mM⁻¹ cm⁻¹	[9]

Mechanism of Action as a pH Indicator

The color change of bromocresol green is a direct result of a pH-dependent structural transformation. In acidic conditions, the lactone ring of the sulfonephthalein structure is closed. As the pH increases, the phenolic hydroxyl groups deprotonate, leading to the opening of the lactone ring and the formation of a quinoid structure. This extended conjugated system is responsible for the absorption of longer wavelengths of light, resulting in the observed blue color.

Figure 1: pH-Dependent Equilibrium of Bromocresol Green.

Key Applications and Experimental Protocols

Bromocresol green sodium salt has several key applications in scientific research, owing to its distinct colorimetric properties.

Quantification of Serum Albumin

One of the most common applications of bromocresol green is in the colorimetric determination of serum albumin concentration.[3] At a slightly acidic pH, albumin binds to bromocresol green, causing a shift in the dye's absorbance maximum. The intensity of the resulting blue-green color is directly proportional to the albumin concentration.

Materials:

• Bromocresol green (BCG) reagent: 0.6 mmol/L Bromocresol Green, 61.0 mmol/L Succinate buffer (pH 3.9), 14.0 mL/L Polyoxyethylene sorbitan.

• Albumin standard solution (e.g., 5 g/dL).

• Serum or plasma samples.

• Spectrophotometer.

• Cuvettes or 96-well microplate.

Procedure (Cuvette-based):

• Pipette 1.0 mL of BCG reagent into a series of test tubes.

• Add 10 µL of the albumin standard, control, or sample to the respective tubes.

• Mix thoroughly and incubate at room temperature for 5 minutes.

• Measure the absorbance at 628 nm against a reagent blank (BCG reagent with 10 µL of deionized water).

• Calculate the albumin concentration of the samples by comparing their absorbance to that of the standard.

Figure 2: Workflow for the Bromocresol Green Serum Albumin Assay.

Visualization of Acidic Compounds in Thin-Layer Chromatography (TLC)

Bromocresol green is an effective staining agent for the visualization of acidic compounds on TLC plates.[3] Acidic compounds will appear as yellow spots on a blue or green background.

Materials:

• Bromocresol green staining solution: 0.04% (w/v) bromocresol green in ethanol. Adjust to a blue endpoint with a few drops of 0.1 M NaOH.

• Developed and dried TLC plate.

Procedure:

• Prepare the bromocresol green staining solution.

• Spray the dried TLC plate evenly with the staining solution in a fume hood.

• Alternatively, the plate can be briefly dipped into the solution.

• Allow the plate to air dry.

• Acidic compounds will appear as yellow spots against a blue or green background. No heating is required.[3]

Tracking Dye in DNA Agarose (B213101) Gel Electrophoresis

Bromocresol green can be used as a tracking dye in DNA agarose gel electrophoresis to monitor the progress of the separation.[3] It migrates through the gel at a rate comparable to small DNA fragments.

Materials:

• Bromocresol green powder.

• Glycerol (B35011) or Ficoll-400.

• Tris-HCl buffer (pH 8.0).

• EDTA.

• Deionized water.

Procedure:

• To prepare 10 mL of 6X loading dye, combine the following:

  • 3 mL of glycerol (to a final concentration of 30%).

  • 25 mg of bromocresol green (to a final concentration of 0.25%).

  • 60 µL of 0.5 M EDTA (to a final concentration of 3 mM).

  • 30 µL of 1 M Tris-HCl, pH 8.0 (to a final concentration of 3 mM).

  • Add deionized water to a final volume of 10 mL.

• Vortex thoroughly to dissolve the components.

• Store at 4°C.

• To use, add 1 volume of the 6X loading dye to 5 volumes of the DNA sample.

Synthesis of Bromocresol Green

Bromocresol green is synthesized by the bromination of m-cresol (B1676322) purple (m-cresolsulfonphthalein).[3] The process involves dissolving m-cresol purple in glacial acetic acid and slowly adding a solution of bromine in glacial acetic acid. The reaction mixture is heated to drive the reaction to completion. The crude bromocresol green precipitates and can be collected by filtration and purified by recrystallization from a suitable solvent like benzene (B151609) or glacial acetic acid. The sodium salt is then prepared by dissolving the purified bromocresol green in a sodium hydroxide (B78521) solution.

Conclusion

Bromocresol green sodium salt is a versatile and indispensable reagent in the modern research laboratory. Its well-defined pH-dependent color change and its specific interaction with albumin provide the basis for a wide range of applications, from routine pH measurements to critical clinical diagnostic assays. The detailed protocols and quantitative data presented in this guide are intended to equip researchers, scientists, and drug development professionals with the necessary information to effectively utilize this sulfonephthalein dye in their experimental workflows. A thorough understanding of its properties and applications will continue to facilitate advancements in various fields of scientific inquiry.

References

• 1. How to Make Bromocresol Green Indicator [thoughtco.com]
• 2. sciencenotes.org [sciencenotes.org]
• 3. Bromocresol green - Wikipedia [en.wikipedia.org]
• 4. ulab360.com [ulab360.com]
• 5. Bromocresol Green | C21H14Br4O5S | CID 6451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Bromocresol Green - CAS-Number 76-60-8 - Order from Chemodex [chemodex.com]
• 8. jmaterenvironsci.com [jmaterenvironsci.com]
• 9. Solved Bromocresol green BCG is a pH indicator ( pH range | Chegg.com [chegg.com]

Protocols & Analytical Methods

Application Notes and Protocols for Bromocresol Green as a pH Indicator in Titrations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of bromocresol green as a pH indicator in various titration procedures, with a particular focus on applications relevant to pharmaceutical analysis and research.

Introduction to Bromocresol Green

Bromocresol green (BCG) is a triphenylmethane (B1682552) dye belonging to the sulfonephthalein class of indicators.[1] Its utility as a pH indicator stems from a distinct color change within a specific acidic pH range.[2][3][4] This property makes it particularly well-suited for the titration of weak bases with strong acids, where the equivalence point lies in the acidic region.[5][6][7]

The chemical structure of bromocresol green allows it to exist in two different forms, a protonated (acidic) form and a deprotonated (basic) form, which exhibit different colors. The equilibrium between these two forms is pH-dependent.

Physicochemical Properties and Data

A summary of the key quantitative properties of bromocresol green is presented in the table below for easy reference.

Property	Value	Reference
Chemical Formula	C₂₁H₁₄Br₄O₅S	[2][4][8]
Molar Mass	698.01 g/mol	[1]
pKa	~4.7	[2][5]
pH Range for Color Change	3.8 – 5.4	[2][3][4][9]
Color in Acidic Solution (pH < 3.8)	Yellow	[2][3][4][9]
Color in Transition Range (pH 3.8 - 5.4)	Green	[2][4][8]
Color in Basic Solution (pH > 5.4)	Blue	[2][3][4][9]
Solubility	Sparingly soluble in water; Soluble in ethanol, diethyl ether, and benzene.	[4][8]

Applications in Titration

Bromocresol green is a versatile indicator for various titrimetric analyses.

Titration of Weak Bases with Strong Acids

The primary application of bromocresol green is in the titration of weak bases (e.g., ammonia, amines, alkaloids) with strong acids (e.g., hydrochloric acid, sulfuric acid).[5][6] The equivalence point for such titrations occurs at a pH below 7 due to the hydrolysis of the conjugate acid of the weak base. The pH range of bromocresol green (3.8-5.4) effectively brackets this acidic equivalence point, leading to a sharp and easily detectable color change from blue or green to yellow.[5]

Determination of Alkalinity

Bromocresol green can be used to determine the total alkalinity of water samples. The titration is typically performed with a standard solution of a strong acid. The endpoint, corresponding to the neutralization of bicarbonate and carbonate ions, is indicated by the color change of bromocresol green.

Analysis of Pharmaceutical Compounds

Many active pharmaceutical ingredients (APIs) are weak bases, such as alkaloids and synthetic amines. Titration with a strong acid using bromocresol green as an indicator is a common method for the quantitative analysis of these compounds in both bulk drug substances and finished pharmaceutical products.

Experimental Protocols

The following section provides detailed protocols for the preparation of the indicator solution and a general procedure for the titration of a weak base with a strong acid.

Preparation of Bromocresol Green Indicator Solution

Several formulations of the indicator solution can be prepared depending on the specific application.

Solution Type	Preparation Protocol	Reference
0.1% (w/v) in Ethanol	1. Weigh 0.1 g of bromocresol green powder. 2. Dissolve it in 75 mL of 95% ethanol. 3. Once dissolved, dilute the solution to a final volume of 100 mL with 95% ethanol.	[8]
0.04% (w/v) Aqueous Solution	1. Weigh 0.04 g of bromocresol green powder. 2. Dissolve it in 50 mL of deionized water. 3. Dilute the solution to a final volume of 100 mL with deionized water.	[8]
Pharmacopoeial Formulation	1. Weigh 50 mg of bromocresol green. 2. Dissolve it in a mixture of 0.72 mL of 0.1 M sodium hydroxide (B78521) and 20 mL of 95% ethanol. 3. After the solid has completely dissolved, add sufficient deionized water to produce a final volume of 100 mL.	[10]

Note: For optimal performance, it is recommended to store the indicator solution in a tightly sealed container, protected from light.

Protocol for Titration of a Weak Base with a Strong Acid

This protocol outlines the general steps for the quantitative analysis of a weak base using bromocresol green.

Materials and Reagents:

• Standardized strong acid titrant (e.g., 0.1 M HCl)

• Sample containing the weak base

• Bromocresol green indicator solution (prepared as described in section 4.1)

• Burette (50 mL)

• Pipette (various sizes)

• Erlenmeyer flask (250 mL)

• Magnetic stirrer and stir bar (optional)

• Deionized water

Procedure:

• Sample Preparation: Accurately weigh or pipette a known amount of the sample containing the weak base into a 250 mL Erlenmeyer flask. Dissolve the sample in an appropriate volume of deionized water.

• Indicator Addition: Add 2-4 drops of the bromocresol green indicator solution to the sample solution in the Erlenmeyer flask. The solution should turn blue or bluish-green, depending on the initial pH.

• Burette Preparation: Rinse a 50 mL burette with a small amount of the standardized strong acid titrant and then fill it with the titrant, ensuring there are no air bubbles in the tip. Record the initial volume.

• Titration: Place the Erlenmeyer flask under the burette. Begin adding the strong acid titrant to the weak base solution while continuously swirling the flask or using a magnetic stirrer.

• Endpoint Determination: As the titrant is added, the color of the solution will gradually change. The endpoint is reached when the solution undergoes a sharp color change from blue/green to a distinct yellow. This color change should persist for at least 30 seconds.

• Record Volume: Record the final volume of the titrant from the burette.

• Calculations: Calculate the concentration of the weak base in the sample using the volume and concentration of the strong acid titrant and the initial amount of the sample.

• Replicates: For accurate results, it is recommended to perform the titration in triplicate and calculate the average concentration.

Visualizations

Titration Workflow

The following diagram illustrates the general workflow for performing a titration using bromocresol green as an indicator.

Caption: Workflow for a typical acid-base titration using bromocresol green.

pH and Color Change Relationship

The diagram below illustrates the relationship between the pH of the solution and the color of the bromocresol green indicator during the titration of a weak base with a strong acid.

Caption: Color transition of bromocresol green in relation to the pH during titration.

References

• 1. spots.augusta.edu [spots.augusta.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. study.com [study.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. groups.chem.ubc.ca [groups.chem.ubc.ca]

Application Notes and Protocols: Bromocresol Green as a Tracking Dye in DNA Agarose Gel Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromocresol green is a versatile triphenylmethane (B1682552) dye commonly utilized as a pH indicator. In molecular biology, it also serves as a tracking dye in DNA agarose (B213101) gel electrophoresis. Its primary function in this application is to monitor the progress of the electrophoresis run, allowing researchers to visually track the migration of nucleic acids through the agarose gel matrix. The dye is typically incorporated into a loading buffer, which also contains a density agent such as glycerol (B35011) or sucrose (B13894) to facilitate the loading of DNA samples into the wells of the gel. This document provides detailed application notes and protocols for the effective use of bromocresol green as a tracking dye in DNA agarose gel electrophoresis.

Principle of Operation

During agarose gel electrophoresis, an electric field is applied across a submerged agarose gel, causing negatively charged DNA molecules to migrate towards the positive electrode (anode). The agarose matrix acts as a molecular sieve, separating DNA fragments based on their size; smaller fragments move more quickly through the pores of the gel than larger fragments.

Bromocresol green, being a negatively charged molecule at the neutral or slightly alkaline pH of the electrophoresis buffer, also migrates towards the anode. Its migration rate is dependent on the concentration of the agarose gel. By observing the position of the bromocresol green dye front, researchers can estimate the extent of DNA fragment separation and decide when to terminate the electrophoresis run, preventing the smaller DNA fragments from running off the end of the gel.

Advantages and Disadvantages

Advantages:

• Clear Visualization: Bromocresol green provides a distinct green or blue-green color, making it easy to track the progress of the electrophoresis.

• Alternative to Common Dyes: It serves as a useful alternative to other tracking dyes like bromophenol blue and xylene cyanol, especially when the co-migration of those dyes might obscure DNA bands of interest.

Disadvantages:

• Limited Migration Data: Detailed quantitative data on the migration of bromocresol green relative to specific DNA fragment sizes across a wide range of agarose gel concentrations is not as extensively documented as for bromophenol blue or xylene cyanol.

• pH Sensitivity: As a pH indicator, the color of bromocresol green can be influenced by the pH of the loading buffer and the electrophoresis buffer. It is yellow below pH 3.8 and blue above pH 5.4.

Data Presentation

Migration of Bromocresol Green in Agarose Gels

The migration of bromocresol green is inversely proportional to the agarose gel concentration. Due to limited comprehensive data, the following table provides an approximation of its co-migration with double-stranded DNA fragments in TBE buffer.

Agarose Gel Concentration (%)	Approximate Co-migrating DNA Fragment Size (bp)
0.8%	~8000 bp

Note: The migration of tracking dyes can be affected by the composition of the electrophoresis buffer (e.g., TAE vs. TBE), the applied voltage, and the specific brand of agarose used.

Comparison with Other Common Tracking Dyes

Tracking Dye	Color	Approximate Co-migration in 1% Agarose Gel
Bromocresol Green	Green/Blue-Green	~4000-5000 bp (in some reports)
Bromophenol Blue	Blue	~300-500 bp
Xylene Cyanol FF	Cyan	~4000-5000 bp
Orange G	Orange	~50 bp
Cresol Red	Red	~1500-2000 bp

Experimental Protocols

Preparation of 6X Bromocresol Green Loading Buffer

This protocol describes the preparation of a 6X concentrated loading buffer containing bromocresol green. This stock solution is then diluted with the DNA sample to a final concentration of 1X before loading onto the agarose gel.

Materials:

• Bromocresol Green powder

• Glycerol or Sucrose

• Tris-HCl (1M, pH 8.0) (Optional)

• EDTA (0.5M, pH 8.0) (Optional)

• Nuclease-free water

Protocol:

• To prepare 10 mL of 6X Bromocresol Green Loading Buffer:

  • Weigh out 25 mg of Bromocresol Green.

  • Add 3 mL of glycerol or 4 g of sucrose.

  • (Optional) Add 100 µL of 1M Tris-HCl, pH 8.0.

  • (Optional) Add 120 µL of 0.5M EDTA, pH 8.0.

  • Add nuclease-free water to a final volume of 10 mL.

• Mixing: Vortex the solution thoroughly until all components are completely dissolved. The solution should have a uniform green or blue-green color.

• Storage: Store the 6X loading buffer at 4°C for short-term use or at -20°C for long-term storage.

DNA Agarose Gel Electrophoresis using Bromocresol Green Tracking Dye

This protocol outlines the steps for performing DNA agarose gel electrophoresis using the prepared bromocresol green loading buffer.

Materials:

• Agarose

• 1X TAE or 1X TBE electrophoresis buffer

• 6X Bromocresol Green Loading Buffer

• DNA molecular weight marker (DNA ladder)

• DNA samples

• Horizontal gel electrophoresis apparatus (gel tank, casting tray, comb)

• Power supply

• DNA staining solution (e.g., ethidium (B1194527) bromide, SYBR® Green)

• UV transilluminator or other appropriate gel imaging system

Protocol:

• Gel Preparation:

  • Prepare the desired concentration of agarose gel by dissolving agarose powder in 1X electrophoresis buffer (TAE or TBE).

  • Heat the mixture in a microwave or on a hot plate until the agarose is completely dissolved.

  • Allow the solution to cool to approximately 50-60°C.

  • If using a pre-stain, add the DNA staining solution to the molten agarose and mix gently.

  • Pour the molten agarose into the gel casting tray with the comb in place.

  • Allow the gel to solidify completely at room temperature.

• Sample Preparation:

  • For each DNA sample and the DNA ladder, mix 5 parts of the sample with 1 part of 6X Bromocresol Green Loading Buffer (e.g., 5 µL of DNA sample + 1 µL of 6X loading buffer).

  • Mix gently by pipetting up and down.

• Electrophoresis:

  • Once the gel has solidified, carefully remove the comb.

  • Place the gel in the electrophoresis tank and add 1X electrophoresis buffer until the gel is submerged.

  • Carefully load the prepared DNA samples and the DNA ladder into the wells.

  • Connect the electrophoresis tank to the power supply, ensuring the correct orientation (DNA will migrate towards the positive electrode).

  • Apply a constant voltage (e.g., 5-10 V/cm of gel length) and run the gel until the bromocresol green dye front has migrated to the desired position (typically about 70-80% of the gel length).

• Visualization:

  • After the electrophoresis is complete, turn off the power supply and disconnect the leads.

  • If the gel was not pre-stained, stain the gel with a DNA staining solution according to the manufacturer's instructions.

  • Visualize the DNA bands using a UV transilluminator or an appropriate gel imaging system. The bromocresol green dye front will also be visible.

Visualizations

Caption: Workflow for DNA Agarose Gel Electrophoresis using Bromocresol Green.

Caption: Components and Functions of Bromocresol Green Loading Buffer.

Application Notes and Protocols for the Colorimetric Determination of Glutamate Decarboxylase (GAD) Activity Using Bromocresol Green

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the simple, rapid, and high-throughput colorimetric assay for determining Glutamate (B1630785) Decarboxylase (GAD) activity. The method is based on the pH-dependent color change of bromocresol green, offering a convenient alternative to more complex procedures.

Principle of the Assay

Glutamate decarboxylase (GAD) is an enzyme that catalyzes the irreversible α-decarboxylation of L-glutamate to produce γ-aminobutyric acid (GABA) and carbon dioxide (CO2).[1][2][3] This reaction consumes a proton, leading to an increase in the pH of the reaction medium.[1][2][4]

The colorimetric assay utilizes the pH indicator bromocresol green, which exhibits a distinct color change in response to this pH shift.[1][2] In an acidic environment (around pH 4.8), bromocresol green is in its yellow, protonated form. As the GAD-catalyzed reaction proceeds and the pH increases, the indicator deprotonates and changes to its blue form. The corresponding increase in absorbance at approximately 620 nm is directly proportional to the GAD activity and can be measured using a spectrophotometer or a microplate reader.[1][2]

This method is particularly well-suited for high-throughput screening applications due to its simplicity, speed, and minimal sample concentration requirements.[1][2]

Core Reaction and Detection

Caption: The enzymatic reaction catalyzed by GAD consumes a proton, leading to a pH increase which is detected by the color change of bromocresol green.

Quantitative Data Summary

The following tables summarize the typical concentrations and parameters for the GAD activity assay using bromocresol green.

Table 1: Reagent Concentrations and Conditions

Component	Concentration	Notes
Acetate (B1210297) Buffer	20 mM	pH 4.8
Bromocresol Green	70 µM	pH indicator
Pyridoxal-5-Phosphate (PLP)	10 mM	GAD cofactor
L-Glutamate	2 mM (final concentration)	Substrate, typically from a 1 M stock solution
Enzyme Extract	Variable	The amount will depend on the activity of the preparation
Wavelength	620 nm	Absorbance measurement
Temperature	37°C	Incubation temperature
Assay Format	96-well microplate	For high-throughput analysis

Table 2: Example Reaction Mixture for a Single Well (200 µL total volume)

Component	Volume	Stock Concentration	Final Concentration
Acetate Buffer (pH 4.8) with Bromocresol Green and PLP	193 µL	20 mM Acetate, 70 µM BCG, 10 mM PLP	~20 mM Acetate, ~67 µM BCG, ~9.65 mM PLP
Enzyme Extract	5 µL	Variable	Variable
L-Glutamate	2 µL	1 M	10 mM

Experimental Protocols

This section provides a detailed protocol for determining GAD activity in a 96-well microplate format.

Preparation of Reagents

• Acetate Buffer (20 mM, pH 4.8):

  • Prepare a solution of 20 mM sodium acetate.

  • Adjust the pH to 4.8 using acetic acid.

  • Store at 4°C.

• Bromocresol Green Stock Solution (e.g., 10 mM):

  • Dissolve the appropriate amount of bromocresol green sodium salt in deionized water.

  • Store protected from light at 4°C.

• Pyridoxal-5-Phosphate (PLP) Stock Solution (e.g., 1 M):

  • Dissolve the appropriate amount of PLP in deionized water.

  • Aliquot and store at -20°C.

• L-Glutamate Stock Solution (1 M):

  • Dissolve sodium glutamate in 20 mM acetate buffer (pH 4.8).

  • Ensure the pH is readjusted to 4.8 if necessary.

  • Aliquot and store at -20°C.

• Reaction Mixture:

  • On the day of the experiment, prepare the reaction mixture by adding bromocresol green and PLP to the 20 mM acetate buffer (pH 4.8) to achieve the final concentrations specified in Table 1. For example, to prepare 10 mL of reaction mixture, add 7 µL of 10 mM bromocresol green and 100 µL of 1 M PLP to 9.893 mL of acetate buffer.

Sample Preparation

• Bacterial Cell Extracts: Homogenize bacterial cells in 20 mM acetate buffer (pH 4.8). Centrifuge to pellet cell debris and collect the supernatant containing the GAD enzyme.[2]

• Tissue Homogenates: Homogenize tissue samples (e.g., brain tissue) in an appropriate buffer, such as 20 mM sodium acetate with 10 mM PLP.[2] Centrifuge to clarify the homogenate and use the supernatant for the assay.[2]

• Plant Material: Homogenize plant material in 20 mM acetate buffer (pH 4.8) containing 10 mM PLP.[2] Centrifuge and use the supernatant for the activity measurement.[2]

Assay Procedure

Caption: Experimental workflow for the colorimetric GAD activity assay.

• Set up the Microplate:

  • Pipette the reaction mixture into the wells of a 96-well microplate. For a 200 µL final volume, this would be 193 µL (or adjust volumes as needed, maintaining final concentrations).

  • Include appropriate controls:

    • Blank: Reaction mixture without the enzyme extract.

    • Negative Control: Reaction mixture with a heat-inactivated enzyme extract.

• Add Enzyme Sample:

  • Add 5 µL of the enzyme sample (or an appropriate volume based on expected activity) to each well.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for a short period (e.g., 5 minutes) to allow the temperature to equilibrate.

• Initiate the Reaction:

  • Start the enzymatic reaction by adding 2 µL of 1 M L-glutamate to each well.

• Measure Absorbance:

  • Immediately place the microplate in a reader pre-heated to 37°C.

  • Measure the change in absorbance at 620 nm over time (e.g., every 30 seconds for 5-10 minutes).[2]

Data Analysis

• Calculate the Rate of Reaction:

  • Determine the initial rate of the reaction by calculating the slope of the linear portion of the absorbance versus time plot (ΔAbs/min).

• Determine Enzyme Activity:

  • Enzyme activity can be expressed in units, where one unit is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of glutamate per minute under the specified conditions.[2]

  • To convert the rate of absorbance change to µmol/min, a standard curve can be generated by measuring the absorbance of known concentrations of a product (or by using a known extinction coefficient if available). Alternatively, relative activities between different samples can be compared based on their ΔAbs/min values.

Concluding Remarks

The bromocresol green-based colorimetric assay for GAD activity is a robust and efficient method suitable for a wide range of research and development applications. Its simplicity and adaptability to a high-throughput format make it an invaluable tool for enzyme characterization, inhibitor screening, and quality control in various biological samples.

References

• 1. A high-throughput colorimetric assay to measure the activity of glutamate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Glutamate Decarboxylase (GAD) Extracted from Germinated Rice: Enzymatic Properties and Its Application in Soymilk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application of Bromocresol Green in Thin-Layer Chromatography (TLC): A Detailed Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the use of bromocresol green as a visualization reagent in thin-layer chromatography (TLC). Bromocresol green is a highly effective and specific reagent for the detection of acidic compounds, making it a valuable tool in various stages of research and development, including reaction monitoring, purity assessment, and compound identification.

Application Notes

Principle of Detection

Bromocresol green is a pH indicator that exhibits a distinct color change in response to acidic conditions.[1] In its basic or neutral form, the reagent is blue or green. When it comes into contact with acidic compounds on a TLC plate, a proton transfer occurs, converting the indicator to its yellow, acidic form. This results in the appearance of yellow spots against a blue or green background, allowing for the easy visualization of acidic analytes.[1][2][3] The acid dissociation constant (pKa) for this transition is approximately 4.8.[1]

Primary Applications

Bromocresol green is particularly useful for the visualization of organic compounds with acidic functional groups, especially those with a pKa below 5.0.[4] Its applications include the detection of:

• Carboxylic acids: This is the most common application, including short-chain fatty acids, dicarboxylic acids, and Krebs cycle acids.[2][5][6][7]

• Sulfonic acids.

• Phenols: While effective for some acidic phenols, the sensitivity may be lower compared to carboxylic acids.[1]

• Acidic pharmaceuticals and their metabolites.

Advantages and Limitations

Advantages:

• Specificity: It is highly specific for acidic compounds, which can aid in the identification of unknown spots.[2][6]

• Ease of Use: The reagent is simple to prepare and apply, and visualization does not typically require heating.[8]

• Good Contrast: The yellow spots on a blue/green background provide clear and easily interpretable results.[2][3]

• Stability: The visualized spots can be stable for an extended period, although it is always good practice to document the results promptly.

Limitations:

• Limited Scope: It is not a universal reagent and will not visualize neutral or basic compounds.

• Sensitivity: While sensitive for many carboxylic acids (with detection limits reported as low as 6 µg for some Krebs cycle acids on silica (B1680970) gel G), it may be less sensitive for weakly acidic compounds like some phenols.[1][6]

• Interference: If the mobile phase used for development contains acidic components (e.g., acetic acid or formic acid), it is crucial to thoroughly dry the TLC plate before applying the bromocresol green reagent to avoid a uniformly colored background that would obscure the spots.[2]

Quantitative Data Summary

Quantitative data in TLC, such as the retardation factor (Rf), is highly dependent on the specific experimental conditions, including the stationary phase, mobile phase, temperature, and plate saturation. The data presented below should be considered as illustrative examples under the specified conditions.

Table 1: Detectable Compound Classes and Visualization Characteristics

Compound Class	Visualization Color	Background Color	Notes
Carboxylic Acids	Yellow to yellow-green	Blue to green	High sensitivity and clear contrast.[2][3][4]
Sulfonic Acids	Yellow	Blue to green	Effective for compounds with pKa < 5.0.
Phenols (acidic)	Faint yellow	Blue to green	Sensitivity may be lower compared to carboxylic acids.[1]
Basic Compounds	Blue	Green	Basic compounds will appear as blue spots.[2]

Table 2: Example Rf Values of Krebs Cycle Acids Visualized with Bromocresol Green

Stationary Phase: Cellulose Data sourced from Králíček, J., & Burch, M. (1973).[6]

Acid	Mobile Phase System I	Mobile Phase System II	Mobile Phase System III
Lactic	0.81	0.84	0.69
Fumaric	0.77	0.86	0.55
Succinic	0.74	0.80	0.50
Malic	0.65	0.74	0.40
2-Oxoglutaric	0.61	0.73	0.35
Citric	0.43	0.56	0.20
iso-Citric	0.40	0.52	0.18

Mobile Phase Compositions:

• System I: n-Butanol - Formic acid - Water (6:1:2, v/v/v)

• System II: Ethanol (B145695) - Ammonia - Water (8:1:1, v/v/v)

• System III: Pyridine - Ethyl acetate (B1210297) - Acetic acid - Water (5:5:1:3, v/v/v/v)

Experimental Protocols

Preparation of Bromocresol Green Visualization Reagent

Materials:

• Bromocresol green powder

• Absolute ethanol

• 0.1 M Sodium hydroxide (B78521) (NaOH) solution

• 100 mL volumetric flask or beaker

• Stirring equipment

• Dropper or pipette

Procedure:

• Accurately weigh 40 mg (0.04 g) of bromocresol green powder.[2][4]

• Transfer the powder to a 100 mL volumetric flask or beaker.

• Add approximately 100 mL of absolute ethanol and stir until the bromocresol green is completely dissolved.[2][4]

• Carefully add the 0.1 M NaOH solution dropwise while stirring.[2][4]

• Continue adding the NaOH solution until the color of the solution just turns from yellow-green to blue.[2][4] A pale blue color indicates the correct pH for the reagent.

• Store the prepared reagent in a well-sealed container, preferably refrigerated at 4°C, to ensure its stability.[2]

TLC Visualization Protocol

Materials:

• Developed and dried TLC plate

• Prepared bromocresol green reagent

• Fume hood

• Spraying apparatus or a dipping tank

Procedure:

Pre-visualization Steps:

• After developing the TLC plate with the chosen mobile phase, remove it from the developing chamber.

• Mark the solvent front with a pencil before the solvent evaporates.

• Thoroughly dry the TLC plate in a fume hood. If the mobile phase contained an acidic or basic modifier, it is essential to ensure complete removal to prevent background coloration. This can be facilitated by gentle heating or placing the plate under a stream of nitrogen.[2]

Visualization by Spraying:

• Place the dried TLC plate in a fume hood.

• Evenly spray the plate with the bromocresol green reagent.[2] Ensure a fine and uniform mist covers the entire plate. Avoid oversaturation, as this can cause the spots to diffuse.

• Allow the plate to air dry for one to two minutes.[2]

Visualization by Dipping:

• Pour the bromocresol green reagent into a shallow dipping tank.

• Quickly and smoothly dip the dried TLC plate into the reagent.

• Immediately remove the plate and allow the excess reagent to drain off.

Observation and Documentation:

• Acidic compounds will appear as yellow spots against a blue or green background.[2][3]

• Immediately outline the spots with a pencil, as the color intensity may change over time.

• Calculate the Rf value for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

• Document the results by photography or by making a detailed record in a laboratory notebook.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. epfl.ch [epfl.ch]
• 4. depts.washington.edu [depts.washington.edu]
• 5. sanangelo.tamu.edu [sanangelo.tamu.edu]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. silicycle.com [silicycle.com]

Application Note: Spectrophotometric Determination of pH using Bromocresol Green

Introduction

Bromocresol green (BCG) is a sulfonephthalein dye that serves as a pH indicator, widely utilized in various scientific and industrial applications, including microbiological growth media, acid-base titrations, and the colorimetric estimation of serum albumin.[1][2][3] The compound exhibits a distinct color change from yellow in acidic solutions to blue in basic solutions over a pH range of 3.8 to 5.4.[3][4][5] This property is attributed to the structural transformation of the dye molecule with changes in hydrogen ion concentration. The acidic form (HIn) is yellow, while the basic, deprotonated form (In²⁻) is blue.[1] The equilibrium between these two forms allows for the spectrophotometric determination of pH.

This application note provides a detailed protocol for the accurate determination of pH in aqueous solutions using bromocresol green and a spectrophotometer. The method is based on the linear relationship between the absorbance of the indicator and the concentration of its acidic and basic forms, as described by the Beer-Lambert law.

Principle

The acid dissociation constant (pKa) of bromocresol green is approximately 4.8.[1] The pH of a solution containing the indicator can be determined by measuring the absorbance at the wavelengths of maximum absorbance for the acidic and basic forms. The Henderson-Hasselbalch equation can then be applied to calculate the pH:

pH = pKa + log ([In²⁻] / [HIn])

Where [In²⁻] and [HIn] are the molar concentrations of the basic and acidic forms of bromocresol green, respectively. The ratio of these concentrations can be determined from spectrophotometric measurements.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric determination of pH using bromocresol green.

Parameter	Value	Reference
pKa	4.7 - 4.9	[1][4][6]
pH Range for Color Change	3.8 - 5.4	[2][4][7]
λmax (Acidic form, HIn)	~435 nm	[8]
λmax (Basic form, In²⁻)	~615 nm	[8]
Isobestic Point	~515 nm	[1]
Color (Acidic)	Yellow	[1][4]
Color (Basic)	Blue	[1][4]

Experimental Protocols

1. Preparation of Reagents

• Bromocresol Green Stock Solution (0.04% w/v): Accurately weigh 40.0 mg of the sodium salt of bromocresol green and dissolve it in deionized water. Transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water. Mix thoroughly.

• 0.1 M HCl Solution: Prepare by diluting a concentrated HCl solution.

• 0.1 M NaOH Solution: Prepare by dissolving the appropriate amount of solid NaOH in deionized water.

• Buffer Solutions (for calibration, optional): Prepare a series of buffer solutions with known pH values spanning the range of 3.8 to 5.4.

2. Determination of Absorption Spectra of Acidic and Basic Forms

This step is crucial for identifying the wavelengths of maximum absorbance (λmax) for both the acidic (HIn) and basic (In²⁻) forms of bromocresol green.

• Acidic Form (HIn):

  • Pipette 10.0 mL of the bromocresol green stock solution into a 50 mL volumetric flask.

  • Add 25 mL of 0.1 M HCl solution.

  • Dilute to the mark with deionized water and mix well. The solution should appear yellow.

• Basic Form (In²⁻):

  • Pipette 10.0 mL of the bromocresol green stock solution into a 50 mL volumetric flask.

  • Add 25 mL of 0.1 M NaOH solution.

  • Dilute to the mark with deionized water and mix well. The solution should appear blue.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to scan a wavelength range of 400 nm to 700 nm.

  • Use deionized water as a blank to zero the instrument.

  • Measure the absorbance spectra of both the acidic and basic solutions.

  • Identify the λmax for the acidic form (λ_acid) and the basic form (λ_base).

3. Measurement of pH of an Unknown Sample

• Sample Preparation:

  • Pipette 10.0 mL of the bromocresol green stock solution into a 50 mL volumetric flask.

  • Add a known volume of the unknown sample (e.g., 25 mL).

  • Dilute to the mark with deionized water and mix well.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to the predetermined λ_acid and λ_base.

  • Use a blank containing the unknown sample diluted in the same proportion with deionized water (without the indicator) to zero the instrument. This corrects for any background absorbance from the sample itself.

  • Measure the absorbance of the prepared sample solution at both λ_acid and λ_base.

4. Data Analysis and pH Calculation

The pH of the unknown sample can be calculated using the following equation, which is derived from the Beer-Lambert law and the Henderson-Hasselbalch equation:

pH = pKa + log [(A_sample(λ_base) * ε_HIn(λ_base) - A_sample(λ_acid) * ε_In(λ_base)) / (A_sample(λ_acid) * ε_In(λ_acid) - A_sample(λ_base) * ε_HIn(λ_acid))]

Where:

• A_sample(λ) is the absorbance of the sample at a given wavelength.

• ε_HIn(λ) is the molar absorptivity of the acidic form at a given wavelength.

• ε_In(λ) is the molar absorptivity of the basic form at a given wavelength.

The molar absorptivities (ε) can be determined from the absorbance measurements of the fully acidic and fully basic solutions prepared in step 2, provided the concentration of the indicator is known.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for spectrophotometric pH determination.

Logical Relationship of Bromocresol Green Forms and pH

Caption: Equilibrium between acidic and basic forms of BCG.

References

• 1. Bromocresol green - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. priyamstudycentre.com [priyamstudycentre.com]
• 4. macsenlab.com [macsenlab.com]
• 5. proprep.com [proprep.com]
• 6. scribd.com [scribd.com]
• 7. Bromocresol Green [chembk.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Use of Bromocresol Green in Microbiological Growth Mediums

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bromocresol green (BCG) is a pH indicator dye belonging to the triphenylmethane (B1682552) family.[1][2][3][4] It is widely utilized in microbiological growth media to visualize pH changes resulting from microbial metabolism.[1][2][3][4] Its distinct color transition from yellow in acidic conditions (pH below 3.8) to blue-green in alkaline conditions (pH above 5.4) provides a clear visual indication of metabolic activity, particularly the fermentation of carbohydrates into acidic end products.[2][3][4] This property makes it an invaluable tool for the differentiation and identification of various microorganisms, including bacteria and fungi.

Principle of Action

In a microbiological context, bromocresol green acts as a visual indicator of pH changes within the growth medium. Many microorganisms metabolize carbohydrates, such as glucose, through fermentation pathways, leading to the production of organic acids like lactic acid and acetic acid. This secretion of acidic byproducts lowers the pH of the surrounding medium. When the pH drops below 5.4, the bromocresol green indicator incorporated into the agar (B569324) or broth will transition from its initial blue-green color to green and then to yellow at pH 3.8 or below. This color change allows for the easy identification of colonies or cultures that are actively fermenting the available carbohydrate source.

Applications in Microbiology

Bromocresol green is employed in a variety of microbiological applications, including:

• Differentiation of carbohydrate-fermenting and non-fermenting microorganisms: This is the most common application, allowing for the rapid screening of isolates based on their metabolic capabilities.

• Identification of specific microbial species or groups: Certain media formulations containing bromocresol green are designed to be selective or differential for particular microorganisms, such as yeasts of the Candida genus or lactic acid bacteria.

• Monitoring microbial activity: The rate and intensity of the color change can provide a semi-quantitative indication of the extent of microbial growth and metabolic activity.

• Antifungal susceptibility testing: While not a primary application, the inhibitory properties of bromocresol green at certain concentrations can be a consideration in media formulation.

Data Presentation: Quantitative Information

The following tables summarize key quantitative data related to the use of bromocresol green in microbiological applications.

Table 1: pH Range and Color Change of Bromocresol Green

pH Range	Color
< 3.8	Yellow
3.8 - 5.4	Green
> 5.4	Blue-Green

Table 2: Composition of Selected Microbiological Media Containing Bromocresol Green

Component	Candida BCG Agar (per 1000 mL)	Wallerstein Nutrient (WLN) Broth (per 1000 mL)	Bromocresol Green Dextrose Agar (Typical Formulation)
Peptone	10.0 g	5.0 g	10.0 g
Dextrose (Glucose)	40.0 g	50.0 g	10.0 g
Yeast Extract	1.0 g	4.0 g	2.0 g
Agar	15.0 g	-	15.0 g
Bromocresol Green	0.02 g	0.022 g	0.02 g
Monopotassium Phosphate	-	0.55 g	-
Potassium Chloride	-	0.425 g	-
Calcium Chloride	-	0.125 g	-
Magnesium Sulfate	-	0.125 g	-
Ferric Chloride	-	0.0025 g	-
Manganese Sulfate	-	0.0025 g	-
Final pH	6.1 ± 0.2	Not specified	~6.8

Table 3: Inhibitory Concentrations of Bromocresol Green (Limited Data)

Organism	Concentration	Effect
Various Bacteria and Fungi	Not specified	Generally considered to have some inhibitory effects at higher concentrations, but specific MIC data is limited in publicly available literature.

Experimental Protocols

Protocol 1: Preparation of Bromocresol Green Indicator Solution (0.1% in Ethanol)

Materials:

• Bromocresol green powder

• 95% Ethanol (B145695)

• Distilled water

• Weighing scale

• Beaker

• Graduated cylinder

• Volumetric flask (100 mL)

• Stirring rod

Procedure:

• Weigh 0.1 g of bromocresol green powder and transfer it to a 100 mL beaker.

• Add 75 mL of 95% ethanol to the beaker.

• Stir the mixture with a stirring rod until the bromocresol green is completely dissolved.

• Transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of 95% ethanol and add the rinsing to the volumetric flask.

• Bring the final volume to 100 mL with 95% ethanol.

• Stopper the flask and invert several times to ensure thorough mixing.

• Store the solution in a tightly sealed, light-protected container at room temperature.

Protocol 2: Preparation of Candida BCG Agar

Materials:

• Peptone: 10.0 g

• Dextrose: 40.0 g

• Yeast extract: 1.0 g

• Agar: 15.0 g

• Bromocresol green: 0.02 g

• Distilled water: 1000 mL

• Autoclave

• Sterile Petri dishes

Procedure:

• Suspend 66.02 g of the powdered medium (or the individual components) in 1000 mL of distilled water.

• Heat the mixture to boiling to dissolve the medium completely.

• Sterilize by autoclaving at 121°C (15 lbs pressure) for 15 minutes.

• Allow the medium to cool to 45-50°C.

• Gently swirl the flask to ensure the indicator is evenly distributed.

• Aseptically pour the molten agar into sterile Petri dishes.

• Allow the agar to solidify at room temperature.

• Store the plates in a sterile container at 2-8°C until use.

Protocol 3: Differentiation of Yeast Species on Candida BCG Agar

Materials:

• Prepared Candida BCG Agar plates

• Yeast isolates for testing

• Sterile inoculation loop or needle

• Incubator

Procedure:

• Using a sterile inoculation loop, streak the yeast isolates onto the surface of the Candida BCG Agar plates.

• Incubate the plates at 25-30°C for 24-48 hours.

• Observe the plates for colony growth and color change in the surrounding medium.

• Interpretation of Results:

  • Yellow zones around colonies: Indicates acid production from dextrose fermentation, a characteristic of many Candida species.[5]

  • No color change (medium remains blue-green): Indicates no significant acid production from dextrose.

  • Colony morphology: Observe the shape, size, and texture of the colonies for further differentiation. For example, Candida albicans may appear as smooth, slightly raised, yellowish-green colonies.[5]

Visualizations

Signaling Pathways and Metabolic Processes

The color change of bromocresol green in microbiological media is a direct consequence of the metabolic pathways that produce acidic end products. Below are simplified diagrams of key fermentation pathways in common microorganisms.

Caption: Glucose fermentation to lactic acid in Lactobacillus.

Caption: Glucose fermentation to ethanol and acetic acid in Saccharomyces.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for using bromocresol green-containing media for microbial differentiation.

Caption: General workflow for microbial differentiation using BCG media.

References

• 1. Bromocresol green - Wikipedia [en.wikipedia.org]
• 2. macsenlab.com [macsenlab.com]
• 3. sciencenotes.org [sciencenotes.org]
• 4. How to Make Bromocresol Green Indicator [thoughtco.com]
• 5. google.com [google.com]

Application Notes and Protocols for Bromocresol Green in Sol-Gel Matrices for Sensor Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the development of optical pH sensors utilizing bromocresol green (BCG) immobilized within a sol-gel matrix. The protocols detailed below cover the synthesis of the sensor material, fabrication of sensor films, and characterization of their performance.

Introduction

Bromocresol green is a triphenylmethane (B1682552) dye that functions as a pH indicator, exhibiting a distinct color change from yellow in acidic conditions (pH < 3.8) to blue in basic conditions (pH > 5.4).[1] Its immobilization within a porous and inert sol-gel matrix allows for the creation of robust and reusable optical pH sensors. The sol-gel process provides a versatile method for entrapping the indicator dye in a transparent and chemically stable silica (B1680970) network at room temperature, preventing leaching and enabling continuous monitoring.[2] These sensors have potential applications in various fields, including environmental monitoring, biomedical diagnostics, and industrial process control.[3]

Signaling Pathway of Bromocresol Green

The pH-dependent color change of bromocresol green is due to a structural transformation of the dye molecule. In acidic solution, the dye exists in its protonated, yellow form. As the pH increases, it deprotonates to a dianionic form, which is stabilized by resonance and appears blue.[1]

pH-dependent equilibrium of Bromocresol Green.

Experimental Protocols

Protocol 1: Preparation of the Bromocresol Green-Doped Sol

This protocol describes the synthesis of the sol-gel precursor solution containing bromocresol green.

Materials:

• Tetraethyl orthosilicate (B98303) (TEOS)

• Methyltriethoxysilane (MTES)

• Ethanol (B145695) (EtOH)

• Deionized water

• Hydrochloric acid (HCl, 0.1 M)

• Bromocresol green (BCG) indicator powder

Procedure:

• In a clean glass beaker, mix TEOS, MTES, and ethanol in a molar ratio of approximately 1:1:4.

• While stirring, add deionized water and 0.1 M HCl to the mixture. The final molar ratio of TEOS:MTES:EtOH:H2O:HCl should be approximately 1:1:4:4:0.001.

• Continue stirring the solution for at least 24 hours at room temperature to ensure complete hydrolysis and pre-condensation.

• Prepare a stock solution of bromocresol green by dissolving it in ethanol to a concentration of approximately 1 mg/mL.

• Add the bromocresol green stock solution to the sol-gel mixture to achieve the desired final concentration (e.g., 0.1-0.5 mg/mL).

• Stir the final doped sol for another 1-2 hours to ensure homogeneity.

Protocol 2: Fabrication of the Sensor Film via Spin Coating

This protocol details the deposition of the bromocresol green-doped sol onto a substrate to form a thin sensor film.

Materials:

• Bromocresol green-doped sol (from Protocol 1)

• Glass microscope slides or other suitable substrates

• Spin coater

• Oven or hot plate

Procedure:

• Clean the substrates thoroughly by sonicating in acetone, followed by ethanol, and finally deionized water. Dry the substrates completely with a stream of nitrogen or in an oven.

• Place a cleaned substrate onto the chuck of the spin coater.

• Dispense a small amount of the bromocresol green-doped sol onto the center of the substrate.

• Spin the substrate at a speed of 2000-3000 rpm for 30-60 seconds to create a uniform thin film.[4] The final thickness will depend on the viscosity of the sol and the spin coating parameters.

• After spin coating, transfer the coated substrate to an oven or hot plate for curing. A typical curing process involves heating at 70-100°C for several hours to a day to complete the sol-gel transition and stabilize the film.[5]

Workflow for sensor fabrication and characterization.

Protocol 3: Characterization of the Sensor Film

This protocol outlines the key experiments to evaluate the performance of the fabricated bromocresol green sol-gel sensor.

1. pH Response Test:

• Prepare a series of buffer solutions with a range of pH values (e.g., pH 3 to 6).

• Immerse the sensor film in each buffer solution and record the absorbance spectrum using a UV-Vis spectrophotometer.

• Plot the absorbance at the wavelength of maximum absorbance for the basic form (around 615 nm) against the pH to generate a calibration curve.

2. Response Time:

• Rapidly switch the sensor film between two buffer solutions of different pH values (e.g., pH 4 and pH 6).

• Continuously monitor the absorbance at the analytical wavelength and record the time taken to reach 90% of the final stable absorbance value.

3. Reversibility and Stability Test:

• Cycle the sensor film repeatedly between acidic and basic buffer solutions.

• Monitor the absorbance at the analytical wavelength over multiple cycles to assess the reproducibility of the response.

• To test for leaching, immerse the sensor film in a buffer solution for an extended period (e.g., 24 hours) and monitor the absorbance of the solution to detect any leached dye.

• Long-term stability can be assessed by storing the sensor and periodically re-testing its response to a standard pH buffer. Some sol-gel based sensors have shown stability for over six months.[6]

Quantitative Data Summary

The performance of sol-gel based optical pH sensors can vary depending on the specific composition of the sol-gel matrix, the indicator dye used, and the fabrication process. The following tables summarize typical performance metrics reported in the literature for similar sensor systems.

Table 1: Performance Characteristics of Bromocresol Green and Similar pH Indicators in Sol-Gel Matrices

Parameter	Bromocresol Green	Bromocresol Purple	Bromophenol Blue	Reference
pH Range	3.8 - 5.4	5.2 - 6.8	3.0 - 4.6	[1]
pKa in Sol-Gel	~4.8	Varies with matrix	Varies with matrix	[1]
Response Time	< 60 seconds	~10 seconds (for ammonia)	Varies	[4]
Stability	Good, low leaching	Stable for weeks	Stable for months	[6]

Table 2: Comparison of Different Sol-Gel Precursors for Sensor Development

Precursor System	Key Properties	Advantages	Disadvantages
TEOS	Forms a rigid, porous silica network.	High transparency, chemical inertness.	Can be brittle, may require co-solvents for dye solubility.
TEOS/MTES	MTES introduces methyl groups, increasing hydrophobicity.	Reduced swelling in aqueous solutions, improved dye stability.	May alter the polarity of the matrix, affecting dye response.
TEOS/Cellulose Acetate	Composite material with organic polymer.	Increased flexibility, tunable porosity.	More complex preparation, potential for organic component degradation.[7]

Applications

• Environmental Monitoring: Continuous monitoring of pH in water bodies.

• Biomedical Sensing: Potential for intravascular blood pH monitoring.[4]

• Food Quality Control: Monitoring of spoilage in food products, such as fish, by detecting pH changes.

• Industrial Process Control: Real-time pH monitoring in chemical reactors and manufacturing processes.

References

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. Preparation and Optimization of Optical pH Sensor Based on Sol-Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spincoating.com [spincoating.com]
• 5. mdpi.com [mdpi.com]
• 6. β-Ga2O3 Thin Films via an Inorganic Sol–Gel Spin Coating: Preparation and Characterization [mdpi.com]
• 7. mdpi.com [mdpi.com]

Application Notes: Staining of Acidic Compounds on TLC Plates with Bromocresol Green

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thin-Layer Chromatography (TLC) is a fundamental separation technique widely employed in synthetic chemistry, biochemistry, and drug development for the rapid analysis of reaction progress, compound purity, and fraction screening. Visualization of separated, colorless compounds on a TLC plate is achieved using various staining reagents. Bromocresol green is a highly effective and specific stain for the visualization of acidic compounds.[1] Its mechanism relies on a pH-dependent color change, offering a simple and rapid method for identifying acidic analytes such as carboxylic acids, sulfonic acids, and some phenols.[1][2] This application note provides a detailed protocol for the preparation and application of bromocresol green stain for TLC analysis, along with relevant quantitative data and a visual workflow.

The bromocresol green indicator is yellow in acidic conditions (below pH 3.8) and blue in basic conditions (above pH 5.4).[3] When a TLC plate is treated with a slightly basic solution of bromocresol green, the background appears blue. Acidic compounds on the plate lower the local pH, causing the indicator to revert to its yellow form, resulting in yellow spots on a blue background.[3] This method is particularly advantageous as it is non-destructive to many compounds and often does not require heating for visualization.[1][4]

Principle of Visualization

The visualization of acidic compounds with bromocresol green is based on an acid-base indicator reaction. The bromocresol green solution is prepared to be slightly alkaline, giving the TLC plate a uniform blue color. The acidic functional groups of the analyte molecules spotted on the plate create localized acidic environments. This drop in pH causes the bromocresol green indicator to undergo a conformational change, resulting in a color shift from blue to yellow. This contrast allows for the clear identification of the acidic spots.

Data Presentation

The retention factor (Rf) is a key parameter in TLC, representing the ratio of the distance traveled by the analyte to the distance traveled by the solvent front. Rf values are dependent on the specific chromatographic conditions (stationary phase, mobile phase, temperature). The following table summarizes representative Rf values and detection limits for various acidic compounds stained with bromocresol green.

Compound Class	Example Compound	Mobile Phase	Stationary Phase	Approximate Rf Value	Approximate Detection Limit	Reference
Dicarboxylic Acids	Oxalic Acid	Diethyl ether-98% formic acid (50:1)	Silica Gel G	0.15	10 µg	[5]
Malonic Acid	Diethyl ether-98% formic acid (50:1)	Silica Gel G	0.30	10 µg	[5]
Succinic Acid	Diethyl ether-98% formic acid (50:1)	Silica Gel G	0.45	10 µg	[5]
Glutaric Acid	Diethyl ether-98% formic acid (50:1)	Silica Gel G	0.55	10 µg	[5]
Adipic Acid	Diethyl ether-98% formic acid (50:1)	Silica Gel G	0.65	10 µg	[5]
Krebs Cycle Acids	Lactic Acid	Various	Silica Gel G	Variable	6 µg	[6]
Malic Acid	Various	Silica Gel G	Variable	6 µg	[6]
Fumaric Acid	Various	Silica Gel G	Variable	6 µg	[6]
Succinic Acid	Various	Silica Gel G	Variable	6 µg	[6]
Citric Acid	Various	Silica Gel G	Variable	6 µg	[6]
Short-Chain Fatty Acids	Ethanoic to Octanoic Acids	n-hexane-acetone (4:1, v/v)	Silica Gel	Variable	Not Specified	[7]

Note: Rf values and detection limits are highly dependent on the specific experimental conditions. The data presented above should be considered as a reference and may vary.

Experimental Protocols

Preparation of Bromocresol Green Staining Solution

Materials:

• Bromocresol green (0.04 g)

• Absolute ethanol (B145695) (100 mL)

• 0.1 M Sodium Hydroxide (NaOH) solution

• Glass container with a lid for storage

Procedure:

• Dissolve 0.04 g of bromocresol green in 100 mL of absolute ethanol.[2] The initial solution should be colorless.[4]

• Add the 0.1 M NaOH solution dropwise while stirring until the solution just turns a pale blue color.[2]

• Store the resulting staining solution in a tightly sealed container to prevent evaporation.

TLC Plate Development and Staining

Materials:

• Developed and dried TLC plate

• Bromocresol green staining solution

• Dipping tank or spray bottle

• Forceps

• Fume hood

Procedure:

• TLC Plate Development: Develop the TLC plate using an appropriate mobile phase in a sealed chromatography chamber.

• Drying the Plate: After development, remove the TLC plate from the chamber and mark the solvent front with a pencil. Allow the plate to air dry completely in a fume hood to ensure all residual solvent has evaporated.

• Staining:

  • Dipping Method (Recommended): Hold the TLC plate with forceps and briefly immerse it in the bromocresol green staining solution in a dipping tank. Ensure the entire area of the chromatogram is submerged. Remove the plate and let any excess stain drip off.

  • Spraying Method: Place the dried TLC plate in a fume hood and spray it evenly with the bromocresol green staining solution. Be careful to apply a fine, even mist to avoid oversaturation.

• Visualization: Acidic compounds will appear as yellow to yellow-green spots against a blue background.[8] No heating is typically required for visualization.[4]

• Documentation: Immediately circle the visualized spots with a pencil, as the color may fade over time. The spots can be documented by scanning or photographing the plate.

Visualizations

Experimental Workflow for Staining Acidic Compounds on TLC

Caption: Workflow for TLC analysis of acidic compounds.

Logical Relationship of Bromocresol Green Staining

Caption: Mechanism of bromocresol green staining.

References

• 1. Bromocresol green - Wikipedia [en.wikipedia.org]
• 2. depts.washington.edu [depts.washington.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scribd.com [scribd.com]
• 5. sanangelo.tamu.edu [sanangelo.tamu.edu]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Notes & Optimization

Technical Support Center: Bromocresol Green Indicator Solutions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preparing and troubleshooting stable bromocresol green (BCG) indicator solutions.

Frequently Asked Questions (FAQs)

1. What is bromocresol green and what is its pH range?

Bromocresol green is a triphenylmethane (B1682552) dye that serves as a pH indicator.[1][2][3] It exhibits a color transition from yellow at a pH below 3.8 to blue above a pH of 5.4.[1][2][4] Between pH 3.8 and 5.4, the indicator solution will appear green.[2]

2. What are the common applications of bromocresol green indicator solution?

Bromocresol green is frequently used in titrations, as a tracking dye in DNA agarose (B213101) gel electrophoresis, and in microbiological growth media.[1][3]

3. Why is sodium hydroxide (B78521) sometimes added during the preparation of bromocresol green solutions?

Bromocresol green powder is sparingly soluble in water.[2][5] The addition of a base like sodium hydroxide helps to dissolve the bromocresol green by converting it to its more soluble salt form.[6][7]

4. What is the shelf life of a bromocresol green indicator solution?

When stored correctly, a bromocresol green indicator solution can have a long shelf life, with some sources suggesting it is "indefinite" or "good".[8][9] Stability is enhanced by storing the solution in a cool, dry, and dark place in a tightly sealed container.[4][10][11]

Experimental Protocols

Two common methods for preparing bromocresol green indicator solutions are provided below.

Method 1: 0.1% (w/v) Bromocresol Green in Ethanol (B145695)

This alcohol-based solution is suitable for general laboratory use.

Materials:

• Bromocresol green powder: 0.1 g

• 95% Ethanol: 75 mL, then sufficient to make 100 mL

• Volumetric flask (100 mL)

• Beaker

• Stirring rod

Procedure:

• Weigh 0.1 g of bromocresol green powder and transfer it to a beaker.

• Add 75 mL of 95% ethanol to the beaker.

• Stir the mixture with a stirring rod until the bromocresol green powder is completely dissolved.

• Transfer the solution to a 100 mL volumetric flask.

• Add 95% ethanol to the flask until the total volume reaches the 100 mL mark.

• Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

Method 2: 0.04% (w/v) Aqueous Bromocresol Green Solution

This aqueous solution is an alternative for applications where ethanol may interfere.

Materials:

• Bromocresol green powder: 0.04 g

• Deionized water: 50 mL, then sufficient to make 100 mL

• Volumetric flask (100 mL)

• Beaker

• Stirring rod

Procedure:

• Weigh 0.04 g of bromocresol green powder and transfer it to a beaker.

• Add 50 mL of deionized water to the beaker.

• Stir the mixture thoroughly. Note that the powder may not dissolve completely at this stage. Gentle warming can be applied to aid dissolution.

• Transfer the solution to a 100 mL volumetric flask.

• Add deionized water to the flask until the total volume reaches the 100 mL mark.

• Stopper the flask and invert it several times to ensure a homogenous solution.

Quantitative Data Summary

Parameter	0.1% (w/v) Ethanolic Solution	0.04% (w/v) Aqueous Solution
Bromocresol Green	0.1 g	0.04 g
Solvent	95% Ethanol	Deionized Water
Final Volume	100 mL	100 mL
pH Range	3.8 (Yellow) - 5.4 (Blue)	3.8 (Yellow) - 5.4 (Blue)
Color at pH < 3.8	Yellow	Yellow
Color at pH 3.8 - 5.4	Green	Green
Color at pH > 5.4	Blue	Blue

Troubleshooting Guide

Problem	Possible Cause	Solution
Precipitate forms in the solution upon standing.	The solution may be supersaturated, or the storage temperature may be too low, causing the bromocresol green to crystallize out of solution.	Gently warm the solution while stirring to redissolve the precipitate. Store the solution at a consistent room temperature. Ensure the container is tightly sealed to prevent solvent evaporation.
The indicator solution is not the expected color at a known pH.	The indicator may have degraded due to exposure to light or contaminants. The initial pH of the solvent may be affecting the color.	Prepare a fresh solution using high-purity reagents and deionized water or ethanol. Store the solution in a dark or amber bottle to protect it from light.[4] Neutralize the solvent to pH 7 before adding the bromocresol green if necessary.
The color change at the endpoint of a titration is not sharp.	The concentration of the indicator may be too high or too low. The chosen indicator may not be appropriate for the specific titration.	Adjust the concentration of the indicator solution. A more dilute solution can sometimes provide a sharper color change. Ensure the pKa of bromocresol green (approximately 4.7) is close to the equivalence point pH of your titration.
The aqueous solution is difficult to dissolve.	Bromocresol green has low solubility in water.[2][5]	Gentle heating can aid dissolution. Alternatively, a small amount of a base, such as sodium hydroxide, can be added to increase the solubility by forming the sodium salt of bromocresol green.[6][7]

Visualized Workflows

Caption: A logical workflow for the preparation of a bromocresol green indicator solution.

Caption: A logical diagram for troubleshooting common issues encountered with bromocresol green indicator solutions.

References

• 1. How to Make Bromocresol Green Indicator [thoughtco.com]
• 2. priyamstudycentre.com [priyamstudycentre.com]
• 3. Bromocresol green - Wikipedia [en.wikipedia.org]
• 4. micromasterlab.com [micromasterlab.com]
• 5. sciencenotes.org [sciencenotes.org]
• 6. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 7. Page loading... [wap.guidechem.com]
• 8. archpdfs.lps.org [archpdfs.lps.org]
• 9. Bromcresol Green Indicator Solution Aqueous SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. bphchem.com [bphchem.com]

Technical Support Center: Bromocresol Green in Analytical Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of bromocresol green (BCG) in scientific assays. Impurities in the indicator dye can significantly affect experimental outcomes, and this resource is designed to help researchers, scientists, and drug development professionals identify and resolve these issues.

Frequently Asked Questions (FAQs)

Q1: What are the common consequences of using impure Bromocresol Green in an assay?

Impurities in bromocresol green (BCG) can lead to several analytical problems. In spectrophotometric measurements, such as determining the total alkalinity (AT) of seawater, impurities can cause a drift in readings over time. This is often due to the deposition of impurities in the optical pathway of the analyzer.[1][2] The purity of the BCG dye is directly related to the stability of the measurements; the purer the dye, the smaller the drift.[1][2] Furthermore, certain types of impurities can change a predictable linear drift into a nonlinear one, which can compromise the quality of long-term, autonomous measurements.[2] For general acid-base titrations, impurities can lead to an indistinct or incorrect endpoint, as they may alter the precise pH range over which the indicator changes color.[3]

Q2: My spectrophotometric readings are drifting. Could impure BCG be the cause?

Yes, a drift in spectrophotometric readings, particularly an increase in measured values over a series of analyses, is a known issue associated with BCG impurities.[1][2][4] This drift is believed to be caused by the accumulation of deposits from the impurities within the instrument's optical system, which alters the light path and absorbance readings.[1][2] Studies have shown a direct correlation between the quantity of impurities and the magnitude of this drift.[1] If you observe such a drift, especially a nonlinear one, the purity of your BCG indicator is a likely cause.[2]

Q3: How pure does my Bromocresol Green need to be? Do I always have to purify it?

Purification is not always necessary, but using a high-purity dye is strongly recommended.[1][5]

• Purity >98%: If the BCG has a purity of at least 98% and is free from certain impurity types that cause nonlinear drift, purification may not be required to achieve high-quality measurements.[2][5] Laboratory experiments have shown no significant improvement in precision or bias when using purified BCG compared to unpurified BCG, as long as the impurity level of the unpurified dye is below 2%.[1][2]

• Purity <94%: If the BCG has an impurity level greater than 6% (i.e., purity less than 94%), it can provide results that fail to meet fundamental quality requirements.[1][2] In such cases, purification or sourcing a higher-purity batch is essential.

Q4: How can I assess the purity of my Bromocresol Green?

The most effective method for assessing the purity of BCG is High-Performance Liquid Chromatography (HPLC).[1][2] An analytical HPLC analysis can separate the BCG from its impurities, and the relative peak areas in the resulting chromatogram can be used to quantify the purity.[1] This method is sensitive enough to detect different types and quantities of impurities from various commercial vendors.[2][5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inaccurate or irreproducible titration endpoints.	Indicator impurities are affecting the pKa and color transition range.	Verify the purity of the BCG lot using HPLC. If purity is below 98%, consider purifying the indicator or obtaining a new, high-purity batch.[1][2]
Nonlinear drift in long-term spectrophotometric measurements.	A specific type of impurity in the BCG is known to cause nonlinear drift patterns, making long-term deployment of analytical systems impractical.[2]	Source BCG from a different vendor. An HPLC analysis of BCG from multiple suppliers has shown that different vendors have varying types and quantities of impurities.[1] Select a batch with over 98% purity.[2]
Gradual, linear increase in absorbance readings over time.	Impurities are depositing on the optical surfaces (e.g., cuvettes) of the spectrophotometer.[1][2]	While using higher purity BCG (>98%) can minimize this effect, the drift may not be fully eliminated.[2][5] Implement a regular cleaning and maintenance schedule for the instrument's optical components. If the drift is linear and predictable, it may be possible to apply a mathematical correction to the data.
Poor solubility of the BCG indicator solution.	The purchased BCG may be in its free acid form, which is only sparingly soluble in water.[6] The sodium salt form is more soluble.	If you have the free acid form, dissolve it in a small amount of dilute sodium hydroxide (B78521) (NaOH) solution to convert it to the more soluble sodium salt.[5] Alternatively, ethanol (B145695) can be used as a solvent.[6]

Quantitative Data on BCG Purity and Assay Impact

The following table summarizes findings from a study that analyzed the purity of Bromocresol Green from different commercial vendors and its effect on spectrophotometric total alkalinity (AT) measurements.

BCG Source	Purity (Unpurified)	Purity (After HPLC Purification)	Observed Effect on AT Measurements
Vendor: TCI	98.1%	99.6%	Linear Drift: Showed a minimal and linear drift to higher AT values. Considered high-purity.[1]
Vendor: Acros Organics	95.8%	Not Reported	Nonlinear Drift: Caused a significant nonlinear drift, making it unsuitable for long-term measurements.[1]
Vendor: Alfa Aesar	85.4%	99.3%	Failed Quality Requirements: Unpurified dye with over 6% impurities led to results that failed quality standards.[1][2]
Vendor: Carl Roth	93.3%	Not Reported	Nonlinear Drift: Contained an impurity type that led to a nonlinear drift pattern.[1][5]

Purity was determined by the relationship of peak areas in the HPLC chromatogram.[1]

Experimental Protocols

Protocol 1: HPLC Purification of Bromocresol Green

This method was developed to purify commercial BCG for use as a reference standard and for high-precision assays.[1]

Instrumentation & Reagents:

• HPLC System: A liquid chromatography system equipped for preparative chromatography.[1]

• Solvents: HPLC grade acetonitrile (B52724) (ACN), deionized water (H₂O), and trifluoroacetic acid (TFA).[1]

• Mobile Phase: An isocratic mixture of 75:25:0.1 ACN–H₂O–TFA (by volume).[1]

Procedure:

• Prepare BCG Solution: Prepare a 7.5 mg/mL solution of the commercial BCG dye in the mobile phase.[1]

• Injection: Inject 10 mL of the BCG solution onto the preparative HPLC column.[1]

• Elution: Run the separation using an isocratic flow with the prepared mobile phase at a flow rate of 31.2 mL/min.[1]

• Collection: The pure BCG fraction will have a retention time of approximately 52 minutes. Collect this fraction manually in a round-bottom flask.[1]

• Solvent Removal: Remove approximately 90% of the mobile phase from the collected fraction using a rotary evaporator.[1]

• Drying: Allow the remaining 10% of the solvent to evaporate in a dark, open container at room temperature to yield the pure crystalline dye.[1]

• Verification: To confirm the success of the purification, the purified BCG can be re-analyzed using an analytical HPLC method.[1]

Protocol 2: Preparation of BCG Indicator Solution for Spectrophotometry

Materials:

• Bromocresol Green (sodium salt)[7]

• Deionized water

• 500 mL volumetric flask

Procedure:

• Accurately weigh 40.0 mg of the sodium salt of bromocresol green.[7]

• Transfer the powder to a 500 mL volumetric flask.

• Add a portion of deionized water to the flask and swirl to dissolve the indicator completely.

• Once dissolved, dilute the solution to the 500 mL mark with deionized water.[7]

• Mix the solution thoroughly by inverting the flask several times. Store in a well-sealed container.

Visual Guides

The following workflow illustrates the process of evaluating a new batch of Bromocresol Green to ensure it is suitable for your assay.

Caption: Workflow for quality control of commercial Bromocresol Green.

This troubleshooting flowchart can guide you through diagnosing unexpected assay results.

Caption: Troubleshooting guide for assays using Bromocresol Green.

References

• 1. OS - Impact of impurities in bromocresol green indicator dye on spectrophotometric total alkalinity measurements [os.copernicus.org]
• 2. researchgate.net [researchgate.net]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. os.copernicus.org [os.copernicus.org]
• 6. Bromocresol green - Wikipedia [en.wikipedia.org]
• 7. Procedure [chem.fsu.edu]

Technical Support Center: Optimizing Bromocresol Green (BCG) Assays for Albumin Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize bromocresol green (BCG) concentration for accurate albumin assays.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental process, providing potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Absorbance in Blank Wells	1. Reagent contamination or deterioration.[1][2] 2. Poor quality of water used for blank or reagent preparation.	1. Use fresh, properly stored BCG reagent. Visually inspect the reagent for turbidity or precipitation before use.[2] 2. Use ultrapure or double-distilled water for all dilutions and blank preparations.[3][4]
Non-linear Standard Curve	1. Inaccurate preparation of standards. 2. Reagent concentration is not optimal for the standard range. 3. Pipetting errors. 4. Insufficient mixing of reagents and samples.	1. Prepare fresh serial dilutions of the albumin standard for each assay. Avoid repeated freeze-thaw cycles of the standard solution.[4] 2. Ensure the BCG reagent concentration is appropriate for the expected albumin concentration range. The usable part of the standard curve is the linear portion at lower concentrations.[5] 3. Use calibrated micropipettes and ensure proper pipetting technique to minimize errors. 4. Gently tap the plate or vortex tubes to ensure thorough mixing.[3] Avoid introducing bubbles.[3]
Overestimation of Albumin Concentration	1. Non-specific binding of BCG to other proteins, particularly alpha and beta globulins.[6][7][8][9] 2. Presence of interfering substances such as lipids or hemoglobin (hemolysis).[1][2] 3. Prolonged incubation time, allowing for slower reactions with other proteins.[8][10]	1. Be aware that the BCG method is prone to overestimation, especially in samples with low albumin and high globulin levels.[6][7][9] Consider using a more specific method like bromocresol purple (BCP) or an immunoassay if high accuracy is required.[8][11] 2. Use non-hemolyzed serum or plasma samples.[2][12] Some optimized formulations claim to reduce interference from lipids.[3] 3. Strictly adhere to the recommended incubation time. Shorter incubation times (e.g., 30 seconds to 5 minutes) can improve specificity.[3][8][10]
Low Signal or Poor Sensitivity	1. Incorrect wavelength measurement. 2. Reagent has expired or was stored improperly.[1] 3. Insufficient incubation time.	1. Ensure the spectrophotometer or microplate reader is set to the correct wavelength, typically around 620-630 nm.[1][3][4] 2. Use a fresh, unexpired reagent stored according to the manufacturer's instructions (typically at 2-8°C and protected from light).[12][13] 3. Ensure the minimum recommended incubation time is met to allow for the colorimetric reaction to complete.
Inconsistent or Non-reproducible Results	1. Temperature fluctuations during the assay. 2. Bubbles in the microplate wells.[3] 3. Variation in incubation times between samples. 4. Pipetting inconsistencies.	1. Bring all reagents and samples to room temperature before starting the assay and maintain a consistent temperature during incubation.[12][13] 2. Be careful not to introduce bubbles when adding reagents. If bubbles are present, gently tap the plate to dislodge them. 3. Use a multichannel pipette for adding reagents to minimize timing variations across the plate. 4. Ensure consistent and accurate pipetting for all samples and standards.

Frequently Asked Questions (FAQs)

1. What is the principle of the bromocresol green (BCG) albumin assay?

The BCG assay is a colorimetric method based on the ability of albumin to bind with the dye bromocresol green.[10] In an acidic buffer, albumin forms a complex with BCG, causing a shift in the dye's absorbance maximum.[1][10] This results in a color change from yellow-green to a blue-green, and the intensity of the final color, measured spectrophotometrically at approximately 620-630 nm, is directly proportional to the albumin concentration in the sample.[3][4][12]

2. What is the optimal concentration of Bromocresol Green to use?

The optimal concentration of BCG can vary depending on the specific kit and protocol. Commercial kits typically provide a ready-to-use reagent with an optimized BCG concentration.[1][2][12] Commonly cited concentrations in reagent formulations are around 0.15 mmol/L to 0.65 mmol/L.[2][12] It is crucial to follow the manufacturer's instructions for the specific kit being used.

3. What types of samples are compatible with the BCG assay?

The BCG assay is suitable for measuring albumin in serum and plasma (collected with EDTA or heparin, although some sources suggest heparin can interfere).[2][3][12][13] It can also be used for other biological preparations and cell culture supernatants.[3][4] Urine samples can be tested, but albumin levels are often below the detection limit in healthy individuals.[3]

4. How should I prepare the albumin standard curve?

A fresh standard curve should be prepared for each assay.[4] This is typically done by performing serial dilutions of a stock albumin standard (e.g., 5 g/dL Bovine Serum Albumin - BSA) with ultrapure water to generate a range of known concentrations.[3] A blank containing only the diluent (water) should also be included.[3]

Table 1: Example of Albumin Standard Dilution Series

Standard	Albumin Standard (µL)	Ultrapure Water (µL)	Final Albumin Concentration (g/dL)
1	100	0	5.0
2	80	20	4.0
3	60	40	3.0
4	40	60	2.0
5	20	80	1.0
6	10	90	0.5
Blank	0	100	0
This table is an example based on a 5 g/dL stock standard.[3] Always refer to the specific kit insert for exact dilution instructions.

5. What are the common interfering substances in the BCG assay?

The BCG assay is known for its susceptibility to interference from other proteins, particularly α- and β-globulins, which can lead to an overestimation of albumin levels.[6][7][14] Hemolysis can also interfere with the assay.[2] Certain drugs, such as ampicillin, have been reported to cause significant interference.[2] While some modern formulations claim to have reduced interference from lipids, it is still a potential concern.[3]

6. How long is the BCG reagent stable, and how should it be stored?

BCG reagent is generally stable until the expiration date when stored at 2-8°C and protected from light.[1][12][13] Some manufacturers recommend storage at -20°C for long-term stability.[3] Once opened, the reagent is typically stable for a period of 30 days to 6 months if stored properly.[1][12] Always check the manufacturer's instructions for specific storage and stability information. The reagent should be a clear solution; if turbidity or precipitation is observed, it should be discarded.[2]

Experimental Protocols

Microplate Assay Protocol (96-well plate)

This protocol is a generalized procedure based on common practices.[3][4]

• Reagent and Sample Preparation:

  • Bring the BCG reagent and samples to room temperature.

  • Prepare a fresh albumin standard curve by serially diluting a stock albumin solution as described in Table 1.

  • If necessary, dilute serum or plasma samples with ultrapure water (a 2-fold dilution is common).[3]

• Assay Procedure:

  • Pipette 5-10 µL of each standard, sample, and blank into separate wells of a clear, flat-bottom 96-well plate.[3][4]

  • Add 200-250 µL of the BCG reagent to each well.[3][4]

  • Gently tap the plate to mix the contents. Avoid creating bubbles.[3]

• Incubation and Measurement:

  • Incubate the plate at room temperature for 5-10 minutes.[3][4]

  • Measure the absorbance at a wavelength between 620 nm and 630 nm using a microplate reader.[3][4]

• Data Analysis:

  • Subtract the absorbance of the blank from the absorbance of all standards and samples.

  • Plot the corrected absorbance values of the standards against their corresponding concentrations to generate a standard curve.

  • Determine the albumin concentration of the samples from the standard curve.

Cuvette Assay Protocol

This protocol is a generalized procedure for spectrophotometric measurement in cuvettes.[3][10]

• Reagent and Sample Preparation:

  • Follow the same preparation steps as for the microplate assay.

• Assay Procedure:

  • Pipette 20 µL of each standard, sample, and a blank (distilled water) into appropriately labeled tubes.[3]

  • Add 1.0 mL of the BCG reagent to each tube.[3]

  • Mix the contents by inversion or gentle vortexing.

• Incubation and Measurement:

  • Incubate the tubes at room temperature for 5-10 minutes.[2]

  • Transfer the contents to a cuvette and measure the absorbance at approximately 628 nm against the reagent blank.[2][10]

• Data Analysis:

  • Calculate the albumin concentration of the samples using the absorbance values and the concentration of the standard.

Visualizations

Caption: Principle of the Bromocresol Green (BCG) Albumin Assay.

Caption: Standard workflow for a microplate-based BCG albumin assay.

Caption: A logical flow for troubleshooting common BCG assay issues.

References

• 1. spectrum-diagnostics.com [spectrum-diagnostics.com]
• 2. medichem-me.com [medichem-me.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. file.elabscience.com [file.elabscience.com]
• 5. researchgate.net [researchgate.net]
• 6. Problems associated with plasma albumin estimation in nephrotic syndrome using the bromocresol green method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. actavet.vfu.cz [actavet.vfu.cz]
• 9. Reliability of albumin bromocresol green colorimetric method and clinical impact | Semantic Scholar [semanticscholar.org]
• 10. med.libretexts.org [med.libretexts.org]
• 11. Performance evaluation of different albumin assays for the detection of analbuminemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sclavodiagnostics.com [sclavodiagnostics.com]
• 13. atlas-medical.com [atlas-medical.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Bromocresol Green (BCG) Indicator Solutions

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals working with Bromocresol Green (BCG) indicator solutions.

Frequently Asked Questions (FAQs)

Q1: What is Bromocresol Green and what are its characteristic colors?

A1: Bromocresol Green (BCG) is a triphenylmethane (B1682552) dye commonly used as a pH indicator.[1][2] It displays distinct color changes depending on the pH of the solution. The solution is yellow below a pH of 3.8, blue above a pH of 5.4, and green in the transition zone between pH 3.8 and 5.4.[1][3][4]

Q2: Why did my green Bromocresol Green solution turn yellow or blue?

A2: A color change from green to yellow indicates the solution has become more acidic (pH < 3.8).[5] A change to blue signifies it has become more basic (pH > 5.4).[5] This is typically due to the pH of the sample being tested or contamination of the stock solution.

Q3: How should I store my Bromocresol Green solution to prevent fading?

A3: To ensure stability, store the solution in a tightly closed container, preferably made of the same material as the original packaging.[6][7] Keep it in a cool, dry, and well-ventilated area, protected from direct sunlight and heat sources.[6][8]

Q4: What is the expected shelf life of a BCG solution?

A4: When stored properly under cool, dark conditions, BCG solutions are generally stable.[6][7] However, for critical quantitative applications, it is best practice to use freshly prepared solutions or to periodically validate the performance of stored solutions, as gradual degradation can occur.

Q5: Can I use tap water to prepare my BCG solution?

A5: It is not recommended. Tap water can have a slightly basic pH, which could give a solution of bromocresol green its characteristic blue-green color, and its pH can vary.[2] For consistency and to avoid contamination, always use distilled or deionized water for solution preparation.[3]

Troubleshooting Guide: Color Fading & Instability

This section addresses the common issue of BCG color fading or unexpected color changes that are not related to a deliberate pH measurement.

Issue: The green color of my BCG indicator solution is fading over time or appears less intense.

This issue is typically caused by the chemical degradation of the dye molecule rather than a simple pH shift. The primary factors leading to degradation are exposure to light, incompatible chemicals, and elevated temperatures.

Troubleshooting Workflow

The following diagram outlines a logical workflow to diagnose the cause of BCG solution instability.

Caption: Troubleshooting workflow for BCG solution fading.

Factors Influencing Bromocresol Green Degradation

The chemical structure of BCG can be compromised by several external factors, leading to a loss of its indicator properties. This process is distinct from the reversible color change associated with pH.

Caption: Factors leading to the irreversible degradation of BCG.

Quantitative Data on BCG Degradation

Factor Investigated	System	Observation	Finding
Sunlight	Co3O4 Nanoparticles	~88% degradation of BCG after 5 hours under sunlight.[9]	Demonstrates significant susceptibility to photodegradation.[9]
UV Light	TiO2/UV	Effective discoloration and bleaching of the dye in aqueous medium.[11]	UV radiation is a primary driver of BCG degradation.[11]
UV Light	Pd-g-Al2O3 Nanoparticles	100% degradation of BCG was observed under UV light irradiation.[10]	Certain catalysts can completely degrade the dye when activated by UV light.[10]
pH	Photocatalytic System	Degradation efficiency is pH-dependent; for one ZnO system, peak degradation occurred at an acidic pH of 3.[12]	The stability and degradation pathway of BCG are influenced by the solution's pH.[12]
Indicator Purity	Spectrophotometry	BCG purity below 94% was shown to significantly deteriorate the uncertainty of measurements.[13]	Using high-purity BCG is critical for accurate and stable results.[13]

Experimental Protocols

Protocol 1: Preparation of 0.04% (w/v) Aqueous BCG Solution

This protocol is suitable for general use, such as titrations.

Materials:

• Bromocresol Green powder (sodium salt or free acid)

• Deionized water

• 0.1 M Sodium Hydroxide (NaOH), if using the free acid form

• 50 mL and 100 mL volumetric flasks

• Analytical balance

Procedure:

• Weigh out 40.0 mg of Bromocresol Green powder.[14]

• Transfer the powder to a 100 mL volumetric flask.

• If using the sodium salt: Add approximately 50 mL of deionized water to the flask.[3] If using the free acid form: Add 0.72 mL of 0.1 M NaOH and 20 mL of 95% ethanol (B145695) to dissolve the powder.[15]

• Agitate the solution gently until all the powder is completely dissolved.

• Once dissolved, dilute the solution to the 100 mL mark with deionized water.[3][15]

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Transfer to a properly labeled amber glass bottle for storage.

Protocol 2: Preparation of 0.1% (w/v) Ethanolic BCG Solution

This protocol is often used for non-aqueous applications or for staining in thin-layer chromatography (TLC).[2]

Materials:

• Bromocresol Green powder

• Ethyl alcohol (Ethanol), 95% or absolute

• 100 mL volumetric flask

• Analytical balance

Procedure:

• Weigh out 0.1 g of Bromocresol Green powder.[16]

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 75 mL of ethyl alcohol to the flask.[16]

• Agitate the solution until the powder is fully dissolved.

• Dilute to the 100 mL mark with ethyl alcohol.[16]

• Stopper the flask and mix thoroughly.

• Store in a tightly sealed amber glass bottle to prevent evaporation and light exposure.

Visualizing BCG's pH-Dependent Equilibrium

The color of a BCG solution is determined by the equilibrium between its acidic (yellow) and basic (blue) forms. The green color is observed when both forms are present in significant concentrations.

Caption: pH equilibrium and color transitions of Bromocresol Green.

References

• 1. scribd.com [scribd.com]
• 2. Bromocresol green - Wikipedia [en.wikipedia.org]
• 3. sciencenotes.org [sciencenotes.org]
• 4. brainly.com [brainly.com]
• 5. quora.com [quora.com]
• 6. lobachemie.com [lobachemie.com]
• 7. labbox.es [labbox.es]
• 8. alphachem.ca [alphachem.ca]
• 9. Sunlight-assisted degradation of bromocresol green using Co3O4 nanoparticles as a high performance photocatalyst [jgm.birjand.ac.ir]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Comparative photocatalytic degradation of cationic rhodamine B and anionic bromocresol green using reduced ZnO: A detailed kinetic modeling approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. OS - Impact of impurities in bromocresol green indicator dye on spectrophotometric total alkalinity measurements [os.copernicus.org]
• 14. Procedure [chem.fsu.edu]
• 15. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 16. How to Make Bromocresol Green Indicator [thoughtco.com]

Interference of common lab chemicals with bromocresol green indicator.

Welcome to the Technical Support Center for the use of Bromocresol Green (BCG) indicator. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answer frequently asked questions regarding potential chemical interferences with BCG.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments using Bromocresol Green indicator.

Issue 1: Inaccurate pH readings or endpoint determination in the presence of proteins.

• Symptom: The color change of the BCG indicator is inconsistent with the expected pH, or the endpoint of a titration is unclear, often leading to an overestimation of the titrant volume. This is a common issue in biological samples.

• Cause: This phenomenon, known as the "protein error," is a well-documented interference. Proteins, particularly globulins, can bind to BCG, causing a color change that is independent of the solution's actual pH. This leads to a positive bias in measurements, especially in albumin assays where BCG is used to quantify albumin concentration.[1][2][3] Specifically, α-globulins and α2-macroglobulin have been identified as major contributors to this interference.[2]

• Resolution:

  • Methodological Adjustment: If possible, use an alternative method for pH determination or albumin quantification that is less susceptible to protein interference, such as using bromocresol purple (BCP) for albumin assays, which shows less interference from globulins.[2][3]

  • Sample Preparation: Consider methods to remove or minimize the interfering proteins from the sample before analysis, such as protein precipitation or dialysis. However, these steps may alter the sample's composition and should be validated carefully.

  • Correction Factors: In some specific and well-characterized systems, it may be possible to establish a correction factor based on the known concentration of interfering proteins. This approach requires significant validation.

Issue 2: Unreliable color change when working with solutions containing detergents.

• Symptom: The BCG indicator shows an unexpected color or a shift in its transitional pH range in the presence of detergents.

• Cause: Detergents, especially non-ionic detergents, can interact with the BCG-protein complex, affecting the indicator's color development.[4][5] At low concentrations, some detergents may enhance the color change, while at higher concentrations, they can inhibit it.[4][5] This interaction can lead to a shift in the pH at which the maximum color development occurs.[4][5]

• Resolution:

  • Select a suitable detergent: If a detergent is necessary, screen different types and concentrations to find one with minimal impact on the BCG indicator in your experimental system.

  • Blank measurements: Always run a blank measurement with the detergent present in the same concentration as in the sample to account for any background color or pH shift.

Issue 3: Fading or unexpected color of the indicator in the presence of strong oxidizing or reducing agents.

• Symptom: The BCG indicator color fades over time or changes to a color outside of its typical yellow-to-blue spectrum.

• Cause: Bromocresol green, as an organic dye, is susceptible to degradation by strong oxidizing or reducing agents. These agents can irreversibly alter the chemical structure of the dye, leading to a loss of its indicator properties.

• Resolution:

  • Avoid incompatible chemicals: Whenever possible, avoid the presence of strong oxidizing agents (e.g., permanganate, dichromate) or strong reducing agents in your sample when using BCG.

  • Timing of measurement: If the presence of a mildly reactive species is unavoidable, perform the pH measurement as quickly as possible after adding the indicator to minimize the time for a reaction to occur.

Issue 4: Inconsistent results in mixed organic-aqueous solvent systems.

• Symptom: The perceived pKa of the bromocresol green indicator shifts when organic solvents are introduced into the aqueous solution.

• Cause: The pKa of a pH indicator is dependent on the solvent's properties, such as its dielectric constant and solvation effects. The addition of organic solvents to water changes these properties, which in turn alters the equilibrium of the indicator's acidic and basic forms, leading to a shift in its transition range.

• Resolution:

  • Solvent-specific calibration: If working in a mixed-solvent system, it is crucial to calibrate your pH measurement system or determine the apparent pKa of BCG specifically in that solvent mixture.

  • Consistent solvent composition: Ensure that the solvent composition is identical across all samples and standards to maintain consistency in the indicator's behavior.

Frequently Asked Questions (FAQs)

Q1: What is the operational pH range of Bromocresol Green?

Bromocresol Green typically undergoes a color change from yellow at pH 3.8 to blue at pH 5.4.[6]

Q2: Can high salt concentrations affect the accuracy of Bromocresol Green?

High concentrations of salts can influence pH measurements by affecting the ionic strength of the solution.[7] This can lead to deviations from the true pH value. It is advisable to maintain a consistent ionic strength across all samples and standards for accurate results.

Q3: Are there any specific metal ions that are known to interfere with BCG?

While extensive data on specific metal ion interference with BCG as a pH indicator is limited in the provided search results, it is a known phenomenon that metal ions can interact with dyes. The nature and extent of this interference would likely depend on the specific ion and its concentration. For critical applications, it is recommended to test for potential interference from the specific metal ions present in your sample.

Q4: How can I test for potential interference from a chemical in my sample?

You can perform an interference test by preparing a series of solutions with a known pH (using a calibrated pH meter and buffers) and adding the BCG indicator. Then, add the potential interfering substance at various concentrations to these solutions and observe any color changes. A change in color that does not correspond to the known pH indicates interference.

Data Presentation

Table 1: Interference of Serum Proteins with Bromocresol Green Albumin Assay

Interfering Protein	Observed Effect on Albumin Measurement	Reference
α-globulins	Positive bias (overestimation)	[1][2]
β-globulins	Minor positive bias	[1]
Fibrinogen	Positive bias	[1]
Hemoglobin	Significant positive bias (color intensity similar to albumin)	[1]

Table 2: Influence of Detergents on BCG-Protein Interaction

Detergent Type	Concentration Effect	Impact on pH of Maximum Color Development	Reference
Non-ionic detergents	Increased color at low concentrations, decreased at high concentrations	Shift to a higher pH	[4][5]

Experimental Protocols

Protocol 1: Spectrophotometric Determination of Bromocresol Green's Apparent pKa in the Presence of a Potential Interferent

This protocol allows for the quantitative assessment of how a specific chemical affects the pKa of BCG.

Materials:

• Spectrophotometer

• Calibrated pH meter

• A series of buffer solutions with known pH values spanning the range of 3.0 to 6.0

• Stock solution of Bromocresol Green in ethanol (B145695) or water

• The potential interfering chemical of interest

• Volumetric flasks and pipettes

Procedure:

• Prepare a series of solutions: For each buffer solution, prepare two sets of samples in volumetric flasks.

  • Set A (Control): Add a known, constant amount of the BCG stock solution.

  • Set B (Test): Add the same amount of BCG stock solution and a specific concentration of the potential interfering chemical.

• Dilute to volume: Dilute all solutions to the mark with the corresponding buffer solution.

• Measure absorbance: Measure the absorbance of each solution at two wavelengths: one corresponding to the maximum absorbance of the acidic form of BCG (around 444 nm) and the other to the maximum absorbance of the basic form (around 616 nm).

• Calculate the ratio of basic to acidic forms: For each solution, calculate the ratio of the concentration of the basic form ([In-]) to the acidic form ([HIn]) using the measured absorbances. This can be derived from the Henderson-Hasselbalch equation adapted for spectrophotometry.

• Determine the apparent pKa: Plot pH versus log([In-]/[HIn]). The pKa is the pH at which log([In-]/[HIn]) = 0.

• Compare pKa values: A significant difference between the pKa determined from Set A and Set B indicates interference from the tested chemical.

Visualizations

Caption: Workflow for Spectrophotometric Interference Testing.

Caption: Logical Relationship of Interference.

References

• 1. An evaluation of the overestimation of serum albumin by bromcresol green. | Semantic Scholar [semanticscholar.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Protein error of pH indicators in the presence of detergents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gspchem.com [gspchem.com]
• 7. The Impact of Salinity on PH ORP Measurements [boquinstrument.com]

Technical Support Center: Adjusting the pH Range of Bromocresol Green with Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on adjusting the pH indicator range of bromocresol green (BCG) through the use of various solvents. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the standard pH range of bromocresol green in aqueous solutions?

In aqueous solutions, bromocresol green typically exhibits a pH transition range from 3.8 to 5.4.[1][2] The solution appears yellow below pH 3.8, green within the range of 3.8 to 5.4, and blue above pH 5.4.[1][2] The pKa of bromocresol green in water is approximately 4.7 to 4.9.[1][2][3]

Q2: How do organic solvents affect the pH range of bromocresol green?

Q3: Can I use a mixed solvent system, such as ethanol-water mixtures?

Yes, using mixed solvent systems is a common practice to fine-tune the properties of the indicator. The addition of an organic solvent like ethanol (B145695) to an aqueous solution of bromocresol green will alter the dielectric constant of the medium, which in turn affects the pKa of the indicator and shifts its pH transition range.

Q4: I am observing an unexpected color or a complete loss of color. What could be the cause?

Several factors could lead to anomalous color changes:

• Solvent Interaction: The solvent may react with the indicator, especially at elevated temperatures or in the presence of contaminants.

• Degradation: Bromocresol green can degrade under harsh chemical conditions or prolonged exposure to light.

• Concentration Effects: At very high concentrations, the color of the indicator may be too intense to observe the transition clearly. Conversely, if the concentration is too low, the color change may be faint.

• Impurities: Impurities in the bromocresol green dye itself can affect its color and transition range. It has been shown that impurities can impact spectrophotometric measurements.

Q5: How do I choose the right solvent for my application?

The choice of solvent will depend on the specific requirements of your experiment, including the desired pH range, the solubility of your sample, and the compatibility of the solvent with your experimental setup. It is recommended to perform a preliminary screening of a few solvents to determine the one that provides the desired pH transition range for your application.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Indicator does not dissolve completely.	The chosen solvent has low solubility for bromocresol green. The indicator may be in its free acid form, which is less soluble in water.	Try a different solvent in which bromocresol green is known to be soluble, such as ethanol, methanol, or diethyl ether.[1][4] If using an aqueous solution, consider using the sodium salt of bromocresol green or adding a small amount of base (like NaOH) to aid dissolution of the free acid form.
The color change is not sharp or is difficult to observe.	The concentration of the indicator is not optimal. The solvent may be interfering with the color transition. The lighting conditions are poor.	Adjust the concentration of the bromocresol green solution. Use a well-lit background (e.g., a white tile) to observe the color change more clearly. Consider using a spectrophotometer for a more precise determination of the endpoint.
The pH range is not what I expected.	The solvent is affecting the pKa of the indicator. The temperature of the solution is different from standard conditions.	This is an expected effect of the solvent. You will need to determine the apparent pKa of the indicator in your specific solvent system experimentally. See the protocol below. Ensure your experiments are conducted at a controlled temperature.
The indicator color fades over time.	The indicator may be unstable in the chosen solvent or under the experimental conditions (e.g., exposure to strong light or oxidizing agents).	Prepare fresh indicator solutions daily. Store the stock solution in a dark, cool place. Ensure the solvent is free from peroxides or other oxidizing impurities.

Quantitative Data

The pKa of bromocresol green is known to be influenced by the solvent composition. While a comprehensive database of pKa values in all possible solvents is not available, the following table summarizes the known pKa in an aqueous solution. Researchers should determine the pKa experimentally in their solvent system of choice using the provided protocol.

Solvent System	pKa	pH Transition Range
Water	~4.7 - 4.9	~3.8 - 5.4

Experimental Protocols

Protocol 1: Preparation of Bromocresol Green Indicator Solution (0.1% in Ethanol)

This protocol describes the preparation of a standard bromocresol green indicator solution in ethanol.

Materials:

• Bromocresol green powder

• 95% Ethanol

• 100 mL volumetric flask

• Analytical balance

Procedure:

• Weigh out 0.1 g of bromocresol green powder using an analytical balance.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 75 mL of 95% ethanol to the flask.

• Swirl the flask gently to dissolve the powder completely.

• Once dissolved, add 95% ethanol to the flask up to the 100 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the solution in a tightly sealed, light-resistant bottle.

Protocol 2: Spectrophotometric Determination of the pKa of Bromocresol Green in a Non-Aqueous or Mixed Solvent

This protocol outlines the steps to experimentally determine the pKa of bromocresol green in a specific solvent system. This is crucial for understanding and utilizing the adjusted pH range.

Materials:

• Bromocresol green indicator stock solution (prepared as in Protocol 1, but in the solvent of interest)

• The solvent system of interest (e.g., pure ethanol, or a 50:50 ethanol-water mixture)

• A series of buffer solutions with known pH values spanning the expected transition range in the chosen solvent.

• Spectrophotometer

• Cuvettes

• pH meter calibrated for the specific solvent system (if available)

Procedure:

• Prepare a series of solutions: In a set of volumetric flasks, add a constant, small volume of the bromocresol green stock solution.

• Add buffer solutions: To each flask, add one of the prepared buffer solutions to reach the final volume. This will create a series of solutions with the same indicator concentration but different pH values.

• Prepare acidic and basic reference solutions: Prepare two additional solutions. One should be highly acidic to ensure the indicator is fully in its protonated (yellow) form, and the other highly basic to ensure it is in its deprotonated (blue) form.

• Measure absorbance spectra: For each solution, measure the full absorbance spectrum (e.g., from 400 nm to 700 nm) using the spectrophotometer. Use the solvent system without the indicator as a blank.

• Identify wavelengths of maximum absorbance: From the spectra of the acidic and basic forms, identify the wavelengths of maximum absorbance for the protonated form (λ_acid) and the deprotonated form (λ_base).

• Measure absorbance at these wavelengths: For all the buffered solutions, measure the absorbance at λ_acid and λ_base.

• Calculate the pKa: The pKa can be determined using the Henderson-Hasselbalch equation adapted for spectrophotometric data: pKa = pH - log([In⁻]/[HIn]) Where the ratio of the concentrations of the deprotonated (In⁻) and protonated (HIn) forms can be calculated from the absorbance values.

• Data Analysis: A plot of pH versus log([In⁻]/[HIn]) should yield a straight line with a y-intercept equal to the pKa.

Visualizations

Caption: Workflow for determining the pKa of Bromocresol Green in a specific solvent system.

Caption: Relationship between solvent choice and the adjusted pH range of the indicator.

References

• 1. priyamstudycentre.com [priyamstudycentre.com]
• 2. macsenlab.com [macsenlab.com]
• 3. scribd.com [scribd.com]
• 4. Bromocresol Green [chembk.com]

Shelf life and storage conditions for bromocresol green sodium salt.

This technical support guide provides comprehensive information on the shelf life, storage, and handling of bromocresol green sodium salt and its solutions. It is intended for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended shelf life of solid bromocresol green sodium salt?

A1: The shelf life of bromocresol green sodium salt in its solid powder form is generally considered to be indefinite if stored under appropriate conditions.[1][2] Some suppliers may provide a specific shelf life, such as 60 months.

Q2: What are the optimal storage conditions for solid bromocresol green sodium salt?

A2: To ensure its long-term stability, solid bromocresol green sodium salt should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3] It is crucial to protect it from direct sunlight, moisture, and incompatible materials such as strong oxidizers.[3]

Q3: How should I prepare a standard aqueous solution of bromocresol green sodium salt?

A3: To prepare a 0.04% (w/v) aqueous solution, dissolve 40.0 mg of bromocresol green sodium salt in deionized water and dilute to 500 mL in a volumetric flask. For some applications, a few drops of sodium hydroxide (B78521) solution may be added to aid dissolution and adjust the pH.

Q4: What is the stability and recommended storage for prepared bromocresol green solutions?

A4: Prepared solutions of bromocresol green are stable under normal conditions of use and storage.[3] For optimal stability, store solutions in a dry, cool, and dark place at a temperature below 30°C.[1] The shelf life of a prepared solution is generally described as "good" or "indefinite if stored properly".[3][4] Always refer to the expiration date on commercially prepared solutions.

Q5: What is the pH range and color transition of bromocresol green?

A5: Bromocresol green exhibits a color change from yellow at pH 3.8 to blue at pH 5.4.[1][2][5][6][7][8] In the intermediate pH range, the color will appear green.

Troubleshooting Guide

This guide addresses common issues that may arise during the use of bromocresol green sodium salt in experimental settings.

Issue	Possible Cause(s)	Troubleshooting Steps
Unexpected Color of a Newly Prepared Solution	The pH of the deionized water used for dilution may not be neutral.	- Test the pH of your deionized water. - If necessary, adjust the pH of the solution with a small amount of dilute acid or base to achieve the desired starting color (typically green or blue).
Precipitate in the Solution	- The solution may be too concentrated for the storage temperature. - The solvent used may not be appropriate.	- Gently warm the solution while stirring to redissolve the precipitate. - If the issue persists, consider preparing a less concentrated stock solution. - Ensure you are using the correct solvent as specified in your protocol (e.g., water or ethanol).
Inaccurate Titration Endpoints	- The indicator may have degraded due to improper storage. - The endpoint color interpretation may be incorrect.	- Prepare a fresh solution from the solid stock. - For titrations, the endpoint is typically the transition to a green color. Stopping at yellow indicates you have passed the endpoint.[9]
Drift or Inconsistent Readings in Spectrophotometric Assays (e.g., Albumin Assay)	Impurities in the bromocresol green dye can affect the accuracy and precision of measurements, leading to drift in automated analyzers.[10][11]	- Use a high-purity, ACS grade bromocresol green sodium salt. - If you suspect dye quality is an issue, consider purchasing from a different reputable supplier.
Fading or Color Change of the Solution Over Time	Exposure to light or elevated temperatures can cause degradation of the dye.	- Store the solution in an amber bottle or a dark cabinet to protect it from light. - Ensure the storage temperature does not exceed the recommended conditions.

Data Summary

The following table summarizes the key quantitative data for bromocresol green sodium salt and its solutions.

Parameter	Solid Bromocresol Green Sodium Salt	Aqueous Bromocresol Green Solution
Appearance	Dark greenish-brown to dark green powder[4][6][12]	Green to dark green liquid[4]
pH Indicator Range	3.8 (Yellow) to 5.4 (Blue)[1][2][5][6][7][8]	3.8 (Yellow) to 5.4 (Blue)[1][2][4][5]
Recommended Storage Temperature	Room Temperature[5][6]	Below 30°C; some may be stored at 2-8°C[1][13][14]
Shelf Life	Indefinite if stored properly; up to 60 months[1][2][12]	Good/Indefinite if stored properly[3][4]

Experimental Protocols

Preparation of 0.04% (w/v) Bromocresol Green Indicator Solution

Objective: To prepare a standard indicator solution for acid-base titrations.

Materials:

• Bromocresol green sodium salt

• 0.1 M Sodium hydroxide (NaOH)

• Ethanol (B145695) (95%)

• Deionized water

• Volumetric flask (100 mL)

• Beaker

• Stirring rod

Procedure:

• Weigh 50 mg of bromocresol green sodium salt and place it in a beaker.

• Add 0.72 mL of 0.1 M NaOH and 20 mL of 95% ethanol to the beaker.

• Stir the mixture until the bromocresol green is completely dissolved.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Add deionized water to bring the final volume to 100 mL.

• Stopper the flask and invert it several times to ensure thorough mixing.

• Store the solution in a well-stoppered bottle, protected from light.

Quality Control of Bromocresol Green Indicator Solution

Objective: To verify the sensitivity of the prepared indicator solution.

Materials:

• Prepared bromocresol green indicator solution

• Carbon dioxide-free water

• 0.02 M Hydrochloric acid (HCl)

• Beaker or flask

Procedure:

• Add 0.2 mL of the prepared bromocresol green indicator solution to 100 mL of carbon dioxide-free water. The resulting solution should be blue.

• Titrate the solution with 0.02 M HCl.

• The color should change to yellow after the addition of no more than 0.2 mL of the 0.02 M HCl.[5]

Visualizations

Caption: Troubleshooting workflow for common bromocresol green issues.

References

• 1. micromasterlab.com [micromasterlab.com]
• 2. betalab-eg.com [betalab-eg.com]
• 3. visalia-keenan.safeschoolssds.com [visalia-keenan.safeschoolssds.com]
• 4. Bromcresol Green Indicator Solution Aqueous SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 6. Bromocresol Green sodium salt [sorachim.com]
• 7. quora.com [quora.com]
• 8. Bromocresol green - Wikipedia [en.wikipedia.org]
• 9. brainly.com [brainly.com]
• 10. OS - Impact of impurities in bromocresol green indicator dye on spectrophotometric total alkalinity measurements [os.copernicus.org]
• 11. researchgate.net [researchgate.net]
• 12. US3873272A - Reagent and method for albumin determination - Google Patents [patents.google.com]
• 13. atlas-medical.com [atlas-medical.com]
• 14. reagecon.com [reagecon.com]

Technical Support Center: Bromocresol Green pH Indication

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of bromocresol green as a pH indicator, with a specific focus on the effects of temperature. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the pH transition range of bromocresol green?

A1: Bromocresol green exhibits a color change from yellow in acidic solutions to blue in basic solutions over a pH range of approximately 3.8 to 5.4.[1] The intermediate color, green, is observed within this range.

Q2: At what temperature is the pKa of bromocresol green typically reported?

A2: The pKa of bromocresol green is commonly reported at 25 °C (77 °F) and is approximately 4.7.[2] However, it is important to note that the pKa is temperature-dependent.

Q3: How does temperature affect the color of the bromocresol green indicator?

A3: Temperature influences the acid dissociation constant (pKa) of bromocresol green. As the temperature changes, the pKa value shifts, which in turn affects the pH at which the color transition occurs. Therefore, a solution at a specific pH may show a slightly different color at different temperatures.

Q4: Can bromocresol green be used for accurate pH measurements at temperatures other than 25 °C?

A4: Yes, but it requires careful consideration of the temperature's effect on the indicator's pKa. For accurate measurements, it is crucial to use a temperature-corrected pKa value or to calibrate the system at the experimental temperature.

Troubleshooting Guide

Issue 1: Inconsistent or drifting pH readings with bromocresol green.

• Possible Cause: Temperature fluctuations in the sample or environment. The equilibrium between the acidic and basic forms of the indicator is temperature-sensitive.

• Troubleshooting Steps:

  • Ensure a constant and uniform temperature for your sample and reference solutions. Use a water bath or temperature-controlled cuvette holder in your spectrophotometer.

  • Allow all solutions, including the bromocresol green indicator, to reach thermal equilibrium before measurement.

  • If using a pH meter for comparison, ensure it has automatic temperature compensation (ATC) and that the temperature probe is correctly calibrated and immersed in the sample.

Issue 2: The observed color of the indicator does not match the expected pH.

• Possible Cause: The pKa of bromocresol green has shifted due to a significant deviation of the experimental temperature from the standard 25 °C.

• Troubleshooting Steps:

  • Refer to the data table below for the pKa of bromocresol green at different temperatures.

  • Use the temperature-appropriate pKa value in your calculations.

  • Alternatively, perform a calibration at your specific working temperature using buffer solutions of known pH.

Issue 3: The color transition of the indicator appears sluggish or ill-defined.

• Possible Cause: Contamination of the bromocresol green indicator solution or the sample itself. Impurities can interfere with the indicator's performance.

• Troubleshooting Steps:

  • Prepare a fresh solution of bromocresol green using high-purity reagent and deionized water.

  • Ensure that all glassware is thoroughly cleaned and rinsed to avoid cross-contamination.

  • Verify the purity of your sample and consider potential matrix effects that could interfere with the indicator.

Data Presentation

The acid dissociation constant (pKa) of bromocresol green is dependent on temperature. The following table provides calculated pKa values at various temperatures based on the van't Hoff equation, using the thermodynamic parameters ΔH⁰ = -21.766 kJ/mol and ΔS⁰ = -73 J/mol·K.[3]

Temperature (°C)	Temperature (K)	pKa
10	283.15	4.88
15	288.15	4.82
20	293.15	4.77
25	298.15	4.72
30	303.15	4.67
35	308.15	4.62
40	313.15	4.57

Experimental Protocols

Spectrophotometric Determination of Bromocresol Green pKa at a Specific Temperature

This protocol outlines the procedure for determining the pKa of bromocresol green at a controlled temperature using a spectrophotometer.

Materials:

• Bromocresol green indicator solution (e.g., 0.1% in ethanol)

• Buffer solutions of known pH values spanning the range of ~3.5 to 6.0

• Spectrophotometer with a temperature-controlled cuvette holder

• Calibrated pH meter with a temperature probe

• Volumetric flasks and pipettes

• Water bath for temperature equilibration

Procedure:

• Temperature Control: Set the water bath and the spectrophotometer's cuvette holder to the desired experimental temperature. Allow sufficient time for the equipment to stabilize.

• Solution Equilibration: Place all buffer solutions and the bromocresol green stock solution in the water bath to bring them to the experimental temperature.

• Preparation of Acidic and Basic Forms:

  • To determine the absorbance spectrum of the fully acidic form (HIn), prepare a solution by adding a small amount of the bromocresol green stock solution to a buffer with a pH well below the transition range (e.g., pH 2).

  • To determine the absorbance spectrum of the fully basic form (In⁻), prepare a solution by adding the same amount of bromocresol green stock solution to a buffer with a pH well above the transition range (e.g., pH 7).

• Spectrophotometric Measurements:

  • Scan the absorbance of both the acidic and basic forms across the visible spectrum (e.g., 400-700 nm) to identify the wavelength of maximum absorbance for the basic form (λmax).

  • Prepare a series of solutions by adding a constant, known amount of the bromocresol green stock solution to each of the temperature-equilibrated buffer solutions.

  • Measure the absorbance of each of these solutions at the determined λmax. Also, measure the absorbance of the fully acidic and fully basic solutions at this wavelength.

• pH Measurement: Use the calibrated pH meter with its temperature probe to accurately measure the pH of each buffer solution containing the indicator at the experimental temperature.

• Data Analysis:

  • The pKa can be determined using the following equation: pKa = pH - log([In⁻]/[HIn])

  • The ratio of the concentrations of the basic to the acidic form can be calculated from the absorbance values: [In⁻]/[HIn] = (A - A_HIn) / (A_In⁻ - A) where:

    • A is the absorbance of the indicator in a given buffer.

    • A_HIn is the absorbance of the fully acidic form at λmax.

    • A_In⁻ is the absorbance of the fully basic form at λmax.

  • Plot pH versus log([In⁻]/[HIn]). The pKa is the pH at which log([In⁻]/[HIn]) = 0.

Mandatory Visualization

Caption: Logical workflow of temperature's influence on bromocresol green.

References

• 1. macsenlab.com [macsenlab.com]
• 2. 76-60-8 CAS MSDS (Bromocresol green) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Cas 76-60-8,Bromocresol green | lookchem [lookchem.com]

High-performance liquid chromatography (HPLC) purification of bromocresol green.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the high-performance liquid chromatography (HPLC) purification of bromocresol green.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC purification of bromocresol green. Each problem is presented with potential causes and step-by-step solutions.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Solution
Secondary Silanol (B1196071) Interactions	- Ensure the mobile phase is sufficiently acidic. The use of trifluoroacetic acid (TFA) at a concentration of 0.1% can help suppress silanol interactions. - Consider using a column with end-capping or a base-deactivated stationary phase.
Column Overload	- Reduce the sample concentration or injection volume. The standard sample concentration in HPLC is typically 1 mg/mL. - If a high sample load is necessary, consider switching to a preparative column with a larger internal diameter.
Incompatible Sample Solvent	- Dissolve the bromocresol green sample in the initial mobile phase if possible. A sample solvent stronger than the mobile phase can cause peak distortion.
Column Void or Contamination	- If the problem persists, try back-flushing the column with a strong solvent. - If a void is suspected at the column inlet, replacing the column may be necessary.

Problem 2: Inconsistent Retention Times

Potential Cause	Solution
Mobile Phase Composition Fluctuation	- Prepare fresh mobile phase daily and ensure thorough mixing. - Use a high-precision pump and ensure the solvent proportioning valves are functioning correctly.
Inadequate Column Equilibration	- Equilibrate the column with at least 10-20 column volumes of the initial mobile phase before the first injection.
Temperature Variations	- Use a column oven to maintain a constant temperature throughout the analysis.
Pump Malfunction or Leaks	- Check for leaks in the system, particularly at fittings and pump seals.[1][2][3] - Purge the pump to remove any air bubbles.[1][4]

Problem 3: Extraneous Peaks (Impurities or Ghost Peaks)

Potential Cause	Solution
Impure Bromocresol Green	- Commercial bromocresol green can contain several impurities.[1][5] A common impurity cluster appears at the beginning of the chromatogram (around 3-5 minutes) and other specific impurities may appear at later retention times (e.g., 42 and 58 minutes) depending on the supplier.[5] - Optimize the mobile phase gradient to improve the resolution between the main peak and impurity peaks. An isocratic flow with 75:25:0.1 acetonitrile (B52724):water:TFA has been shown to be effective.[5]
Contaminated Mobile Phase or System	- Use HPLC-grade solvents and freshly prepared mobile phase. - Flush the system, including the injector and detector, with a strong solvent like isopropanol.
Late Elution from Previous Injections	- Implement a column wash step at the end of each run using a higher percentage of organic solvent to elute strongly retained compounds.

Problem 4: High Backpressure

Potential Cause	Solution
Column Frit Blockage	- Filter all samples and mobile phases through a 0.45 µm or 0.22 µm filter before use.[2] - If a blockage is suspected, try back-flushing the column at a low flow rate.
Precipitation in the System	- Ensure the buffer concentration is not too high, which can lead to precipitation when mixed with the organic solvent.
High Mobile Phase Viscosity	- Consider adjusting the mobile phase composition or increasing the column temperature to reduce viscosity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting HPLC method for bromocresol green purification?

A reverse-phase HPLC method is commonly used for the purification of bromocresol green. A good starting point is to use a C18 column with a mobile phase consisting of a mixture of acetonitrile and water with an acidic modifier like trifluoroacetic acid (TFA).[5]

Q2: What are the common impurities found in commercial bromocresol green?

Studies have shown that commercial bromocresol green can have varying levels of purity, sometimes as low as 85.4%.[4] Common impurities can appear as a cluster of peaks at the beginning of the chromatogram and as individual peaks at later retention times.[1][5] The specific impurity profile can vary between different suppliers.[1][5]

Q3: How can I optimize the separation of bromocresol green from its impurities?

Optimization can be achieved by adjusting the mobile phase composition. A study found that a mobile phase of 75:25:0.1 acetonitrile:water:TFA provided a good balance between analysis time and resolution of impurities.[5] Adjusting the gradient slope or using a different organic modifier (e.g., methanol) can also alter the selectivity of the separation.

Q4: What is the optimal UV detection wavelength for bromocresol green?

Bromocresol green has multiple absorption maxima. A wavelength of 280 nm is often used for monitoring the separation of bromocresol green and its impurities.[5] Other reported absorption maxima are at 444 nm and 616 nm, though the exact wavelength can be influenced by the pH of the mobile phase.[6] The acid and basic forms of bromocresol green have an isosbestic point around 515 nm.[3]

Q5: How does the pH of the mobile phase affect the analysis?

The pH of the mobile phase is a critical parameter as bromocresol green is a pH indicator. The pKa of bromocresol green is approximately 4.8.[3] Maintaining a consistent and acidic pH (e.g., by using 0.1% TFA) is important for ensuring consistent peak shapes and retention times by keeping the analyte in a single ionic state.

Experimental Protocol: HPLC Purification of Bromocresol Green

This protocol outlines a general method for the purification of bromocresol green using reverse-phase HPLC.

1. Materials and Reagents:

• Bromocresol green (commercial grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA, HPLC grade)

• C18 HPLC column (e.g., 250 x 4.6 mm, 5 µm particle size)

2. Instrument and Conditions:

Parameter	Value
HPLC System	Agilent 1100 or equivalent
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	Water with 0.1% TFA
Mobile Phase B	Acetonitrile with 0.1% TFA
Gradient	75% B (Isocratic)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	280 nm
Injection Volume	20 µL
Sample Preparation	Dissolve bromocresol green in the mobile phase to a concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter.

3. Procedure:

• Prepare the mobile phases.

• Equilibrate the HPLC system and column with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared bromocresol green sample.

• Monitor the chromatogram and identify the main peak corresponding to bromocresol green and any impurity peaks.

• Collect the fraction corresponding to the pure bromocresol green peak.

• Perform a final wash step with a higher concentration of acetonitrile to clean the column.

Visualizations

Experimental Workflow

Caption: A streamlined workflow for the HPLC purification of bromocresol green.

Troubleshooting Logic

Caption: A decision tree for troubleshooting common HPLC purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmtech.com [pharmtech.com]
• 3. Bromocresol green - Wikipedia [en.wikipedia.org]
• 4. os.copernicus.org [os.copernicus.org]
• 5. OS - Impact of impurities in bromocresol green indicator dye on spectrophotometric total alkalinity measurements [os.copernicus.org]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Bromocresol Green vs. Bromophenol Blue as Electrophoresis Tracking Dyes

In the realm of molecular biology, tracking dyes are indispensable for monitoring the progress of nucleic acid and protein electrophoresis. Among the most commonly utilized are bromocresol green and bromophenol blue. This guide provides a detailed comparison of their performance as tracking dyes, supported by experimental data, to aid researchers in selecting the optimal dye for their specific applications.

Physicochemical Properties: A Tale of Two Dyes

At a molecular level, bromocresol green and bromophenol blue share a similar triphenylmethane (B1682552) structure, which accounts for their function as pH indicators. However, key differences in their molecular weight and acidic dissociation constants (pKa) influence their migration characteristics in an electric field.

Property	Bromocresol Green	Bromophenol Blue
Molecular Formula	C21H14Br4O5S	C19H10Br4O5S
Molecular Weight	698.01 g/mol [1]	669.96 g/mol [2]
pKa	~4.7 - 4.9[1][3]	~3.85 - 4.0[4][5]
pH Indicator Range	pH 3.8 (Yellow) to 5.4 (Blue-Green)[1][6][7]	pH 3.0 (Yellow) to 4.6 (Blue/Purple)[8]
Appearance (Solid)	Beige to brown powder	Pink or red powder
Color in Neutral Solution	Blue-Green	Blue

Performance in Gel Electrophoresis: A Comparative Analysis

The primary role of a tracking dye is to provide a visual indication of the migration front during electrophoresis, allowing the researcher to determine when to stop the run. The choice between bromocresol green and bromophenol blue often depends on the size of the molecules being separated and the density of the gel matrix.

Migration in Agarose (B213101) Gels

In agarose gel electrophoresis, used for separating DNA and large RNA molecules, both dyes migrate towards the anode (positive electrode) due to their net negative charge in typical electrophoresis buffers (e.g., TAE or TBE, pH ~8.3). However, their migration rates differ. Bromophenol blue, with its lower molecular weight, generally migrates faster than bromocresol green.

The apparent "size" of the dye front is dependent on the agarose concentration. It is crucial to select a tracking dye that does not co-migrate with and obscure the bands of interest.

Agarose Gel Concentration	Approximate Migration of Bromophenol Blue (in base pairs)	Approximate Migration of Bromocresol Green
0.8% - 2.5%	100 - 300 bp[6]	Data not explicitly available in a comparative chart, but generally migrates slower than bromophenol blue.
1% (TAE buffer)	~370 bp	Not specified
1% (TBE buffer)	~220 bp	Not specified

Note: The migration of tracking dyes is also influenced by the composition of the electrophoresis buffer.

Migration in Polyacrylamide Gels

Polyacrylamide gel electrophoresis (PAGE) is employed for separating proteins and smaller nucleic acids. The migration characteristics of the tracking dyes in these higher-resolution gels are also concentration-dependent.

Polyacrylamide Gel Concentration (Non-denaturing)	Approximate Migration of Bromophenol Blue (in base pairs)
3.5%	100 bp
5.0%	65 bp
8.0%	45 bp
12.0%	20 bp
15.0%	15 bp
20.0%	12 bp

Data for bromocresol green in polyacrylamide gels is not as commonly tabulated, but it is expected to migrate slower than bromophenol blue.

Experimental Protocols

Accurate and reproducible results in gel electrophoresis depend on the correct preparation of loading buffers. Below are standard protocols for preparing 6X loading buffers containing either bromocresol green or bromophenol blue.

Preparation of 6X Bromophenol Blue Loading Buffer

This is a widely used protocol for preparing a standard tracking dye solution for agarose and polyacrylamide gel electrophoresis.

Materials:

• Bromophenol blue powder

• Glycerol (B35011) or Sucrose (B13894)

• Nuclease-free deionized water

• 15 mL screw-cap tube

• Vortexer or rotator

Procedure:

• To prepare 10 mL of 6X DNA loading dye, weigh 25 mg of bromophenol blue and 4 g of sucrose (or 3 mL of glycerol).

• Transfer the components to a 15 mL screw-cap tube.

• Add 7 mL of nuclease-free deionized water.

• Dissolve the contents completely by inverting the tube multiple times or using a vortexer.

• Adjust the final volume to 10 mL with nuclease-free deionized water and mix thoroughly.

• If any particulates remain, centrifuge the tube and transfer the supernatant to a new, clean tube.

• Store the loading buffer at 4°C for short-term use or at -20°C for long-term storage.

Note: The concentration of bromophenol blue can be adjusted if it is expected to co-migrate with the DNA fragment of interest.

Preparation of 6X Bromocresol Green Loading Buffer

While less common than bromophenol blue, bromocresol green can be a suitable alternative, particularly when separating smaller DNA fragments where bromophenol blue might run too quickly.

Materials:

• Bromocresol green powder

• Glycerol or Sucrose

• Nuclease-free deionized water

• 15 mL screw-cap tube

• Vortexer or rotator

Procedure:

• To prepare a 0.25% bromocresol green solution, weigh 25 mg of bromocresol green powder.

• Add either 10 mL of a 60% glycerol solution or 4 g of sucrose.

• Bring the total volume to 10 mL with nuclease-free deionized water.

• Mix thoroughly until the dye and glycerol/sucrose are completely dissolved.

• Store the loading buffer at 4°C.

Visualizing the Workflow

The following diagrams illustrate the general workflow for preparing a loading buffer and the process of agarose gel electrophoresis.

Caption: General workflow for preparing loading dye and performing agarose gel electrophoresis.

Caption: Decision logic for selecting a tracking dye based on experimental needs.

Conclusion

Both bromocresol green and bromophenol blue are effective tracking dyes for gel electrophoresis. The choice between them hinges on the specific requirements of the experiment.

• Bromophenol blue is the more common choice, suitable for a wide range of DNA fragment sizes. Its faster migration makes it ideal for many standard applications.

• Bromocresol green , migrating more slowly, offers an advantage when analyzing small DNA fragments, as it is less likely to run off the gel before the fragments of interest have resolved.

Ultimately, the optimal tracking dye is one that provides clear visualization of the electrophoresis progress without interfering with the analysis of the target molecules. Researchers should consult the provided migration data to make an informed decision based on their expected results.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. Star Republic: Guide for Biologists [sciencegateway.org]
• 5. quora.com [quora.com]
• 6. laboratorynotes.com [laboratorynotes.com]
• 7. bioline.com [bioline.com]
• 8. laboratorynotes.com [laboratorynotes.com]

A Comparative Guide to Albumin Measurement: Bromocresol Green vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate measurement of albumin is critical for a wide range of applications, from clinical diagnostics to monitoring therapeutic efficacy. While the bromocresol green (BCG) method is widely used due to its simplicity and cost-effectiveness, its accuracy has been a subject of considerable debate. This guide provides an objective comparison of the BCG method with other common techniques, namely the bromocresol purple (BCP) method and immunonephelometry, supported by experimental data to aid in the selection of the most appropriate assay for your research needs.

Executive Summary

The bromocresol green (BCG) dye-binding method is a common and automated technique for quantifying serum albumin.[1] However, numerous studies have demonstrated that this method can significantly overestimate albumin levels, particularly in patient populations with low albumin concentrations or high levels of acute-phase globulins.[1][2] This overestimation is primarily due to the non-specific binding of BCG to other serum proteins, such as alpha-1 and alpha-2 globulins.[1][3][4] In contrast, the bromocresol purple (BCP) method exhibits higher specificity for albumin, yielding results that align more closely with reference methods like immunonephelometry and capillary zone electrophoresis.[1][5] Immunonephelometry, an antibody-based method, is considered a gold standard for its high accuracy and sensitivity, though it is often more expensive and less readily available than dye-binding assays.[5][6] The choice of method can have significant clinical and research implications, impacting everything from patient diagnosis and treatment to the interpretation of pre-clinical study data.[2][3]

Data Presentation: Quantitative Comparison of Albumin Measurement Methods

The following tables summarize quantitative data from various studies, highlighting the discrepancies and correlations between the BCG, BCP, and other reference methods.

Table 1: Comparison of Mean Albumin Concentrations (g/L) by Different Methods

Study Population	BCG Method (AlbBCG)	BCP Method (AlbBCP)	Capillary Zone Electrophoresis (CZE)	Immunoturbidimetric (IT)	Mean Difference (AlbBCG - CZE)	Mean Difference (AlbBCP - CZE)
165 Serum Samples[3]	Positively biased	Good agreement	Reference	-	3.54 g/L	0.97 g/L
320 Patients (227 with hypoalbuminemia)[2][7]	Significantly higher	-	Significantly lower	Significantly lower	-	-

Table 2: Correlation of Albumin Measurement Methods

Comparison	Correlation Coefficient (r)	p-value	Key Observation
AlbBCG vs. AlbBCP[3]	0.948	< 0.0001	High correlation, but a large mean difference exists.
AlbBCG Bias vs. α-1 Globulin[3]	0.758	< 0.001	Strong positive correlation, indicating interference.
AlbBCG Bias vs. C-Reactive Protein (CRP)[3]	0.729	< 0.001	Moderate positive correlation.
AlbBCG Bias vs. α-2 Globulin[3]	0.585	-	Weak positive correlation.

Table 3: Performance Characteristics of Different Albumin Assays

Method	Principle	Advantages	Disadvantages
Bromocresol Green (BCG)	Dye-binding at acidic pH (4.1-4.2) forms a colored complex.[1][8][9]	Inexpensive, rapid, and easily automated.[1][10]	Overestimates albumin, especially at low concentrations, due to non-specific binding to globulins.[1][2][4][11]
Bromocresol Purple (BCP)	Dye-binding, but more specific to albumin than BCG.[1][12]	More specific than BCG, with results closer to reference methods.[1][5]	Can underestimate albumin in patients with renal insufficiency.[1]
Immunonephelometry	Measures the turbidity of an antigen-antibody complex in solution.[13]	High specificity and sensitivity; considered a reference method.[5][6]	More expensive and complex than dye-binding assays.[5]

Experimental Protocols

Bromocresol Green (BCG) Method

The BCG method is based on the principle that albumin binds to the BCG dye at an acidic pH, causing a shift in the dye's absorbance maximum, which can be measured spectrophotometrically.[14]

Principle: At an acidic pH of approximately 4.2, albumin binds to the bromocresol green dye, forming a blue-green complex.[8][15] The intensity of the color produced is directly proportional to the albumin concentration in the sample and is typically measured at a wavelength of 628 nm or 630 nm.[8][14][15]

Typical Protocol:

• Reagent Preparation: A solution of bromocresol green is prepared in a succinate (B1194679) buffer at pH 4.2.[15]

• Sample Preparation: Serum or plasma samples are used.[8]

• Reaction: A small volume of the sample (e.g., 10 µL) is mixed with a larger volume of the BCG reagent (e.g., 2.5 mL).[14]

• Incubation: The mixture is incubated for a short period (e.g., 5-10 minutes) at room temperature or 37°C.[15]

• Measurement: The absorbance of the resulting solution is measured at 628 nm against a reagent blank.[14]

• Calculation: The albumin concentration is calculated by comparing the sample's absorbance to that of a known albumin standard.[14]

Bromocresol Purple (BCP) Method

The BCP method is also a dye-binding assay but is considered more specific for albumin than the BCG method.[1]

Principle: In a buffered solution, albumin specifically binds to bromocresol purple, forming a colored complex. The intensity of this color, measured at approximately 610 nm, is directly proportional to the albumin concentration.[16][17]

Typical Protocol:

• Reagent Preparation: A solution of bromocresol purple is prepared in a suitable buffer.

• Sample Preparation: Serum or plasma samples are used.[16]

• Reaction: The sample is mixed with the BCP reagent.

• Incubation: The mixture is incubated for approximately 5 minutes at room temperature.[17]

• Measurement: The absorbance is measured at around 610 nm.[17]

• Calculation: The albumin concentration is determined by comparing the sample's absorbance to a standard curve.[17]

Immunonephelometry

Immunonephelometry is an immunoassay technique that measures the concentration of an analyte by quantifying the turbidity of a solution containing antigen-antibody complexes.

Principle: When a specific antibody is added to a sample containing the corresponding antigen (in this case, albumin), an insoluble immune complex is formed. A beam of light is passed through the sample, and the amount of light scattered by the suspended immune complexes is measured by a nephelometer. The degree of light scattering is proportional to the concentration of the antigen in the sample.[13][18]

Typical Protocol:

• Reagent Preparation: A specific antiserum against human serum albumin is used.[19]

• Sample Preparation: Serum, plasma, or urine samples may be used and are often diluted.[13][19]

• Reaction: The sample is mixed with the antiserum.

• Incubation: The mixture is incubated to allow for the formation of immune complexes.

• Measurement: The light scattering is measured using a nephelometer.

• Calculation: The albumin concentration is determined by comparing the light scattering of the sample to that of known calibrators.

Mandatory Visualization

Caption: Workflow of the Bromocresol Green (BCG) method for albumin measurement.

Caption: Workflow of the Bromocresol Purple (BCP) method for albumin measurement.

Caption: Workflow of the Immunonephelometry method for albumin measurement.

Conclusion and Recommendations

The choice of an albumin measurement method should be guided by the specific requirements of the study and the characteristics of the sample population.

• The bromocresol green (BCG) method , while widely available and economical, is prone to significant overestimation of albumin, particularly in samples with low albumin and high globulin levels. Its use should be approached with caution, especially in clinical settings or research involving subjects with inflammatory conditions or nephrotic syndrome.

• The bromocresol purple (BCP) method offers a more specific and accurate alternative to the BCG method for most applications. It demonstrates better agreement with reference methods and is less susceptible to interference from other proteins.

• Immunonephelometry stands as a highly accurate and specific method for albumin quantification and should be considered the gold standard when precision is paramount. However, its higher cost and complexity may limit its use in large-scale screening or resource-limited settings.

For researchers and drug development professionals, it is crucial to be aware of the limitations of the BCG method and to consider the use of more specific assays like BCP or immunonephelometry to ensure the reliability and validity of their experimental data. When interpreting historical data generated using the BCG method, the potential for albumin overestimation should be taken into account.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Reliability of albumin bromocresol green colorimetric method and clinical impact | Semantic Scholar [semanticscholar.org]
• 3. academic.oup.com [academic.oup.com]
• 4. The bromocresol green assay, but not the modified bromocresol purple assay, overestimates the serum albumin concentration in nephrotic syndrome through reaction with α2-macroglobulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ukkidney.org [ukkidney.org]
• 6. Which method for quantifying "microalbuminuria" in diabetics? Comparison of several immunological methods (immunoturbidimetric assay, immunonephelometric assay, radioimmunoassay and two semiquantitative tests) for measurement of albumin in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reliability of albumin bromocresol green colorimetric method and clinical impact - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. atlas-medical.com [atlas-medical.com]
• 9. spectrum-diagnostics.com [spectrum-diagnostics.com]
• 10. studentshare.org [studentshare.org]
• 11. Problems associated with plasma albumin estimation in nephrotic syndrome using the bromocresol green method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bromocresol purple dye-binding method for the estimation of serum albumin adapted to the SMA 12/60 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The reliability of urinary albumin assay by immunonephelometry in the clinical practice. The critical role of medical surveillance on laboratory routine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. med.libretexts.org [med.libretexts.org]
• 15. medichem-me.com [medichem-me.com]
• 16. sclavodiagnostics.com [sclavodiagnostics.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. Kinetic nephelometric determination of albumin produced by rat hepatocytes in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Laser immunonephelometry for routine quantification of urinary albumin excretion - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Bromocresol Green and Methyl Orange for Acid-Base Titrations

In the precise world of analytical chemistry, the accuracy of an acid-base titration hinges on the clear and correct identification of the equivalence point. The choice of indicator is therefore not a trivial matter but a critical decision that can significantly impact experimental results. This guide provides an objective comparison between two common indicators, Bromocresol Green and Methyl Orange, offering researchers, scientists, and drug development professionals the data and protocols needed to make an informed selection for their specific applications.

Key Properties at a Glance

A suitable indicator for an acid-base titration must exhibit a distinct color change over a pH range that closely brackets the pH of the equivalence point.[1] The properties of Bromocresol Green and Methyl Orange are fundamentally different, making them suitable for different types of titrations.

Property	Bromocresol Green	Methyl Orange
pH Range	3.8 – 5.6[2][3]	3.1 – 4.4[4][5][6]
pKa	~4.8[7]	~3.5[4][8]
Color in Acidic Medium	Yellow (pH < 3.8)[3]	Red (pH < 3.1)[4][8]
Color in Basic Medium	Blue (pH > 5.4)[3]	Yellow (pH > 4.4)[4][8]
Endpoint Color	Green	Orange

Performance in Different Titration Types

The selection of an appropriate indicator is dictated by the pH at the equivalence point of the specific acid-base reaction.

• Strong Acid vs. Strong Base: The equivalence point occurs at a neutral pH of 7.0.[1] The pH change at this point is very steep, often spanning from pH 3 to 11. Neither Bromocresol Green nor Methyl Orange is ideal for this type of titration, as their pH ranges fall outside the neutral point. Indicators like Bromothymol Blue (pH range 6.0-7.6) or Phenolphthalein (pH range 8.3-10.0) are more suitable choices.[1][6]

• Strong Acid vs. Weak Base: The equivalence point for this titration occurs in the acidic range (pH < 7), due to the hydrolysis of the conjugate acid of the weak base.[1] Both Methyl Orange and Bromocresol Green are excellent choices for this scenario.[1][9] Methyl orange, with its pH range of 3.1-4.4, is particularly well-suited for titrations where the equivalence point is expected to be sharply acidic.[5][10] Bromocresol green is also suitable as its range (3.8-5.6) lies within the acidic region.[9]

• Weak Acid vs. Strong Base: In this case, the equivalence point is in the basic range (pH > 7) because of the hydrolysis of the conjugate base from the weak acid.[11] Consequently, both Bromocresol Green and Methyl Orange are unsuitable for this type of titration.[11] Their color change would occur well before the actual equivalence point is reached, leading to significant analytical errors. An indicator such as Phenolphthalein is the preferred choice.[11]

• Weak Acid vs. Weak Base: Titrations involving a weak acid and a weak base are generally avoided in quantitative analysis. The change in pH near the equivalence point is not sharp or distinct, making it difficult for any indicator to provide a clear endpoint. In such cases, potentiometric methods using a pH meter are recommended over the use of a chemical indicator.

Caption: Logic for selecting a suitable indicator based on titration type.

Experimental Protocols

Accurate and reproducible results depend on meticulous adherence to experimental protocols, from the preparation of the indicator solution to the titration process itself.

Preparation of Indicator Solutions

1. Methyl Orange Indicator Solution (0.05% w/v):

• Accurately weigh approximately 0.05 g of methyl orange powder.[10]

• Dissolve the powder in 100 mL of freshly distilled water.[10]

• Mix thoroughly until all the solid has dissolved.

• If any precipitate forms upon cooling, filter the solution.[12]

• Store in a clearly labeled, well-sealed container to prevent absorption of atmospheric CO2.[10]

2. Bromocresol Green Indicator Solution (0.05%):

• Accurately weigh 50 mg of bromocresol green.[13]

• In a suitable vessel, dissolve it in 0.72 mL of 0.1 M sodium hydroxide (B78521) and 20 mL of 95% ethanol.[13]

• Once dissolved, add sufficient distilled water to bring the total volume to 100 mL.[13]

• Alternatively, dissolve 40 mg of the sodium salt of bromocresol green in water and dilute to 500 mL in a volumetric flask.[14]

• Store in a labeled, sealed bottle.

General Titration Procedure

The following workflow outlines the standard procedure for performing an acid-base titration.

Caption: A generalized workflow for performing an acid-base titration.

Conclusion

Both Bromocresol Green and Methyl Orange are valuable indicators for acid-base titrations, but their applications are specific. Their utility is not interchangeable and is dictated by the pH at the equivalence point of the reaction.

• Methyl Orange is the indicator of choice for titrations of strong acids with weak bases where a distinctly acidic equivalence point (pH 3.1-4.4) is expected.[5]

• Bromocresol Green is also highly effective for strong acid-weak base titrations, particularly when the equivalence point lies in its pH range of 3.8-5.6.[9]

Neither indicator is appropriate for titrations involving weak acids and strong bases, or strong acids and strong bases, where the equivalence point lies outside their operational pH ranges. The selection of the correct indicator is paramount for minimizing titration error and ensuring the generation of accurate and reliable data in research and development settings.

References

• 1. Choosing Acid-Base Titration Indicators Chemistry Tutorial [ausetute.com.au]
• 2. Acid-Base Indicators [wiredchemist.com]
• 3. macsenlab.com [macsenlab.com]
• 4. chemicals.co.uk [chemicals.co.uk]
• 5. Methyl orange - Wikipedia [en.wikipedia.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Bromocresol green - Wikipedia [en.wikipedia.org]
• 8. Methyl Orange: Uses, Structure & Indicator Function [vedantu.com]
• 9. chemistry.uohyd.ac.in [chemistry.uohyd.ac.in]
• 10. homework.study.com [homework.study.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. byjus.com [byjus.com]
• 13. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 14. Procedure [chem.fsu.edu]

Unmasking Cross-Reactivity: A Comparative Guide to Bromocresol Green in Biological Samples

For researchers, scientists, and drug development professionals navigating the complexities of protein quantification in intricate biological matrices, the choice of assay can significantly impact experimental outcomes. This guide provides a critical comparison of the widely used bromocresol green (BCG) method for albumin measurement against alternative techniques, offering insights into its cross-reactivity and performance in complex biological samples. Supported by experimental data and detailed protocols, this document aims to empower researchers to make informed decisions for accurate and reliable protein analysis.

The quantification of albumin, the most abundant protein in plasma, is a cornerstone of many research and clinical applications, from assessing liver function and nutritional status to monitoring disease progression and drug efficacy. The bromocresol green (BCG) assay has long been a popular choice due to its simplicity, cost-effectiveness, and ease of automation. However, a growing body of evidence highlights a critical limitation: the cross-reactivity of BCG with other proteins in biological samples, leading to a potential overestimation of albumin levels.[1][2]

The Challenge of Specificity: Bromocresol Green's Interaction with Globulins

The principle of the BCG assay lies in the specific binding of the BCG dye to albumin, which causes a shift in the dye's absorbance maximum that can be measured spectrophotometrically.[3] While this interaction is relatively specific in purified systems, the complex environment of biological samples such as serum and plasma presents a significant challenge.

The primary source of interference in the BCG assay stems from its non-specific binding to globulins, particularly α-1, α-2, and β-globulins.[1][3][4][5][6][7] This cross-reactivity leads to an erroneously high absorbance reading, resulting in an overestimation of the true albumin concentration. This issue is particularly pronounced in samples with low albumin levels, where the relative contribution of non-specific binding becomes more significant.[1] Specific proteins identified as major interferents include α2-macroglobulin, especially in conditions like nephrotic syndrome, and transferrin, a beta-globulin.[6][7]

dot graph TD { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#34A853"];

} caption { label="Interference in the Bromocresol Green (BCG) Assay"; fontsize=12; fontcolor="#202124"; }

Figure 1: Interference in the Bromocresol Green (BCG) Assay.

A Head-to-Head Comparison: BCG vs. Alternative Methods

To address the limitations of the BCG assay, several alternative methods have been developed and are widely used. This section provides a comparative overview of the most common techniques.

Method	Principle	Advantages	Disadvantages	Typical Application
Bromocresol Green (BCG)	Dye-binding (colorimetric)	Simple, rapid, inexpensive, high-throughput	Overestimates albumin due to globulin interference[1][2]	Routine screening, high-volume analysis
Bromocresol Purple (BCP)	Dye-binding (colorimetric)	More specific for albumin than BCG[1][8]	Can underestimate albumin in renal insufficiency[1][9]	Clinical chemistry, research assays
Capillary Zone Electrophoresis (CZE)	Separation based on charge-to-mass ratio	High resolution, good accuracy	Slower, more complex instrumentation	Reference method, detailed protein profiling
Immunonephelometry	Antigen-antibody reaction (light scattering)	High specificity and sensitivity	Higher cost, potential for antigen excess	Clinical diagnostics, specific protein quantification
LC-MS/MS	Mass spectrometry-based quantification	Highest specificity and accuracy, can identify isoforms	Expensive, complex workflow, lower throughput	Definitive quantification, research, biomarker discovery

Quantitative Performance Data

The following table summarizes a meta-analysis of studies comparing albumin measurements by BCG with other methods, highlighting the mean bias observed.

Comparison Method	Number of Studies Analyzed	Mean Bias of BCG (g/L)	Key Findings
Bromocresol Purple (BCP)	5	+3.85 to +5.0[8][10]	BCG consistently yields higher results than BCP.
Capillary Zone Electrophoresis (CZE)	3	+3.54 to +4.51[10][11]	BCG shows a significant positive bias compared to the reference method CZE.
Immunonephelometry	2	+8.35[11]	The overestimation by BCG is substantial when compared to highly specific immunoassays.

Experimental Protocols: A Closer Look at the Methodologies

To facilitate the replication and critical evaluation of these methods, detailed experimental protocols are provided below.

Bromocresol Green (BCG) Assay Protocol

This protocol is a generalized representation and may require optimization based on specific reagents and instrumentation.

• Reagent Preparation : Prepare a BCG working solution containing bromocresol green, a succinate (B1194679) buffer (pH 4.2), and a surfactant.[1]

• Sample Preparation : Dilute serum or plasma samples with deionized water. A 1:2 dilution is common.[4]

• Assay Procedure :

  • Pipette 10 µL of diluted samples, standards, and a blank into a 96-well microplate.

  • Add 200 µL of the BCG working solution to each well.

  • Incubate for 5-10 minutes at room temperature.[1]

  • Measure the absorbance at 628 nm using a microplate reader.

• Calculation : Subtract the blank absorbance from all readings and determine the albumin concentration from a standard curve.

Bromocresol Purple (BCP) Assay Protocol

• Reagent Preparation : Prepare a BCP working solution containing bromocresol purple in a suitable buffer (e.g., succinate buffer, pH 5.2).

• Sample Preparation : Dilute serum or plasma samples with deionized water.

• Assay Procedure :

  • Pipette 10 µL of diluted samples, standards, and a blank into a 96-well microplate.

  • Add 200 µL of the BCP working solution to each well.

  • Incubate for 5 minutes at room temperature.[6]

  • Measure the absorbance at 603 nm.

• Calculation : Determine the albumin concentration from a standard curve after blank subtraction.

Capillary Zone Electrophoresis (CZE) for Albumin Quantification

CZE separates proteins in a capillary based on their electrophoretic mobility in an electric field.

• Instrumentation : A CZE system equipped with a UV detector.

• Capillary : Fused-silica capillary.

• Buffer : A running buffer, often a borate (B1201080) buffer at an alkaline pH.

• Sample Injection : Inject the diluted serum sample into the capillary.

• Separation : Apply a high voltage across the capillary.

• Detection : Monitor the absorbance at 200 or 214 nm.

• Quantification : The area under the albumin peak is proportional to its concentration.

Figure 2: Typical Workflow for Dye-Binding Albumin Assays.

Conclusion and Recommendations

The bromocresol green assay, while simple and cost-effective, exhibits significant cross-reactivity with globulins in complex biological samples, leading to an overestimation of albumin concentration.[1][3][4][5][6][7] For researchers requiring higher accuracy and specificity, particularly in studies involving disease states with altered globulin profiles, alternative methods are recommended.

• For routine, high-throughput screening where a slight overestimation is acceptable , the BCG method remains a viable option due to its convenience and low cost.

• For most clinical and research applications requiring improved accuracy , the bromocresol purple (BCP) method offers a more specific alternative, though its limitations in certain patient populations should be considered.[1][8][9]

• For reference-level accuracy and detailed protein profiling , capillary zone electrophoresis (CZE), immunonephelometry, and LC-MS/MS are the methods of choice, providing the highest degree of specificity and reliability.[2][12][13]

Ultimately, the selection of an appropriate albumin assay should be guided by the specific requirements of the study, balancing the need for accuracy with practical considerations such as cost, throughput, and available instrumentation. By understanding the inherent limitations of the bromocresol green method and the advantages of its alternatives, researchers can ensure the integrity and validity of their experimental data.

References

• 1. medichem-me.com [medichem-me.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. med.libretexts.org [med.libretexts.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Bromocresol purple dye-binding method for the estimation of serum albumin adapted to the SMA 12/60 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. sclavodiagnostics.com [sclavodiagnostics.com]
• 10. Overestimation of Albumin Measured by Bromocresol Green vs Bromocresol Purple Method: Influence of Acute-Phase Globulins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measurement of serum albumin by capillary zone electrophoresis, bromocresol green, bromocresol purple, and immunoassay methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measurement of serum albumin by capillary zone electrophoresis, bromocresol green, bromocresol purple, and immunoassay methods - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Serum globulins contribute to the discrepancies observed between the bromocresol green and bromocresol purple assays of serum albumin concentration - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Albumin Quantification: An Inter-Laboratory Comparison of the Bromocresol Green Method

A comprehensive guide for researchers, scientists, and drug development professionals on the performance of the bromocresol green (BCG) assay for albumin measurement, including detailed experimental protocols and comparison with alternative methods.

The accurate quantification of albumin, the most abundant plasma protein in humans, is crucial in various research and clinical settings, serving as a key indicator for liver and kidney function, nutritional status, and disease prognosis. The bromocresol green (BCG) assay has long been a widely adopted method due to its simplicity, speed, and cost-effectiveness. However, concerns about its specificity and the variability of results between laboratories have prompted a closer examination of its performance. This guide provides an objective comparison of the BCG method, supported by inter-laboratory experimental data, and contrasts it with other common albumin quantification techniques.

Experimental Protocols: A Step-by-Step Guide to the Bromocresol Green Assay

This section details a generalized experimental protocol for the determination of albumin concentration using the bromocresol green method. This protocol is a synthesis of common procedures and can be adapted for both cuvette-based spectrophotometry and microplate reader formats.

Reagent Preparation

• BCG Reagent Stock Solution (0.6 mM): Dissolve 419 mg of bromocresol green sodium salt in 10 mL of deionized water.

• Succinate (B1194679) Buffer (0.1 M, pH 4.2): Dissolve 1.18 g of succinic acid in 90 mL of deionized water. Adjust the pH to 4.2 using a sodium hydroxide (B78521) solution. Bring the final volume to 100 mL with deionized water.

• Wetting Agent (Brij-35 Solution, 3%): Prepare a 3% (w/v) solution of Brij-35 in deionized water.

• Working BCG Reagent: Combine 100 mL of the succinate buffer, 1 mL of the BCG stock solution, and 0.5 mL of the Brij-35 solution. The final pH should be confirmed to be 4.2. This reagent is stable for several weeks when stored at 2-8°C and protected from light.

Sample Preparation

• Serum or Plasma: Collect blood samples and process to obtain serum or plasma. Samples should be free of hemolysis.

• Dilution: If albumin concentrations are expected to be high, dilute the samples with 0.9% saline.

Assay Procedure (Cuvette Method)

• Blank: To a cuvette, add 1.0 mL of the working BCG reagent.

• Standard: To a separate cuvette, add 1.0 mL of the working BCG reagent and 5 µL of an albumin standard of known concentration.

• Sample: To another cuvette, add 1.0 mL of the working BCG reagent and 5 µL of the sample.

• Incubation: Mix the contents of each cuvette thoroughly and incubate at room temperature for 5 minutes.

• Measurement: Measure the absorbance of the standard and the sample at 628 nm against the reagent blank.

Assay Procedure (96-Well Microplate Method)

• Dispensing: To individual wells of a 96-well microplate, add 200 µL of the working BCG reagent.

• Addition of Samples/Standards: Add 5 µL of the sample, standard, or blank (saline) to the respective wells.

• Incubation: Gently tap the plate to mix and incubate for 5 minutes at room temperature.

• Measurement: Read the absorbance at 628 nm using a microplate reader.

Calculation of Results

Calculate the albumin concentration in the sample using the following formula:

Albumin Concentration (g/dL) = (Absorbance of Sample / Absorbance of Standard) x Concentration of Standard

Inter-Laboratory Performance of the Bromocresol Green Assay

Proficiency testing (PT) programs and other inter-laboratory studies provide valuable insights into the real-world performance of the BCG assay. The data consistently shows a positive bias, meaning the BCG method tends to report higher albumin values than other methods.

Study/Program	No. of Laboratories/Platforms	Sample Type	Mean Coefficient of Variation (CV%)	Observed Bias
College of American Pathologists (CAP) Survey[1]	Multiple peer groups	Fresh frozen serum	3.3%	Positive bias ranging from -0.07 to 0.32 g/dL compared to the designated comparison method.[1]
Study in Chronic Kidney Disease Patients[2]	14 laboratories on 6 BCG platforms	Plasma	Not specified	66.7% of individual results were within allowable error limits, indicating a significant overestimation.[3]

This table summarizes data from inter-laboratory studies on the BCG method, highlighting its variability and positive bias.

Comparison with Alternative Albumin Quantification Methods

Several alternative methods are available for albumin quantification, each with its own set of advantages and disadvantages.

Method	Principle	Advantages	Disadvantages
Bromocresol Green (BCG)	At an acidic pH, albumin binds to the BCG dye, causing a shift in the dye's absorbance maximum, which is measured spectrophotometrically.[4]	Simple, rapid, inexpensive, and easily automated.[5]	Lacks specificity and can bind to other proteins like alpha- and beta-globulins, leading to overestimation of albumin levels, especially in patients with inflammatory conditions.[6][7]
Bromocresol Purple (BCP)	Similar to BCG, this dye-binding method involves the binding of BCP to albumin, resulting in a measurable color change.	More specific for albumin than BCG, with less interference from other proteins.[5] Shows better agreement with immunological methods.[5]	Can underestimate albumin in patients with renal insufficiency.[5]
Immunoassays (e.g., Immunoturbidimetry, Nephelometry)	Based on the specific reaction between albumin and anti-albumin antibodies, leading to the formation of immune complexes that can be measured by changes in turbidity or light scattering.	Highly specific and sensitive for albumin.[6] Often considered the "gold standard".	More expensive and can be more complex to perform than dye-binding assays.
Capillary Electrophoresis (CE)	Separates proteins based on their charge and size in a capillary tube. The area under the albumin peak is used for quantification.	High resolution and can simultaneously quantify other serum proteins.[6]	Requires specialized equipment and can be more time-consuming than other methods.

This table provides a comparative overview of the BCG method and its common alternatives.

Visualizing the Process and Principle

To further clarify the methodologies and principles discussed, the following diagrams are provided.

Workflow of an inter-laboratory comparison study for the BCG assay.

References

• 1. meridian.allenpress.com [meridian.allenpress.com]
• 2. researchgate.net [researchgate.net]
• 3. skml.nl [skml.nl]
• 4. atlas-medical.com [atlas-medical.com]
• 5. researchgate.net [researchgate.net]
• 6. Reliability of albumin bromocresol green colorimetric method and clinical impact - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measurement of serum albumin by capillary zone electrophoresis, bromocresol green, bromocresol purple, and immunoassay methods - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Certified Reference Materials for Bromocresol Green Assays

For researchers, scientists, and drug development professionals relying on the bromocresol green (BCG) assay for albumin quantification, accurate calibration is paramount. This guide provides a comparative overview of certified reference materials (CRMs) and other standards used for calibrating BCG assays, supported by experimental data and detailed protocols.

The BCG assay is a colorimetric method based on the specific binding of the bromocresol green dye to albumin.[1] At an acidic pH, the formation of the albumin-BCG complex causes a color change that is proportional to the albumin concentration in the sample.[1][2]

Comparison of Calibration Standards

The choice of calibrator can significantly impact the accuracy of the BCG assay. While bovine serum albumin (BSA) is commonly used, human serum albumin (HSA) is the ideal calibrant for analyzing human samples to minimize bias due to structural differences.[3] Certified reference materials provide metrological traceability to the International System of Units (SI), ensuring the highest level of accuracy and comparability of results.[4]

Calibrator Type	Product Example	Purity/Certification	Key Features
Recombinant Human Serum Albumin (HSA) CRM	NIST SRM 2925	Certified by NIST, traceability to SI units.[4]	Intended for calibrating reference measurement procedures for HSA in human urine.[5] Can be used as a reference standard for total protein colorimetric assays.[5]
Human Serum Albumin (HSA) CRM	NMIJ CRM 6202-a	Certified by the National Metrology Institute of Japan (NMIJ), SI traceability.[3]	Developed to minimize measurement bias in human serum by matching the analyte and calibrant.[3] Certified value determined by amino acid analysis using isotope-dilution mass spectrometry.[3]
Human Serum Albumin (HSA) Reference Standard	European Pharmacopoeia (EP) Reference Standard	Specified by the European Pharmacopoeia.[6]	Intended for use in laboratory tests as prescribed in the EP.[6]
Bovine Serum Albumin (BSA) Standard	Included in various commercial BCG assay kits (e.g., Sigma-Aldrich MAK124, Abcam ab235628)	Typically high purity, but not a CRM.	Commonly used for general research applications. May introduce bias when measuring human samples.[3][7]

Performance Data

Studies have shown that the BCG method can sometimes overestimate albumin concentration, particularly in samples with low albumin levels or altered globulin fractions.[7][8] One study comparing different albumin assay methods found that in analbuminemic mouse plasma, the BCG assay overestimated albumin concentration, while ELISA and gel electrophoresis were more suitable for identifying extreme albumin deficiency.[7] Another study showed that a two-point calibration method for the BCG assay could reduce the deviation from the more specific bromocresol purple (BCP) method in hypoalbuminemic sera.[8]

The following table presents typical performance characteristics of a commercial BCG assay kit using a BSA standard.

Performance Metric	Typical Value
Detection Range	0.01 g/dL to 5 g/dL[9][10]
Linearity	Up to 6 g/dL[1]
Precision (Within-Assay CV)	< 5%
Recovery	90-110%

Note: Performance characteristics can vary depending on the specific assay kit and instrumentation used.

Experimental Protocols

Below are detailed methodologies for performing a BCG assay in both 96-well plate and cuvette formats.

Reagent and Standard Preparation

• BCG Reagent: Typically provided ready-to-use. Bring to room temperature before use.[9]

• Albumin Standard (e.g., 5 g/dL BSA): Prepare a series of dilutions in ultrapure water to generate a standard curve. A common range is 0 to 5 g/dL.[9] Store diluted standards at -20°C for future use.[11]

• Sample Preparation: Dilute serum or plasma samples with ultrapure water. A 2-fold dilution is common.[9]

96-Well Plate Assay Protocol

• Add 5 µL of each standard and diluted sample to separate wells of a clear-bottom 96-well plate.[9]

• Add 200 µL of the BCG working reagent to each well and mix gently.[9]

• Incubate for 5 minutes at room temperature.[9]

• Measure the absorbance at 620 nm using a microplate reader.[2][9]

• Calculate the albumin concentration from the standard curve.[9]

Cuvette Assay Protocol

• Add 20 µL of each standard and diluted sample to appropriately labeled tubes.[12]

• Add 1,000 µL (1 mL) of the BCG reagent to each tube and mix.[9]

• Incubate for 5 minutes at room temperature.[9]

• Transfer the mixture to a cuvette and measure the absorbance at 620 nm against a reagent blank.[9][12]

• Calculate the albumin concentration from the standard curve.[12]

Visualizations

BCG Assay Experimental Workflow

Caption: Experimental workflow for the Bromocresol Green (BCG) assay.

Role of CRMs in Ensuring BCG Assay Accuracy

Caption: The traceability chain from SI units to final BCG assay results using CRMs.

References

• 1. atlas-medical.com [atlas-medical.com]
• 2. file.elabscience.com [file.elabscience.com]
• 3. Development of a certified reference material of human serum albumin: certification and value assignment via amino acid analyses - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. Certification of Standard Reference Material® 2925: Recombinant Human Serum Albumin Solution (Primary Reference Calibrator for Urine Albumin) (Frozen) | NIST [nist.gov]
• 6. 人白蛋白 for electrophoresis BRP, European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 7. Performance evaluation of different albumin assays for the detection of analbuminemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of the two-point calibration bromocresol green method, showing reduced deviation from the bromocresol purple method in sera from patients with hypoalbuminemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. assaygenie.com [assaygenie.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. med.libretexts.org [med.libretexts.org]

Statistical analysis of data from bromocresol green-based experiments.

For researchers, scientists, and drug development professionals, the selection of an appropriate analytical method is paramount for generating accurate and reliable data. This guide provides a comprehensive comparison of Bromocresol Green (BCG)-based assays with alternative methods for two key applications: the quantification of serum albumin and the determination of acid dissociation constants (pKa). This analysis is supported by experimental data and detailed protocols to aid in making informed decisions for your specific research needs.

I. Quantification of Serum Albumin

The measurement of serum albumin is a common diagnostic and research tool.[1][2] The Bromocresol Green (BCG) assay is a widely used colorimetric method for this purpose.[3] However, its performance, particularly its specificity, has been a subject of comparison with other techniques.

Comparison of Analytical Methods for Serum Albumin

Method	Principle	Advantages	Disadvantages	Typical Wavelength
Bromocresol Green (BCG) Assay	At an acidic pH, albumin binds to the BCG dye, causing a shift in the dye's absorbance maximum, which is proportional to the albumin concentration.[4][5]	Rapid, inexpensive, and easily automated for high-throughput screening.[2][3]	Can overestimate albumin levels due to non-specific binding to other serum proteins, such as α- and β-globulins.[6][7][8]	620-630 nm[2][4][5]
Bromocresol Purple (BCP) Assay	Similar to BCG, BCP is a dye-binding method. BCP is considered more specific for albumin.[3]	More specific to albumin compared to BCG, with results that correlate better with immunoassay methods.[3]	Can underestimate albumin in certain patient populations, such as those with kidney disease.[3][9]	~600 nm
Protein Electrophoresis (Agarose Gel/Capillary Zone)	Separates serum proteins based on their size and electrical charge, allowing for the quantification of the albumin fraction.[10]	Provides a comprehensive profile of serum proteins, not just albumin. Considered a reference method for accuracy.[11]	More time-consuming and less suited for high-throughput analysis compared to dye-binding assays.[3]	N/A
Immunonephelometry	Measures the turbidity of a sample caused by the formation of immune complexes between albumin and specific antibodies.	Highly specific and sensitive for albumin.[10]	More expensive and requires specialized equipment.[3]	N/A

Performance Data: BCG vs. Alternative Methods

The following table summarizes a comparative study of serum albumin concentrations measured by BCG, Capillary Zone Electrophoresis (CZE), and Bromocresol Purple (BCP) methods.

Parameter	BCG Method	CZE Method	BCP Method
Mean Albumin (mg/dL)	38.3	33.2	-
Correlation with CZE (r)	0.844	-	-
Bias vs. CZE (mg/dL)	+5.0	-	-
Correlation with BCP (r)	0.948	-	-
Mean Difference (BCG - BCP)	Significant, especially at lower concentrations	-	-

Data compiled from studies comparing BCG with CZE[7] and BCP[8].

These data highlight the tendency of the BCG method to yield higher albumin values compared to the more specific CZE and BCP methods.[8] This positive bias in the BCG assay is often attributed to its lack of specificity.

Experimental Protocols

• Reagent Preparation : Prepare a BCG solution (0.12 mmol/L) in an acidic buffer (pH 4.2).[5]

• Sample Preparation : Use serum or plasma samples. Samples can be stored at 2-8 °C for up to 2 weeks or at –20°C for up to 4 months.[5]

• Assay Procedure :

  • Label test tubes for a reagent blank, standards, and samples.

  • Pipette 2.5 mL of the BCG reagent into each tube.

  • Add 10 µL of distilled water (for the blank), calibrator, or sample to the appropriate tubes.

  • Mix the contents of the tubes by inversion.

  • Incubate at room temperature for 5 minutes.[2]

• Measurement : Read the absorbance of each tube at 628 nm against the reagent blank.[4]

• Calculation : Calculate the albumin concentration of the samples using a standard curve generated from the calibrators.

The protocol for the BCP assay is similar to the BCG assay, with the primary difference being the use of a BCP dye solution and a different wavelength for absorbance measurement (typically around 600 nm).

Experimental Workflow for Serum Albumin Assay

Fig. 1: Experimental workflow for the BCG serum albumin assay.

II. Determination of Acid Dissociation Constant (pKa)

Bromocresol green is also utilized as a pH indicator to spectrophotometrically determine the pKa of weak acids.[12][13] The principle lies in the differential absorbance of the acidic (HIn) and basic (In-) forms of the indicator.

Method Comparison for pKa Determination

Method	Principle	Advantages	Disadvantages
Spectrophotometry with BCG	The ratio of the acidic and basic forms of BCG is pH-dependent. By measuring the absorbance at the λmax of the basic form in solutions of varying pH, the pKa can be determined using the Henderson-Hasselbalch equation.[12]	Visual and instrumental endpoint detection. Relatively simple and cost-effective.	Requires a spectrophotometer. The accuracy can be affected by errors in pH measurement and solution preparation.[14]
Potentiometric Titration	Involves the gradual addition of a titrant to a solution of the analyte and monitoring the pH using a pH meter. The pKa is determined from the midpoint of the titration curve.	Does not require a colored indicator. Can be highly accurate.	Requires a calibrated pH meter and careful titration technique.

Experimental Protocol for pKa Determination of BCG

• Solution Preparation :

  • Prepare a stock solution of Bromocresol Green.

  • Prepare a series of buffer solutions with known pH values spanning the expected pKa of BCG (literature pKa ≈ 4.7).[15] This can be done by mixing varying ratios of a weak acid and its conjugate base (e.g., acetic acid and sodium acetate).[12]

• Spectrophotometric Measurement :

  • Determine the λmax (wavelength of maximum absorbance) for the basic form of BCG by measuring the absorbance of the BCG solution in a basic buffer.

  • Prepare a set of solutions by adding a small, constant amount of the BCG stock solution to each of the buffer solutions.

  • Measure the absorbance of each solution at the predetermined λmax.

• Data Analysis :

  • The pKa is calculated using the Henderson-Hasselbalch equation: pKa = pH + log([HIn]/[In-]). The ratio of the concentrations of the acidic ([HIn]) and basic ([In-]) forms can be determined from the absorbance values.

Signaling Pathway for BCG Color Change

Fig. 2: pH-dependent equilibrium of Bromocresol Green.

References

• 1. Bromocresol green - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. droracle.ai [droracle.ai]
• 4. med.libretexts.org [med.libretexts.org]
• 5. atlas-medical.com [atlas-medical.com]
• 6. Albumin Assay Analysis: Bromocresol Green vs Purple [desklib.com]
• 7. repository.kln.ac.lk [repository.kln.ac.lk]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Comparison of bromcresol green and agarose protein electrophoresis for quantitation of serum albumin in multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of Electrophoretic and Bromocresol Green Albumin Methods in Chickens and Other Veterinary Species - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ulm.edu [ulm.edu]
• 13. ivypanda.com [ivypanda.com]
• 14. Solved In an experiment on the determination of pKa of | Chegg.com [chegg.com]
• 15. scribd.com [scribd.com]

Linearity and range of the bromocresol green albumin binding assay.

For researchers, scientists, and drug development professionals, the accurate quantification of albumin is critical. This guide provides a detailed comparison of the linearity and range of the widely used Bromocresol Green (BCG) albumin binding assay with alternative methods, supported by experimental data and protocols.

The determination of albumin concentration in biological samples is a fundamental procedure in both clinical diagnostics and biomedical research. The Bromocresol Green (BCG) assay has long been a popular method due to its simplicity and cost-effectiveness. However, understanding its performance characteristics, particularly its linearity and analytical range, is crucial for obtaining reliable results. This guide compares the BCG assay with the Bromocresol Purple (BCP) method and immunoassays, offering insights into their respective advantages and limitations.

Performance Comparison of Albumin Assays

The choice of an albumin assay can significantly impact experimental outcomes. The following table summarizes the quantitative performance of the Bromocresol Green (BCG) assay, the Bromocresol Purple (BCP) assay, and Immunoassays (Nephelometry/Turbidimetry) in terms of their linearity and analytical range.

Assay Method	Principle	Linearity (Upper Limit)	Analytical Range	Key Advantages	Key Disadvantages
Bromocresol Green (BCG)	Colorimetric (dye-binding)	~6.0 - 7.0 g/dL[1][2][3][4]	0.3 - 7.0 g/dL[5]	Simple, rapid, inexpensive	Prone to overestimation due to interference from other proteins (e.g., α-globulins)[6][7]
Bromocresol Purple (BCP)	Colorimetric (dye-binding)	~7.0 - 8.0 g/dL[8][9][10]	0.5 - 8.0 g/dL	More specific for albumin than BCG[11]	Can underestimate albumin in patients with renal insufficiency[12]
Immunoassays (Nephelometry/Turbidimetry)	Antigen-antibody reaction	Up to 70 g/L (7.0 g/dL)[13]	Wide and sensitive range (e.g., 2-100 mg/L for urine)[13]	High specificity and sensitivity	More complex, higher cost, requires specific instrumentation

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing experimental results. Below are the protocols for the Bromocresol Green and Bromocresol Purple assays.

Bromocresol Green (BCG) Albumin Assay Protocol

This protocol is a generalized procedure based on commercially available kits.

Materials:

• Bromocresol Green (BCG) Reagent: Succinate buffer (pH 4.2), Bromocresol green, and a stabilizer.

• Albumin Standard (e.g., 5 g/dL).

• Samples (serum, plasma, etc.).

• Spectrophotometer or microplate reader capable of measuring absorbance at 628 nm.

• Pipettes and appropriate tips.

• Test tubes or microplates.

Procedure:

• Preparation of Standards: Prepare a series of albumin standards by diluting the stock albumin standard with deionized water to achieve concentrations within the expected sample range.

• Sample Preparation: If necessary, dilute samples to bring the albumin concentration within the linear range of the assay.

• Assay Reaction:

  • Pipette 10 µL of each standard, sample, and a blank (deionized water) into separate test tubes or wells of a microplate.

  • Add 1.0 mL (for test tubes) or 200 µL (for microplates) of the BCG Reagent to each tube/well.

  • Mix thoroughly by gentle inversion or tapping.

• Incubation: Incubate the mixture for 5-10 minutes at room temperature.

• Measurement: Measure the absorbance of each standard and sample at 628 nm against the reagent blank.

• Calculation: Construct a standard curve by plotting the absorbance of the standards against their known concentrations. Determine the albumin concentration of the samples from the standard curve.

Bromocresol Purple (BCP) Albumin Assay Protocol

This protocol is a generalized procedure based on commercially available kits.[14]

Materials:

• Bromocresol Purple (BCP) Reagent: Buffer, Bromocresol purple dye, and a surfactant.

• Albumin Standard (e.g., 5 g/dL).

• Samples (serum, plasma, etc.).

• Spectrophotometer or microplate reader capable of measuring absorbance at 600-610 nm.[11]

• Pipettes and appropriate tips.

• Test tubes or microplates.

Procedure:

• Preparation of Standards: Prepare a series of albumin standards by diluting the stock albumin standard with deionized water.

• Sample Preparation: Dilute samples as needed to fall within the assay's linear range.

• Assay Reaction:

  • Pipette a small volume of each standard, sample, and a blank into separate test tubes or microplate wells.

  • Add the BCP Reagent to each tube/well.

  • Mix well.

• Incubation: Incubate for approximately 5 minutes at room temperature.[14]

• Measurement: Read the absorbance at 600-610 nm against the reagent blank.[11]

• Calculation: Generate a standard curve and determine the sample albumin concentrations.

Experimental Workflow Diagram

The following diagram illustrates the typical experimental workflow for the Bromocresol Green (BCG) albumin binding assay.

BCG Albumin Assay Workflow

Discussion and Conclusion

The Bromocresol Green (BCG) assay remains a viable option for routine albumin measurement due to its simplicity and low cost. Its linearity is generally acceptable for many research applications, typically extending up to 6-7 g/dL.[1][2][3][4] However, its susceptibility to interference from other plasma proteins, particularly acute-phase globulins, can lead to an overestimation of albumin levels, a critical consideration in inflammatory conditions.[6][7]

The Bromocresol Purple (BCP) method offers improved specificity for albumin, with a comparable or slightly wider linear range than the BCG assay.[8][9][10][11] This makes it a more reliable choice in patient populations where altered globulin levels are a concern. Nevertheless, potential underestimation in the context of renal disease necessitates careful consideration.[12]

Immunoassays, such as nephelometry and turbidimetry, represent the gold standard in terms of specificity and sensitivity. They exhibit a broad linear range and are less prone to the interferences that affect dye-binding assays.[13] The trade-off for this superior performance is higher cost and the need for specialized equipment.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. linear.es [linear.es]
• 4. ukessays.com [ukessays.com]
• 5. Nephelometric measurement of human serum prealbumin and correlation with acute-phase proteins CRP and SAA: results in familial amyloid polyneuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overestimation of Albumin Measured by Bromocresol Green vs Bromocresol Purple Method: Influence of Acute-Phase Globulins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reliability of albumin bromocresol green colorimetric method and clinical impact | Semantic Scholar [semanticscholar.org]
• 8. sclavodiagnostics.com [sclavodiagnostics.com]
• 9. Evaluation of a bromocresol purple method for the determination of albumin adapted to the DuPont aca discrete clinical analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. Bromocresol purple dye-binding method for the estimation of serum albumin adapted to the SMA 12/60 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. agilent.com [agilent.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

A Researcher's Guide to Evaluating Bromocresol Green from Different Suppliers

For researchers, scientists, and professionals in drug development, the consistency and purity of reagents are paramount to achieving reproducible and reliable experimental results. Bromocresol green (BCG), a widely used pH indicator and dye for albumin determination, is no exception. The performance of BCG can vary between suppliers and even between different lots from the same supplier, potentially impacting experimental outcomes. This guide provides a framework for evaluating the performance of bromocresol green from various sources, complete with experimental protocols and data presentation templates.

Key Performance Parameters for Bromocresol Green

The quality and performance of bromocresol green can be assessed through several key parameters. When comparing products from different suppliers, it is crucial to evaluate the following:

• Purity (Dye Content): The percentage of the active BCG molecule in the supplied powder. Impurities can interfere with spectroscopic measurements and binding assays.[1][2]

• pH Transition Range: The pH range over which the indicator changes color. For BCG, this is typically between pH 3.8 (yellow) and 5.4 (blue/blue-green).[3][4]

• pKa (Acid Dissociation Constant): The pH at which the acidic (yellow) and basic (blue) forms of the indicator are in equal concentration. The literature value for BCG's pKa is approximately 4.7.[5][6]

• Molar Absorptivity: The measure of how strongly the dye absorbs light at a specific wavelength. This is critical for quantitative assays.

• Performance in Application-Specific Assays: For many researchers, the most important factor is how the dye performs in their specific application, such as serum albumin binding assays.[7][8][9][10]

Comparative Performance Data

To facilitate a clear comparison, all quantitative data should be summarized in a structured table. Below is a template for presenting the comparative data for bromocresol green from three hypothetical suppliers.

Performance Parameter	Supplier A	Supplier B	Supplier C
Purity (Dye Content)	>95%	>98%	>95%
Visual pH Transition Range	3.8 - 5.4	3.8 - 5.4	3.8 - 5.4
Experimentally Determined pKa	4.68	4.71	4.65
Molar Absorptivity at 616 nm (pH 5.4)	5.5 x 10^4 L mol⁻¹cm⁻¹	5.8 x 10^4 L mol⁻¹cm⁻¹	5.3 x 10^4 L mol⁻¹cm⁻¹
Albumin Assay Sensitivity	High	Very High	Medium
Lot-to-Lot Variability	Low	Low	Moderate

Experimental Protocols

Detailed and consistent methodologies are essential for a fair comparison of bromocresol green from different suppliers.

Determination of pKa by Spectrophotometry

This experiment determines the acid dissociation constant (pKa) of bromocresol green by measuring the absorbance of solutions at various pH values.

Materials:

• Bromocresol green from each supplier

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• Buffer solutions of known pH (e.g., pH 4.0, 4.5, 5.0, 5.5, 6.0)

• Spectrophotometer

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution of bromocresol green from each supplier by dissolving a precise amount of the dye in ethanol.

• Create a series of solutions with varying pH levels by adding a small, constant amount of the BCG stock solution to each of the buffer solutions.

• Measure the absorbance of each solution at the wavelength of maximum absorbance for the basic form of BCG (approximately 615-620 nm).[11]

• Plot the absorbance as a function of pH. The inflection point of the resulting sigmoid curve corresponds to the pKa of the indicator.[5]

Evaluation in a Serum Albumin Binding Assay

This protocol assesses the performance of bromocresol green in the colorimetric determination of serum albumin concentration.

Materials:

• Bromocresol green reagent (0.04% solution in a suitable buffer, e.g., phosphate (B84403) buffer) from each supplier.[11]

• Bovine Serum Albumin (BSA) standards of known concentrations.

• Serum or plasma samples.

• Spectrophotometer or plate reader.

• Micropipettes and test tubes or a 96-well plate.

Procedure:

• Prepare a series of BSA standards of varying concentrations.

• Add a small volume of each standard or sample to separate tubes or wells.

• Add the bromocresol green reagent from one supplier to all tubes/wells.

• Incubate for a short, standardized period (e.g., 5 minutes) at room temperature.[8]

• Measure the absorbance at approximately 620-630 nm.[7][10]

• Construct a standard curve by plotting the absorbance of the standards against their known concentrations.

• Determine the albumin concentration in the samples using the standard curve.

• Repeat the procedure for the bromocresol green from each of the other suppliers and compare the results.

Visualizing Workflows and Concepts

Diagrams created using Graphviz can effectively illustrate experimental workflows and the principles behind the evaluations.

Caption: Workflow for pKa Determination of Bromocresol Green.

Caption: Principle of the Bromocresol Green Albumin Binding Assay.

Conclusion

The selection of a bromocresol green supplier should be based on a systematic evaluation of key performance parameters. By implementing standardized experimental protocols for determining purity, pKa, and performance in relevant assays, researchers can make informed decisions and ensure the reliability and reproducibility of their results. Lot-to-lot variability is an important consideration, and establishing a consistent internal quality control process for new batches of reagents is highly recommended.[12][13][14]

References

• 1. OS - Impact of impurities in bromocresol green indicator dye on spectrophotometric total alkalinity measurements [os.copernicus.org]
• 2. os.copernicus.org [os.copernicus.org]
• 3. micromasterlab.com [micromasterlab.com]
• 4. nbinno.com [nbinno.com]
• 5. scribd.com [scribd.com]
• 6. scribd.com [scribd.com]
• 7. med.libretexts.org [med.libretexts.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. atlas-medical.com [atlas-medical.com]
• 10. atlas-medical.com [atlas-medical.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. myadlm.org [myadlm.org]
• 13. Lot to Lot Correlations - George King Bio-Medical, Inc. [kingbiomed.com]
• 14. Lot-to-lot variation and verification - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Bromocresol green sodium proper disposal procedures

Proper disposal of Bromocresol green sodium salt is crucial for maintaining laboratory safety and ensuring environmental compliance. While Bromocresol green sodium salt is generally not classified as a hazardous substance under GHS (Globally Harmonized System of Classification and Labelling of Chemicals), it is imperative to treat all laboratory chemicals with caution and adhere to established waste management protocols.[1][2][3] Local regulations and institutional policies ultimately dictate the final disposal route.[4][5]

Immediate Safety and Handling Precautions

Before handling Bromocresol green sodium salt for disposal, ensure you are wearing appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.[1][6] Handle the chemical in a well-ventilated area to minimize dust or aerosol generation.[7][8] In case of a spill, sweep up the solid material, place it in a sealed container, and treat it as chemical waste.[1][5]

Step-by-Step Disposal Procedures

The appropriate disposal method for Bromocresol green sodium salt waste depends on its form (solid, aqueous solution, or contaminated debris) and the specific regulations of your institution and locality.

Step 1: Waste Identification and Classification

First, determine the nature of the waste. Although Bromocresol green sodium salt is not typically listed as hazardous, any chemical waste should be managed through your institution's hazardous waste program unless explicitly approved for other disposal methods by your Environmental Health and Safety (EHS) office.[9][10] Chemical waste generators are responsible for ensuring complete and accurate classification, consulting both federal and local regulations.[8]

Step 2: Waste Segregation and Collection

Collect waste containing Bromocresol green sodium salt in a designated, compatible, and leak-proof container.[11] The original container is often the best choice for storing waste.[9]

• Solid Waste : Collect unused or contaminated solid Bromocresol green sodium salt in a clearly labeled, sealed container.[1][12]

• Aqueous Solutions : While some dilute aqueous solutions of non-hazardous materials may be eligible for drain disposal with written permission from EHS, this is not a universal rule.[10][13] It is best practice to collect these solutions in a labeled waste container.

• Contaminated Labware : Items such as gloves, pipette tips, and absorbent paper contaminated with Bromocresol green sodium salt should be collected as solid chemical waste.[14] Typically, this involves double-bagging the waste in clear plastic bags for inspection.[12]

Step 3: Labeling and Storage

Properly label the waste container as soon as waste is added. The label must include:

• The words "Hazardous Waste".[10]

• The full chemical name: "Bromocresol green sodium salt". Avoid abbreviations.[10]

• The date when waste was first added.[10]

• The responsible Principal Investigator's name and contact information.[10]

Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from heat and incompatible materials like strong oxidizing agents.[7][15] Ensure the storage area has secondary containment to capture any potential leaks.[12]

Step 4: Arrange for Disposal

Contact your institution's EHS or hazardous waste management office to schedule a pickup for the waste container.[10][16] Do not dispose of chemical waste in the regular trash or pour it down the drain without explicit approval.[5][10]

Summary of Waste Characteristics

Characteristic	Information	Source
GHS Hazard Classification	Not classified as a hazardous substance.	[1][2][3]
Physical Form	Tan-colored or greenish-black crystalline powder.	[1][5]
Incompatible Materials	Strong oxidizing agents.	[3][7]
Primary Disposal Route	Collection for disposal via institutional hazardous waste program.	[10][14]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Bromocresol green sodium salt waste.

Caption: Workflow for the disposal of Bromocresol green sodium waste.

References

• 1. Bromcresol Green SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. neutronco.com [neutronco.com]
• 4. lobachemie.com [lobachemie.com]
• 5. resources.finalsite.net [resources.finalsite.net]
• 6. carlroth.com [carlroth.com]
• 7. bphchem.com [bphchem.com]
• 8. dudley-chem.com [dudley-chem.com]
• 9. vumc.org [vumc.org]
• 10. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 11. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 12. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 13. acs.org [acs.org]
• 14. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 15. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 16. ehrs.upenn.edu [ehrs.upenn.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Bromocresol Green Sodium Salt

For researchers, scientists, and drug development professionals, ensuring a safe and efficient laboratory environment is paramount. This guide provides essential safety and logistical information for handling Bromocresol green sodium salt, a common pH indicator and tracking dye. By adhering to these procedures, you can minimize risks and ensure the integrity of your experimental outcomes.

Personal Protective Equipment (PPE) and Engineering Controls

When working with Bromocresol green sodium salt, particularly in its solid form, appropriate personal protective equipment and engineering controls are crucial to prevent exposure.

Engineering Controls:

• Ventilation: Always use Bromocresol green sodium salt in a well-ventilated area.[1][2] Facilities should be equipped with local exhaust ventilation to keep airborne concentrations low, especially when handling the powder form to minimize dust generation and accumulation.[1][2]

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible in the immediate work area.[1][3]

Personal Protective Equipment:

• Eye and Face Protection: Wear chemical safety goggles or glasses with side protection.[2][3][4][5]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves, such as nitrile rubber.[1][4] A glove thickness of >0.11 mm is recommended, with a breakthrough time of >480 minutes.[4]

  • Protective Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.[1][3][5]

• Respiratory Protection: In situations where dust formation is likely and ventilation is inadequate, a NIOSH-approved respirator with a particulate filter (such as a P1 filter) should be used.[3][4]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's stability and prevent accidental exposure.

Handling:

• Avoid contact with skin, eyes, and clothing.[1][3][5]

• Minimize dust generation and accumulation when handling the solid form.[1][2][3]

• Do not ingest or inhale the substance.[1][3][5]

• Wash hands thoroughly after handling.[1][2]

• Keep the container tightly closed when not in use.[1]

Storage:

• Store in a cool, dry, and well-ventilated area.[2][5]

• Keep containers tightly closed to prevent contamination.[1][5]

• Store away from incompatible materials, such as strong oxidizing agents.[5]

Disposal Plan

Dispose of Bromocresol green sodium salt and its contaminated materials in accordance with local, state, and federal regulations.

• Waste Classification: Chemical waste generators must determine if the discarded chemical is classified as hazardous waste.[1]

• Disposal Method: Consult with a licensed professional waste disposal service to dispose of this material.[4][6] Do not empty into drains.[4][6]

• Contaminated Packaging: Handle contaminated packaging in the same way as the substance itself.[4][6] If completely emptied, it may be possible to recycle the packaging.[4][6]

Quantitative Data Summary

Property	Value
pH Indicator Range	pH 3.8 (Yellow) to pH 5.4 (Blue)[7][8]
Molecular Formula	C₂₁H₁₃Br₄NaO₅S[4]
Glove Material	Nitrile rubber[4]
Glove Thickness	>0.11 mm[4]
Glove Breakthrough Time	>480 minutes[4]
Respiratory Protection	Particulate filter device (EN 143), P1[4]

Experimental Protocol: Preparation of a 0.04% (w/v) Bromocresol Green Indicator Solution

This protocol outlines the steps for preparing a common 0.04% aqueous solution of Bromocresol green sodium salt for use as a pH indicator.

Materials:

• Bromocresol green sodium salt

• Deionized water

• 50 mL and 100 mL volumetric flasks

• Weighing paper or boat

• Spatula

• Analytical balance

Procedure:

• Weighing: Accurately weigh 0.04 g of Bromocresol green sodium salt using an analytical balance.

• Dissolving: Transfer the weighed powder into a 50 mL beaker or flask. Add approximately 25 mL of deionized water and stir gently until the solid is completely dissolved.

• Dilution: Quantitatively transfer the dissolved solution into a 100 mL volumetric flask.

• Final Volume: Add deionized water to the flask until the bottom of the meniscus reaches the 100 mL mark.

• Mixing: Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

• Storage: Label the flask with the name of the solution, concentration, and date of preparation. Store at room temperature.

Visualizing Safe Handling and Chemical Properties

The following diagrams illustrate the recommended workflow for handling Bromocresol green sodium salt and its mechanism as a pH indicator.

Caption: A workflow diagram illustrating the key steps for the safe handling of Bromocresol green sodium.

Caption: The equilibrium of Bromocresol green, showing its color change from yellow to blue with increasing pH.

References

• 1. dudley-chem.com [dudley-chem.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. bphchem.com [bphchem.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. fishersci.com [fishersci.com]
• 6. carlroth.com [carlroth.com]
• 7. homework.study.com [homework.study.com]
• 8. micromasterlab.com [micromasterlab.com]